A Comprehensive Technical Guide to Mesquitol: Structure, Bioactivity, and Experimental Analysis
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a naturally occurring flavan-3-ol (B1228485), has garnered significant attention within the scientific community for its diverse and pot...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a naturally occurring flavan-3-ol (B1228485), has garnered significant attention within the scientific community for its diverse and potent biological activities. This technical guide provides an in-depth exploration of the chemical structure of Mesquitol, a summary of its quantitative biological data, and detailed experimental protocols for its extraction, isolation, and functional characterization. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the fields of natural product chemistry, pharmacology, and drug development, facilitating further investigation into the therapeutic potential of this promising flavonoid.
Chemical Structure of Mesquitol
Mesquitol, systematically named (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol, is a flavonoid belonging to the flavan-3-ol class. Its chemical formula is C₁₅H₁₄O₆, with a molar mass of 290.27 g/mol . The structure is characterized by a heterocyclic C ring containing a hydroxyl group at position 3, a catechol B ring (3',4'-dihydroxy), and a pyrogallol (B1678534) A ring (7,8-dihydroxy). This specific arrangement of hydroxyl groups is crucial for its biological activities.
The stereochemistry of the chiral centers at positions 2 and 3 is (2R, 3S), which defines it as (-)-mesquitol. This stereoisomer is the enantiomer of (+)-mesquitol.
Detailed methodologies for the extraction, isolation, and biological evaluation of Mesquitol are provided below.
Extraction and Isolation of Mesquitol from Prosopis juliflora
This protocol describes the serial extraction and chromatographic purification of Mesquitol.
Experimental Workflow for Mesquitol Extraction and Isolation
Caption: Workflow for the extraction and isolation of Mesquitol.
Methodology:
Sample Preparation: The heartwood of Prosopis juliflora is air-dried and ground into a fine powder.
Soxhlet Extraction: 15 g of the powdered heartwood is subjected to serial Soxhlet extraction with 250 mL each of hexane, dichloromethane (B109758) (DCM), acetone, and methanol.[4]
Concentration: The resulting extracts are concentrated under vacuum using a rotary evaporator.
Column Chromatography: The crude acetone extract is subjected to column chromatography on silica (B1680970) gel.
Fraction Pooling: Fractions are collected and analyzed by Thin Layer Chromatography (TLC). Those with similar Retention factor (Rf) values to a Mesquitol standard are pooled.
Quantification and Purification: The pooled fractions are further purified and quantified using High-Performance Liquid Chromatography with UV detection (HPLC-UV).[1]
Mesquitol: A Comprehensive Technical Guide to its Discovery, Natural Sources, and Analysis
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a naturally occurring flavan-3-ol (B1228485), has garnered significant scientific interest due to its potent bioactive properties, inclu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a naturally occurring flavan-3-ol (B1228485), has garnered significant scientific interest due to its potent bioactive properties, including antioxidant, α-glucosidase inhibitory, antifungal, and antibacterial activities. This technical guide provides an in-depth overview of the discovery of mesquitol, its key chemical characteristics, and its primary natural sources. Detailed experimental protocols for the extraction, isolation, purification, and quantification of mesquitol are presented, along with a summary of its reported biological activities. Furthermore, this guide illustrates a plausible mechanism of action through the inhibition of the NF-κB signaling pathway and outlines a typical experimental workflow for its study.
Introduction
Mesquitol, chemically known as (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,7,8-triol, is a flavonoid belonging to the flavan-3-ol subclass.[1][2] Initially identified in plants of the Prosopis genus, it has been the subject of research for its potential applications in the pharmaceutical and agro-food industries.[3][4][5] Its unique chemical structure, particularly the pyrogallol-type A-ring, contributes to its significant free-radical scavenging properties.[3][6] This guide aims to consolidate the current knowledge on mesquitol, providing a valuable resource for researchers and professionals in drug discovery and natural product chemistry.
Chemical Properties of Mesquitol
The fundamental chemical properties of mesquitol are summarized in the table below.
The primary and most significant natural source of mesquitol is the heartwood of trees from the Prosopis genus, particularly Prosopis juliflora.[1][2][6] This plant, often considered an invasive species, contains unusually high concentrations of (-)-mesquitol.[6] The abundance of mesquitol in P. juliflora can vary depending on the age of the plant, the season of harvest, and the specific part of the tree.
A common method for the extraction and isolation of mesquitol from Prosopis juliflora heartwood involves the following steps:
Sample Preparation: The heartwood is air-dried and ground into a fine powder.
Soxhlet Extraction: The powdered heartwood is subjected to Soxhlet extraction, serially with solvents of increasing polarity. Acetone (B3395972) is a commonly used solvent for extracting mesquitol.[2][8]
Maceration: As an alternative to Soxhlet, maceration can be employed. The powdered heartwood is soaked in a suitable solvent (e.g., acetone) for an extended period with occasional agitation.
Column Chromatography: The crude acetone extract is then subjected to column chromatography over silica (B1680970) gel. A gradient elution system, such as hexane-ethyl acetate, is used to separate the fractions.[9]
Thin Layer Chromatography (TLC): TLC is used to monitor the separation and to pool fractions containing mesquitol based on their Rf values.[2][8]
Quantification by High-Performance Liquid Chromatography (HPLC)-UV
A validated HPLC-UV method is crucial for the accurate quantification of mesquitol.[2][8]
Instrumentation: A liquid chromatography system equipped with a UV-Vis detector.
Column: C18 column (e.g., 15 cm x 2.1 mm, 2.7 µm).[8]
Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.1% formic acid) in a ratio of 70:30 (v/v).[8]
This assay measures the ability of an antioxidant to scavenge the stable DPPH radical.[10][11][12]
Reagent Preparation: Prepare a 0.1 mM solution of DPPH in ethanol.
Reaction Mixture: Add 1 mL of the DPPH solution to 3 mL of the mesquitol solution (at various concentrations) in ethanol.
Incubation: Shake the mixture vigorously and allow it to stand in the dark at room temperature for 30 minutes.
Measurement: Measure the absorbance of the solution at 517 nm using a UV-Vis spectrophotometer.
Calculation: The percentage of scavenging activity is calculated using the formula:
% Inhibition = [(A₀ - A₁) / A₀] * 100
where A₀ is the absorbance of the control (DPPH solution without sample) and A₁ is the absorbance of the sample.
α-Glucosidase Inhibitory Activity
This assay is used to evaluate the potential of a compound to inhibit the α-glucosidase enzyme, which is relevant for the management of type 2 diabetes.[5][13][14]
Reagents:
α-glucosidase from Saccharomyces cerevisiae (0.05 U/mL in 100 mM phosphate (B84403) buffer, pH 6.8).
p-Nitrophenyl-α-D-glucopyranoside (pNPG) (600 µM in buffer).
Mesquitol solutions at various concentrations.
Sodium carbonate (1 M) to stop the reaction.
Procedure:
In a 96-well plate, pre-incubate 50 µL of the enzyme solution with 50 µL of the mesquitol solution for 5 minutes at 37°C.
Add 50 µL of the pNPG substrate to initiate the reaction and incubate for 30 minutes at 37°C.
Stop the reaction by adding 50 µL of sodium carbonate.
Measurement: Measure the absorbance of the p-nitrophenol released at 405 nm.
Calculation: The percentage of inhibition is calculated as:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100
Antifungal and Antibacterial Activity (Broth Microdilution Method)
This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against fungi and bacteria.[9][15][16][17]
Media Preparation: Prepare appropriate broth media for the target microorganisms (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL for bacteria).
Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the mesquitol solution in the broth.
Inoculation: Add the prepared inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).
MIC Determination: The MIC is the lowest concentration of mesquitol that completely inhibits the visible growth of the microorganism.
Signaling Pathways and Experimental Workflows
While the direct signaling pathways modulated by mesquitol have not been extensively studied, its classification as a flavan-3-ol and its demonstrated anti-inflammatory properties suggest a plausible interaction with key inflammatory pathways. Flavan-3-ols are known to inhibit the NF-κB signaling pathway, a central regulator of inflammation.[3][8][18]
Plausible Signaling Pathway: Inhibition of NF-κB
The following diagram illustrates the hypothetical inhibition of the NF-κB signaling pathway by mesquitol.
Caption: Plausible inhibition of the NF-κB signaling pathway by mesquitol.
Experimental Workflow: From Plant Material to Bioactivity
The following diagram outlines a typical experimental workflow for the study of mesquitol.
Caption: Experimental workflow for mesquitol extraction, analysis, and bioactivity testing.
Conclusion
Mesquitol stands out as a promising natural compound with a range of beneficial biological activities. Its high abundance in the readily available and often invasive Prosopis juliflora makes it an attractive candidate for further research and development in the pharmaceutical and nutraceutical industries. This technical guide has provided a comprehensive overview of the current knowledge on mesquitol, from its fundamental properties to detailed experimental protocols. The elucidation of its precise molecular mechanisms of action, particularly its interaction with cellular signaling pathways, remains a key area for future investigation. The methodologies and data presented herein serve as a solid foundation for researchers to build upon in unlocking the full therapeutic potential of mesquitol.
An In-depth Technical Guide to Mesquitol: Physical, Chemical, and Biological Properties
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a naturally occurring flavan-3-ol (B1228485), has garnered significant interest within the scientific community for its diverse biol...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a naturally occurring flavan-3-ol (B1228485), has garnered significant interest within the scientific community for its diverse biological activities. Predominantly found in the heartwood of Prosopis species, particularly Prosopis juliflora, this polyphenolic compound exhibits potent antioxidant, antifungal, and antibacterial properties.[1][2][3] This technical guide provides a comprehensive overview of the physical and chemical properties of Mesquitol, detailed experimental protocols for its isolation and characterization, and an exploration of its known biological activities and potential mechanisms of action. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study and application of this promising natural product.
Physical and Chemical Properties
Mesquitol, with the systematic IUPAC name (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol, possesses a molecular formula of C₁₅H₁₄O₆ and a molecular weight of 290.27 g/mol .[4][5] A summary of its key physical and chemical properties is presented in Table 1.
Table 1: Physical and Chemical Properties of Mesquitol
While an experimental boiling point for Mesquitol has not been reported, predictive models for organic compounds, particularly polyphenols, can be utilized for its estimation.[7][8][9][10] Qualitatively, Mesquitol is known to be soluble in polar organic solvents such as methanol, ethanol, and acetone, which are commonly used in its extraction and purification.[6][11][12]
Spectral Data
Mass Spectrometry (MS): Detailed mass spectrometry data with fragmentation patterns for Mesquitol is not extensively published. However, studies on related flavan-3-ols and a proposed fragmentation pathway for a mesquitol diglucoside provide valuable insights. The fragmentation of flavan-3-ols in negative ion mode often involves Retro-Diels-Alder (RDA) reactions, leading to characteristic fragments that can help in structural elucidation.[5][15][16][17][18][19]
Caption: Generalized MS fragmentation pathway for flavan-3-ols like Mesquitol.
UV-Vis Spectroscopy: Mesquitol exhibits UV absorbance in the range of 250-650 nm.[[“]][14] A study on a mesquitol diglucoside reported absorption maxima at 274 and 278 nm, which is characteristic of the flavan-3-ol chromophore.[[“]]
Experimental Protocols
Isolation of Mesquitol from Prosopis juliflora
The following protocol is a generalized procedure based on methodologies reported in the literature for the extraction and isolation of Mesquitol.[1][6][8][11][22][30][31][32][33]
1. Plant Material and Extraction:
Starting Material: Air-dried and powdered heartwood of Prosopis juliflora.
Extraction Solvent: Acetone or methanol are commonly used.
Method: Soxhlet extraction or maceration. For Soxhlet extraction, the powdered heartwood is continuously extracted with the solvent for several hours. For maceration, the powder is soaked in the solvent for an extended period (e.g., 24-48 hours) with occasional agitation.
2. Fractionation and Purification:
Solvent Partitioning: The crude extract is concentrated under reduced pressure and can be partitioned with solvents of increasing polarity (e.g., hexane (B92381), ethyl acetate) to remove nonpolar impurities.
Column Chromatography: The flavonoid-rich fraction is subjected to column chromatography on silica (B1680970) gel. A gradient elution system, starting with a nonpolar solvent (e.g., hexane or chloroform) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate (B1210297) or methanol), is employed to separate the components.
Thin-Layer Chromatography (TLC): Fractions are monitored by TLC to identify and pool those containing Mesquitol.
High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using preparative or semi-preparative HPLC on a C18 column with a mobile phase typically consisting of a mixture of acetonitrile (B52724) and water, often with a small amount of acid (e.g., formic acid) to improve peak shape.[7][11][22][30][32]
Caption: General workflow for the isolation and purification of Mesquitol.
Synthesis of Mesquitol
Biological Activities and Signaling Pathways
Mesquitol exhibits a range of biological activities, with its antioxidant, antifungal, and antibacterial properties being the most extensively studied.
Antioxidant Activity
The antioxidant activity of Mesquitol is primarily attributed to its ability to act as a potent free-radical scavenger.[2][3][38][39] The multiple hydroxyl groups on its aromatic rings can donate hydrogen atoms to neutralize reactive oxygen species (ROS), thereby preventing oxidative damage to cellular components. Flavonoids, in general, are known to modulate several signaling pathways involved in the cellular antioxidant response, including the Nrf2, MAPK, and PI3K/Akt pathways.[1][[“]][14][40][41] While direct evidence for Mesquitol's interaction with these pathways is limited, it is plausible that it shares similar mechanisms with other flavonoids.
Caption: Potential antioxidant signaling pathways modulated by flavonoids like Mesquitol.
Antifungal and Antibacterial Activity
Mesquitol has demonstrated significant inhibitory effects against various fungal and bacterial strains.[6][8][10][12][[“]][14][17][32][35][38][42][43][44][45] The proposed mechanisms of action for flavonoids, which likely extend to Mesquitol, involve the disruption of microbial cell membranes, inhibition of key enzymes, and interference with nucleic acid and protein synthesis.[2][4][6][30][35][38][42][44] While specific signaling pathways in microorganisms directly targeted by Mesquitol have not been fully elucidated, the broad-spectrum activity suggests a multi-target mechanism.
Caption: General mechanisms of antimicrobial action for flavonoids.
Conclusion
Mesquitol is a promising natural compound with a well-documented profile of antioxidant, antifungal, and antibacterial activities. While its fundamental physical and chemical properties are partially characterized, further research is needed to establish a complete dataset, including quantitative solubility, a definitive boiling point, and comprehensive spectral analyses (NMR and MS). The elucidation of the specific signaling pathways modulated by Mesquitol in both mammalian and microbial systems will be crucial for understanding its full therapeutic potential and for guiding the development of novel drugs and therapies. This technical guide provides a solid foundation for researchers to build upon in their future investigations of this intriguing flavonoid.
Mesquitol: A Pivotal Flavonoid in Plant Defense Mechanisms
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) found in significant quantities in plants such as Prosopis juliflora, plays a cruci...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) found in significant quantities in plants such as Prosopis juliflora, plays a crucial role in plant defense.[1][2] This technical guide provides a comprehensive overview of mesquitol, its biosynthesis, its role in protecting plants from pathogens and herbivores, and the experimental methodologies used to evaluate its efficacy. Quantitative data on its antimicrobial activities are presented, and key signaling pathways and experimental workflows are visualized. This document is intended to serve as a valuable resource for researchers in plant science, natural product chemistry, and drug development.
Introduction to Mesquitol
Mesquitol is a polyphenolic compound belonging to the flavan-3-ol subclass of flavonoids.[1] Its chemical structure, (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol, confers significant antioxidant properties, which are fundamental to its protective functions.[3] Found notably in the heartwood of Prosopis juliflora (mesquite), mesquitol contributes to the plant's remarkable resilience against biotic and abiotic stresses.[1][2] The presence of this compound is a key component of the plant's chemical defense arsenal, providing protection against a broad spectrum of microbial pathogens and deterring herbivores.
Biosynthesis of Mesquitol
Mesquitol, as a flavan-3-ol, is synthesized through the phenylpropanoid and flavonoid biosynthetic pathways. The core pathway leading to the formation of flavan-3-ol monomers is well-established. The biosynthesis begins with the amino acid phenylalanine, which is converted through a series of enzymatic reactions to produce the key intermediate 4-coumaroyl-CoA. This molecule then enters the flavonoid pathway.
The final steps leading to the synthesis of flavan-3-ols like mesquitol involve the enzymes Leucoanthocyanidin Reductase (LAR) and Anthocyanidin Reductase (ANR). LAR catalyzes the conversion of leucocyanidin (B1674801) to (+)-catechin (a 2,3-trans-flavan-3-ol), while ANR is involved in the production of 2,3-cis-flavan-3-ols like (-)-epicatechin (B1671481) from anthocyanidins. The expression of both LAR and ANR genes is known to be induced by various biotic and abiotic stresses, including pathogen attack and UV radiation, suggesting a direct link between environmental challenges and the production of these defensive compounds.[4][5][6][7][8][9]
Figure 1. Simplified biosynthetic pathway of mesquitol.
Role in Plant Defense Mechanisms
Mesquitol is a key player in the chemical defense strategies of plants. Its accumulation in tissues provides a multi-faceted defense against a range of biological threats.
Antimicrobial Activity
Mesquitol exhibits significant antifungal and antibacterial properties, directly inhibiting the growth of a variety of plant pathogens. This antimicrobial action is a crucial first line of defense, preventing the establishment and spread of infections. The tables below summarize the quantitative data on the inhibitory effects of mesquitol against various fungal and bacterial species.
While direct quantitative data on mesquitol's effect on herbivore deterrence is limited, the broader class of flavan-3-ols and condensed tannins (proanthocyanidins), for which mesquitol is a monomer, are well-documented as anti-herbivory compounds. They act by reducing the palatability and nutritional value of plant tissues to herbivores.
Signaling in Plant Defense
The production of defense compounds like mesquitol is tightly regulated and integrated into the plant's overall defense signaling network. While a specific signaling pathway dedicated to mesquitol has not been fully elucidated, its biosynthesis is likely induced by the major plant defense hormones, jasmonic acid (JA) and salicylic (B10762653) acid (SA).
Upon pathogen or herbivore recognition, plants typically initiate a signaling cascade involving these hormones. The JA pathway is primarily associated with defense against necrotrophic pathogens and chewing insects, while the SA pathway is crucial for resistance against biotrophic pathogens. The expression of key enzymes in the flavonoid biosynthesis pathway, including LAR and ANR, is known to be responsive to both JA and SA, as well as to abiotic stresses like UV radiation.[4][5][6][7][8][9][10][12][13][14][15] Transcriptomic studies of Prosopis juliflora under stress conditions have revealed changes in the expression of numerous genes involved in stress responses, which likely includes the upregulation of the biosynthetic pathway leading to mesquitol.[3][11][16][17]
Figure 2. Hypothetical signaling pathway for mesquitol biosynthesis.
Experimental Protocols
This section provides detailed methodologies for key experiments cited in this guide.
Extraction and Purification of Mesquitol from Prosopis juliflora
This protocol is adapted from methodologies described in the literature.[3][11][18]
Materials:
Heartwood of Prosopis juliflora, air-dried and ground to a fine powder
This method is used to determine the minimum inhibitory concentration (MIC) of a compound against bacteria.[6][10]
Materials:
Pure mesquitol
Bacterial cultures (e.g., Escherichia faecalis)
Nutrient broth (e.g., Tryptic Soy Broth)
Sterile 96-well microtiter plates
Spectrophotometer (plate reader)
Positive control (e.g., a standard antibiotic)
DMSO
Procedure:
Preparation of Inoculum: Grow the test bacteria in nutrient broth to the mid-logarithmic phase. Adjust the bacterial suspension to a standardized concentration (e.g., 0.5 McFarland standard).
Serial Dilution:
Prepare a stock solution of mesquitol in DMSO.
Perform serial two-fold dilutions of the mesquitol stock solution in nutrient broth directly in the wells of a 96-well plate.
Inoculation: Add a standardized volume of the bacterial inoculum to each well.
Controls: Include wells with broth and inoculum only (growth control), broth only (sterility control), and broth with a standard antibiotic (positive control).
Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.
Data Analysis: Determine the MIC as the lowest concentration of mesquitol that completely inhibits visible bacterial growth, which can be assessed visually or by measuring the optical density at 600 nm using a plate reader.
Preparation of DPPH Solution: Prepare a fresh solution of DPPH in methanol or ethanol to a specific concentration (e.g., 0.1 mM).
Sample Preparation: Prepare a stock solution of mesquitol in the same solvent and make a series of dilutions.
Reaction Mixture:
In a cuvette or a 96-well plate, mix a fixed volume of the DPPH solution with varying concentrations of the mesquitol solution.
Prepare a blank containing the solvent and the mesquitol solution, and a control containing the solvent and the DPPH solution.
Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified time (e.g., 30 minutes).
Measurement: Measure the absorbance of the solutions at the wavelength of maximum absorbance for DPPH (typically around 517 nm).
Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula:
% Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100
Conclusion and Future Directions
Mesquitol is a potent natural defense compound with significant antimicrobial and antioxidant properties. Its biosynthesis via the flavonoid pathway is likely regulated by key plant defense signaling molecules such as jasmonic acid and salicylic acid, highlighting its integral role in the plant's response to environmental threats. The quantitative data and experimental protocols provided in this guide offer a solid foundation for further research into this promising natural product.
Future research should focus on elucidating the precise signaling cascade that governs mesquitol biosynthesis in response to specific pathogens and herbivores. Transcriptomic and proteomic analyses of Prosopis juliflora following biotic stress could identify the specific transcription factors and regulatory elements involved. Furthermore, exploring the potential synergistic effects of mesquitol with other plant defense compounds and its application in sustainable agriculture and drug development presents exciting avenues for future investigation.
Mesquitol: A Technical Guide to its Natural Abundance, Analysis, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavan-3-ol, is a naturally occurring phenolic compound that has garnered significant interest within the scientific community due...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavan-3-ol, is a naturally occurring phenolic compound that has garnered significant interest within the scientific community due to its potent antioxidant, antimicrobial, and enzyme-inhibitory properties. This technical guide provides a comprehensive overview of the natural abundance of Mesquitol in various plant species, with a particular focus on Prosopis juliflora and Dichrostachys cinerea. The document details established experimental protocols for the extraction, isolation, and quantification of Mesquitol, and presents available quantitative data in a comparative format. This guide is intended to serve as a valuable resource for researchers and professionals in drug development and natural product chemistry.
Natural Abundance of Mesquitol
Mesquitol has been identified in a limited number of plant species, with the heartwood of Prosopis juliflora (Mesquite) being the most significant and well-documented source. It has also been isolated from the bark of Dichrostachys cinerea.
Mesquitol in Prosopis juliflora
The heartwood of Prosopis juliflora contains exceptionally high levels of Mesquitol.[1][2] Its abundance is influenced by environmental and developmental factors, most notably season and the age of the plant.
Table 1: Quantitative Abundance of Mesquitol in Prosopis juliflora
Studies have shown that Mesquitol is significantly more abundant in P. juliflora during the wet seasons compared to the dry seasons.[1][3] Furthermore, plants older than four years tend to have a higher concentration of Mesquitol.[3]
Mesquitol in Dichrostachys cinerea
Mesquitol has been identified as a constituent of Dichrostachys cinerea.[2] While its presence is confirmed, detailed quantitative studies on its abundance in this species are not as readily available as for P. juliflora. However, it is recognized as a main active principle in the plant.[2]
Experimental Protocols
The following sections detail the methodologies for the extraction, isolation, and quantification of Mesquitol, primarily based on studies conducted on Prosopis juliflora.
Extraction of Mesquitol from Prosopis juliflora
A common and effective method for extracting Mesquitol from the heartwood of P. juliflora is Soxhlet extraction.[1]
Protocol: Soxhlet Extraction
Sample Preparation: The heartwood of P. juliflora is air-dried and ground into a fine powder.
Extraction:
A known quantity of the powdered heartwood (e.g., 15 g) is placed in a thimble.
The thimble is placed into a Soxhlet extractor.
Serial extraction is performed with a sequence of solvents of increasing polarity. A typical sequence is hexane (B92381), dichloromethane (B109758) (DCM), acetone, and methanol.[3]
Each solvent (e.g., 250 mL) is heated in a round-bottom flask, and the vapor cycles through the Soxhlet extractor, continuously washing the plant material.
The extraction with each solvent is carried out for a specified duration to ensure complete extraction of the respective phytochemicals.
Concentration: The resulting extracts are concentrated using a rotary evaporator to remove the solvent, yielding the crude extracts.
The acetonic extract is typically rich in flavonoids, including Mesquitol.[1]
Isolation of Mesquitol
Column chromatography is a standard technique for the isolation of Mesquitol from the crude extract.[1]
Protocol: Column Chromatography
Stationary Phase: A glass column is packed with silica (B1680970) gel, which serves as the stationary phase.
Sample Loading: The crude acetonic extract is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.
Elution: A gradient of solvents with increasing polarity is used as the mobile phase to elute the compounds from the column. A common solvent system starts with a non-polar solvent like hexane and gradually introduces a more polar solvent like ethyl acetate.
Fraction Collection: The eluate is collected in a series of fractions.
Thin-Layer Chromatography (TLC): The collected fractions are analyzed by TLC to identify and pool fractions containing compounds with similar retention factor (Rf) values. The Rf values are compared to known standards or literature values to identify fractions containing Mesquitol.[3]
Quantification of Mesquitol by HPLC-UV
High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a precise and accurate method for quantifying Mesquitol.[3][4]
Protocol: HPLC-UV Analysis
Instrumentation: A liquid chromatography system equipped with a UV-Vis detector is used.
Chromatographic Conditions:
Column: C18 column (e.g., 15 cm x 2.1 mm, 2.7 µm).[4]
Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water (containing 0.1% formic acid). A common ratio is 70:30 (v/v) acetonitrile to water.[4]
A stock solution of the crude extract is prepared by dissolving it in the mobile phase.
A series of dilutions are prepared from the stock solution to create a calibration curve.
Analysis:
Aliquots of the standard solutions and sample solutions are injected into the HPLC system.
The retention time and peak area of Mesquitol in the chromatograms are recorded.
Quantification: The concentration of Mesquitol in the samples is determined by comparing the peak areas with the calibration curve generated from the standard solutions.
Visualizations
Experimental Workflow for Mesquitol Analysis
Caption: Workflow for the extraction, isolation, and quantification of Mesquitol.
Biological Activities and Signaling Pathways
Mesquitol has been reported to exhibit a range of biological activities, including:
Antioxidant and Free-Radical Scavenging Properties: Mesquitol is a potent antioxidant.[3][5]
α-Glucosidase Inhibitory Activity: This activity suggests potential applications in the management of diabetes.[3]
Antimicrobial Activity: Mesquitol has demonstrated inhibitory effects against various fungal and bacterial strains.[6]
Currently, the specific cellular signaling pathways through which Mesquitol exerts its effects are not well-elucidated in the available literature. The observed biological activities are likely the result of direct molecular interactions, such as the quenching of reactive oxygen species or the inhibition of enzyme function. Further research is required to delineate the precise signaling cascades that may be modulated by Mesquitol.
Conclusion
Mesquitol is a promising natural compound with significant biological activities. Prosopis juliflora stands out as a particularly rich source, and its abundance is influenced by seasonal and developmental factors. The experimental protocols outlined in this guide provide a robust framework for the extraction, isolation, and quantification of Mesquitol, enabling further research into its therapeutic potential. While its presence in Dichrostachys cinerea is noted, more detailed quantitative studies are needed to fully assess this plant as a viable source. Future research should also focus on elucidating the specific molecular targets and signaling pathways of Mesquitol to better understand its mechanism of action and to support its development as a potential therapeutic agent.
An In-Depth Technical Guide to the Spectroscopic Data of Mesquitol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectroscopic data for Mesquitol, a flavan-3-ol (B1228485) of significant interest for its ant...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the spectroscopic data for Mesquitol, a flavan-3-ol (B1228485) of significant interest for its antioxidant and potential therapeutic properties. This document compiles and presents Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data, along with detailed experimental protocols to aid in the identification and characterization of this natural compound.
Introduction to Mesquitol
Mesquitol, systematically named (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol, is a flavonoid found in significant quantities in the heartwood of plant species such as Prosopis juliflora. Its structure, featuring a dihydroxyphenyl B-ring and a trihydroxylated A-ring, underpins its notable free-radical scavenging and α-glucosidase inhibitory activities, making it a valuable target for research in the agro-food and pharmaceutical industries. The precise characterization of Mesquitol is fundamental for its quality control and further investigation into its biological activities. Spectroscopic techniques are the cornerstone of this characterization, providing a fingerprint of the molecule's structure and electronic properties.
Spectroscopic Data of Mesquitol
The following sections present the available spectroscopic data for Mesquitol in a structured format, facilitating easy reference and comparison.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure of organic compounds. The ¹H and ¹³C NMR data provide information on the chemical environment of each proton and carbon atom in the Mesquitol molecule.
Table 1: ¹H NMR Spectroscopic Data for Mesquitol
Proton
Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
H-2
4.7
d
Data not available
H-3
Data not available
td
Data not available
Other protons
Data not available
-
-
Note: Detailed ¹H NMR data beyond the characteristic peaks for H-2 and H-3 were not available in the public domain at the time of this report. The multiplicity "d" denotes a doublet and "td" denotes a triplet of doublets.
Table 2: ¹³C NMR Spectroscopic Data for Mesquitol
Carbon Atom
Chemical Shift (δ, ppm)
All carbons
Data not available
Note: Detailed ¹³C NMR data for Mesquitol were not available in the public domain at the time of this report.
Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of Mesquitol reveals characteristic absorptions for its hydroxyl and aromatic functionalities.
Table 3: IR Spectroscopic Data for Mesquitol
Wavenumber (cm⁻¹)
Assignment
3350
O-H stretching (broad band)
1625
Aromatic C=C skeletal vibrations
1520
Aromatic C=C skeletal vibrations
1480
Aromatic C=C skeletal vibrations
Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for conjugated systems like flavonoids.
Table 4: UV-Vis Spectroscopic Data for Mesquitol
λmax (nm)
Solvent
280
Methanol
Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These are based on standard methodologies for the analysis of flavonoids.
Isolation of Mesquitol
Mesquitol is typically isolated from the heartwood of Prosopis juliflora. The general procedure involves:
Extraction: The dried and powdered heartwood is extracted with a suitable solvent, such as acetone (B3395972) or methanol, using techniques like Soxhlet extraction.
Fractionation: The crude extract is then subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents (e.g., hexane, ethyl acetate, and methanol) to separate different components.
Purification: Fractions containing Mesquitol, identified by thin-layer chromatography (TLC), are combined and further purified by repeated column chromatography or preparative High-Performance Liquid Chromatography (HPLC) to yield pure Mesquitol.
NMR Spectroscopy
Sample Preparation: A few milligrams of purified Mesquitol are dissolved in a deuterated solvent (e.g., methanol-d₄, acetone-d₆, or DMSO-d₆) in an NMR tube.
Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).
Data Processing: The obtained Free Induction Decays (FIDs) are Fourier transformed, and the resulting spectra are phased and baseline corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).
IR Spectroscopy
Sample Preparation: A small amount of purified Mesquitol is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a spectrum can be obtained from a thin film deposited on a salt plate (e.g., NaCl or KBr) from a solution.
Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.
Data Processing: The spectrum is typically displayed as transmittance or absorbance versus wavenumber (cm⁻¹).
UV-Vis Spectroscopy
Sample Preparation: A dilute solution of purified Mesquitol is prepared in a UV-transparent solvent, typically methanol.
Data Acquisition: The UV-Vis absorption spectrum is recorded using a spectrophotometer over a wavelength range of approximately 200-800 nm.
Data Analysis: The wavelength of maximum absorption (λmax) is determined from the spectrum.
Workflow for Spectroscopic Analysis of Mesquitol
The following diagram illustrates the general workflow for the isolation and spectroscopic characterization of Mesquitol.
Workflow for Mesquitol Analysis.
This guide provides a foundational understanding of the spectroscopic characteristics of Mesquitol. It is important to note that detailed NMR data remains to be fully published in accessible literature. Researchers are encouraged to consult the primary research articles for the most detailed and up-to-date information. The structural and physicochemical elucidation of (-)-mesquitol has been demonstrated based on FTIR, (1)H and (13)C NMR, GC-MS and HPLC analysis.[1] The purified compound's identity as mesquitol was confirmed by characteristic peaks of flavanol structures, including a broad O-H band at 3350 cm⁻¹ and aromatic C=C skeletal vibrations at 1625 cm⁻¹, 1520 cm⁻¹, and 1480 cm⁻¹.[2] An HPLC-UV method has been developed for the quantification of mesquitol, with a UV detection wavelength set at 280 nm.[3]
An In-depth Technical Guide to Mesquitol and its Related Compounds
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavan-3-ol (B1228485) primarily found in the heartwood of plants belonging to the Prosopis genus, has garnered significant attent...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavan-3-ol (B1228485) primarily found in the heartwood of plants belonging to the Prosopis genus, has garnered significant attention for its diverse biological activities. As a member of the flavonoid family, it shares structural similarities with well-known compounds like catechin (B1668976) and epicatechin, yet possesses unique characteristics that warrant detailed investigation. This technical guide provides a comprehensive overview of mesquitol, its synonyms, related compounds, biological functions, and the underlying molecular mechanisms. Detailed experimental protocols and quantitative data are presented to facilitate further research and development in the fields of pharmacology, natural product chemistry, and drug discovery.
Chemical Identity and Related Compounds
Synonyms and Chemical Structure
Mesquitol is known by several synonyms, reflecting its chemical nature and historical discovery.
The chemical structure of mesquitol is characterized by a flavan-3-ol skeleton with a dihydroxyphenyl group at the C2 position and hydroxyl groups at positions 3, 7, and 8 of the chromane (B1220400) ring.
Related Compounds
Mesquitol belongs to the flavan-3-ol subclass of flavonoids. Its structure is closely related to other catechins and their derivatives found in various plant sources.
Catechin and Epicatechin: These are structural isomers of mesquitol, differing in the hydroxylation pattern of the A-ring. They are among the most studied flavan-3-ols and serve as important comparative compounds for biological activity studies.
Proteracacinidins: Mesquitol is a monomeric unit of proteracacinidins, a class of proanthocyanidins (B150500) characterized by a pyrogallol-type A-ring. These oligomeric and polymeric compounds are formed through the linkage of mesquitol units, often with other flavan-3-ols like catechin. An example is Mesquitol-(5→8)-catechin.
Mesquitol-(5->5)-mesquitol: A dimeric proanthocyanidin (B93508) composed of two mesquitol units linked via a C-C bond between position 5 of each monomer.[3]
Acylated Mesquitol Analogues: Synthetic or naturally occurring derivatives where one or more hydroxyl groups of mesquitol are acylated. These modifications can alter the compound's lipophilicity and biological activity.
Physicochemical and Biological Properties
Physicochemical Data
A summary of the key physicochemical properties of mesquitol is provided in the table below.
Mesquitol exhibits a range of biological activities, with significant potential for therapeutic applications. The following tables summarize the quantitative data from various in vitro assays.
Table 3.2.1: Antioxidant Activity of Mesquitol and Related Compounds
While direct studies on the signaling pathways modulated by mesquitol are limited, its structural similarity to other well-researched flavan-3-ols, such as catechin and epicatechin, allows for the inference of its likely mechanisms of action.
Antioxidant and Cytoprotective Mechanisms
Flavan-3-ols are known to exert their antioxidant effects through both direct radical scavenging and the modulation of intracellular signaling pathways that control endogenous antioxidant defenses. The Nrf2-ARE pathway is a key regulator of cellular antioxidant response. It is plausible that mesquitol, like other catechins, can activate this pathway.
Proposed Nrf2-ARE signaling pathway modulation by mesquitol.
Anti-inflammatory Mechanisms
Chronic inflammation is implicated in a multitude of diseases. Flavonoids are known to modulate inflammatory responses, primarily through the inhibition of the NF-κB signaling pathway . It is hypothesized that mesquitol can interfere with this pathway, leading to a reduction in the production of pro-inflammatory cytokines.
Proposed NF-κB signaling pathway inhibition by mesquitol.
Biosynthesis of Proteracacinidins
Mesquitol serves as a key building block for proteracacinidins. The biosynthesis of these compounds follows the general flavonoid pathway, with specific enzymatic steps leading to the characteristic pyrogallol-type A-ring.
Simplified biosynthetic pathway leading to proteracacinidins.
Experimental Protocols
Extraction and Isolation of Mesquitol from Prosopis juliflora
This protocol describes the extraction and purification of mesquitol from the heartwood of P. juliflora.
Workflow Diagram
Workflow for the extraction and isolation of mesquitol.
Methodology
Sample Preparation: The heartwood of P. juliflora is air-dried and ground into a fine powder.
Soxhlet Extraction: The powdered heartwood is subjected to Soxhlet extraction with methanol (B129727) for several hours to obtain the crude extract.[4]
Concentration: The methanolic extract is concentrated under reduced pressure using a rotary evaporator to yield a viscous crude extract.
Column Chromatography: The crude extract is adsorbed onto silica gel and loaded onto a silica gel column.
Elution: The column is eluted with a solvent gradient of increasing polarity (e.g., hexane-ethyl acetate (B1210297) followed by ethyl acetate-methanol) to separate the different components.
Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing mesquitol.
Purification: Fractions containing pure mesquitol are pooled and the solvent is evaporated to yield the purified compound.[4]
In Vitro Biological Assays
A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.
Various concentrations of mesquitol are added to the DPPH solution.
The mixture is incubated in the dark at room temperature.
The absorbance is measured at 517 nm.
The percentage of radical scavenging activity is calculated, and the IC₅₀ value is determined.[5]
A solution of α-glucosidase enzyme in a suitable buffer is prepared.
Mesquitol at various concentrations is pre-incubated with the enzyme solution.
The substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), is added to initiate the reaction.
The reaction is incubated at 37 °C.
The reaction is stopped, and the absorbance of the released p-nitrophenol is measured at 405 nm.
The percentage of inhibition is calculated, and the IC₅₀ value is determined.
A standardized inoculum of the fungal strain is prepared.
Serial dilutions of mesquitol are prepared in a 96-well microtiter plate.
The fungal inoculum is added to each well.
The plate is incubated under appropriate conditions.
The minimum inhibitory concentration (MIC) is determined as the lowest concentration of mesquitol that visibly inhibits fungal growth.[8]
A standardized inoculum of the bacterial strain is prepared.
Serial dilutions of mesquitol are prepared in a 96-well microtiter plate containing appropriate broth medium.
The bacterial inoculum is added to each well.
The plate is incubated at 37 °C.
The minimum inhibitory concentration (MIC) is determined as the lowest concentration of mesquitol that prevents visible bacterial growth.[10]
Conclusion
Mesquitol, a flavan-3-ol from the Prosopis genus, demonstrates a compelling profile of biological activities, including antioxidant, α-glucosidase inhibitory, antifungal, and antibacterial properties. Its structural relationship to other catechins suggests its involvement in key cellular signaling pathways such as the Nrf2-ARE and NF-κB pathways. As a monomeric unit of proteracacinidins, mesquitol also plays a crucial role in the chemical diversity of plant polyphenols. The data and protocols presented in this guide provide a solid foundation for future research into the therapeutic potential of mesquitol and its related compounds. Further in-depth studies are warranted to fully elucidate its mechanisms of action and to explore its potential in the development of novel pharmaceuticals and nutraceuticals.
The Emerging Therapeutic Potential of Mesquitol: A Technical Guide to its Health Benefits
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) found in significant quantities in the heartwood of Prosopis juliflora, is emerging as a compound of considerab...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) found in significant quantities in the heartwood of Prosopis juliflora, is emerging as a compound of considerable interest in the pharmaceutical and nutraceutical industries. This technical guide provides a comprehensive overview of the current scientific understanding of the health benefits associated with Mesquitol-containing extracts. It delves into its antioxidant, antimicrobial, anti-inflammatory, and potential anticancer properties, presenting quantitative data, detailed experimental methodologies, and hypothesized signaling pathways to facilitate further research and drug development endeavors.
Introduction
(-)-Mesquitol is a novel flavonoid that has demonstrated a range of promising biological activities.[1] Primarily isolated from the heartwood of Prosopis juliflora, this natural compound is gaining attention for its potential therapeutic applications.[2] This guide synthesizes the existing research on Mesquitol, offering a technical resource for professionals engaged in the exploration of natural products for health and medicine.
Antioxidant Properties
Mesquitol exhibits significant free-radical scavenging properties.[3] Its antioxidant capacity has been evaluated using various standard assays, demonstrating its potential to mitigate oxidative stress, a key factor in numerous chronic diseases.
Quantitative Antioxidant Data
The antioxidant activity of Mesquitol has been quantified using established methods, with results often compared to known antioxidants like (+)-catechin and Butylated hydroxytoluene (BHT).
This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical, causing a color change from violet to yellow.
Reagents: DPPH solution (typically 0.1 mM in methanol (B129727) or ethanol), Mesquitol solutions of varying concentrations, positive control (e.g., ascorbic acid or (+)-catechin), and a suitable solvent (methanol or ethanol).
Procedure:
Prepare a series of dilutions of the Mesquitol extract and the positive control.
In a 96-well microplate, add a defined volume of each sample dilution.
Add an equal volume of the DPPH working solution to each well. A blank containing only the solvent and DPPH solution is also prepared.
Incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes).
Measure the absorbance of each well at approximately 517 nm using a microplate reader.
Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula:
% Scavenging Activity = [ (Acontrol - Asample) / Acontrol ] x 100
Where Acontrol is the absorbance of the blank and Asample is the absorbance of the test sample. The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined by plotting the percentage of scavenging activity against the concentration of the antioxidant.[6]
DPPH Radical Scavenging Assay Workflow
This method assesses the ability of an antioxidant to inhibit the oxidation of a lipid, in this case, methyl linoleate.
Materials: Methyl linoleate, AIBN (2,2'-azobis(2-isobutyronitrile)) as a radical initiator, Mesquitol solution, control antioxidants (e.g., (+)-catechin, BHT), and a suitable solvent.
Procedure:
A solution of methyl linoleate and AIBN in a suitable solvent is prepared.
The Mesquitol solution or control antioxidant is added to the methyl linoleate solution.
The mixture is incubated at a specific temperature (e.g., 50°C).
Aliquots are taken at various time intervals and the extent of oxidation is measured, often by monitoring the formation of hydroperoxides using methods like the ferric thiocyanate (B1210189) method.
Analysis: The antioxidant activity is determined by comparing the rate of oxidation in the presence of the antioxidant to the rate in its absence.
Antimicrobial Activity
Mesquitol has demonstrated notable activity against a range of fungal and bacterial pathogens, suggesting its potential use as a natural antimicrobial agent.
Quantitative Antimicrobial Data
The antimicrobial efficacy of Mesquitol is typically evaluated by determining its Minimum Inhibitory Concentration (MIC) and observing the percentage of growth inhibition.
This method assesses the ability of a compound to inhibit the growth of fungi on a solid medium.
Materials: Fungal strains (e.g., Pycnoporus sanguineus, Gloeophyllum trabeum), malt (B15192052) extract agar (B569324), Mesquitol solutions at various concentrations.
Procedure:
Prepare malt extract agar plates.
Inoculate the agar with the test fungi.
Add different concentrations of Mesquitol (e.g., 50, 100, 500, 1000 ppm) to the plates. Control plates contain no Mesquitol.[2]
Incubate the plates at an appropriate temperature and humidity (e.g., 22°C and 70% RH) for a specified period (e.g., 14 days).[2]
Measure the diameter of fungal growth at regular intervals.
Calculation: The percentage of growth inhibition is calculated as:
% Inhibition = [ (dc - dt) / dc ] x 100
Where dc is the diameter of the control culture and dt is the diameter of the culture in the presence of Mesquitol.[7]
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Materials: Bacterial strains (e.g., E. coli, S. aureus), appropriate broth medium (e.g., Tryptic Soy Broth), Mesquitol solutions, and 96-well microtiter plates.
Procedure:
Prepare a two-fold serial dilution of the Mesquitol solution in the microtiter plate.
Inoculate each well with a standardized bacterial suspension.
Include positive controls (bacteria with no Mesquitol) and negative controls (broth only).
Determine the MIC by visually assessing the lowest concentration of Mesquitol that inhibits bacterial growth (i.e., the well remains clear). The optical density can also be measured before and after incubation to quantify growth.[2]
Anti-inflammatory and Anticancer Potential
While research into the anti-inflammatory and anticancer properties of Mesquitol is still in its early stages, the activities of other flavonoids provide a strong rationale for investigating these effects. Flavonoids are known to modulate key signaling pathways involved in inflammation and cancer.
Hypothesized Signaling Pathways
Based on the known mechanisms of structurally similar flavonoids, it is hypothesized that Mesquitol may exert its anti-inflammatory and anticancer effects through the modulation of pathways such as NF-κB, MAPK, and PI3K/Akt.
Note: The following diagrams represent hypothesized pathways for Mesquitol based on the known actions of other flavonoids. Direct experimental evidence for Mesquitol's interaction with these specific pathways is currently limited.
Hypothesized NF-κB Inhibition by Mesquitol
Hypothesized PI3K/Akt Pathway Modulation by Mesquitol
Experimental Protocols for Further Investigation
This is a standard in vivo model for evaluating acute inflammation.
Animals: Typically rats or mice.
Procedure:
Animals are treated with the test substance (Mesquitol extract) or a control vehicle.
After a set period (e.g., 1 hour), a sub-plantar injection of carrageenan (a phlogistic agent) is administered to the hind paw to induce inflammation.
The volume of the paw is measured at various time points after the carrageenan injection using a plethysmometer.
Analysis: The anti-inflammatory effect is determined by the reduction in paw edema in the treated group compared to the control group.
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.
Materials: Cancer cell lines (e.g., MCF-7, HeLa), cell culture medium, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, and a solubilizing agent (e.g., DMSO).
Procedure:
Seed cancer cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of Mesquitol for a specified duration (e.g., 24, 48, or 72 hours).
Add MTT solution to each well and incubate for a few hours. Living cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.
Add a solubilizing agent to dissolve the formazan crystals.
Measure the absorbance of the solution at a wavelength of approximately 570 nm.
Analysis: The absorbance is directly proportional to the number of viable cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be calculated to determine the cytotoxic potential of Mesquitol.
Conclusion and Future Directions
The available evidence strongly suggests that Mesquitol and extracts containing it possess significant health-promoting properties, particularly as an antioxidant and antimicrobial agent. Its potential as an anti-inflammatory and anticancer compound warrants further in-depth investigation. Future research should focus on:
Elucidating the specific molecular targets and signaling pathways modulated by Mesquitol to confirm the hypothesized mechanisms.
Conducting comprehensive in vivo studies to validate the therapeutic efficacy and safety of Mesquitol for various conditions.
Optimizing extraction and purification methods to obtain high-purity Mesquitol for preclinical and clinical trials.
This technical guide provides a solid foundation for researchers and drug development professionals to build upon in their efforts to unlock the full therapeutic potential of this promising natural compound.
Mesquitol: A Technical Guide to its Nutraceutical Potential
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) found in high concentrations in the heartwood of Prosopis juliflora, is emerging as a promising nutraceutical c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) found in high concentrations in the heartwood of Prosopis juliflora, is emerging as a promising nutraceutical compound with a spectrum of beneficial biological activities.[1][2] This technical guide provides a comprehensive overview of the current scientific knowledge on mesquitol, with a focus on its antioxidant, anti-inflammatory, antimicrobial, and enzyme-inhibitory properties. Detailed experimental protocols, quantitative data, and elucidated signaling pathways are presented to facilitate further research and development of mesquitol-based nutraceuticals and therapeutics.
Introduction
Mesquitol, chemically known as (2R, 3S)-2-(3, 4-dihydroxyphenyl)-3, 4-dihydro-2H-chromene-3, 7, 8-triol, is a flavonoid that has garnered significant interest for its potent bioactivities.[3] Its natural abundance in plants like Prosopis juliflora makes it a readily accessible compound for investigation and potential commercialization.[1][2] Several studies have highlighted its significant free-radical scavenging, antioxidant, and α-glucosidase inhibitory properties, suggesting its potential in the agro-food and pharmaceutical industries.[1][2][4] This document aims to consolidate the existing research on mesquitol, providing a technical foundation for scientists and drug development professionals.
Biochemical Properties and Bioavailability
The bioavailability of flavonoids like mesquitol is a critical factor in their nutraceutical efficacy. While specific data on mesquitol's bioavailability is limited, flavonoids, in general, undergo significant metabolism in the gut and liver, which can affect their activity. Further research into the absorption, distribution, metabolism, and excretion (ADME) profile of mesquitol is warranted.
Nutraceutical Potential and Mechanisms of Action
Mesquitol exhibits a range of biological activities that underscore its potential as a nutraceutical compound. These activities are primarily attributed to its chemical structure, which allows it to act as a potent antioxidant and modulator of key cellular signaling pathways.
Antioxidant Activity
Mesquitol has demonstrated significant free-radical scavenging properties.[1][2] Its ability to donate hydrogen atoms allows it to neutralize reactive oxygen species (ROS), thereby mitigating oxidative stress, a key factor in the pathogenesis of numerous chronic diseases.
3.1.1. DPPH Radical Scavenging Activity
Studies have shown that (-)-Mesquitol can inhibit 2,2-diphenyl-1-picrylhydrazyl (DPPH) radicals in a concentration-dependent manner, with an IC50 value comparable to the well-known antioxidant (+)-catechin.[5]
Mesquitol has also been shown to slow the oxidation of methyl linoleate, indicating its potential to protect lipids from oxidative damage.[5]
Anti-inflammatory Activity
Chronic inflammation is another critical factor in many diseases. While direct studies on mesquitol's anti-inflammatory mechanisms are still emerging, flavonoids are known to modulate inflammatory pathways. It is hypothesized that mesquitol exerts its anti-inflammatory effects through the inhibition of key signaling pathways such as NF-κB and MAPK.
Antimicrobial and Antifungal Activity
Mesquitol has shown promising activity against various microbial and fungal strains.
3.3.1. Antibacterial Activity
Studies have demonstrated that (-)-mesquitol can inhibit the growth of several bacterial strains, with a notable effect against Enterococcus faecalis.[1]
Mesquitol has been identified as an inhibitor of α-glucosidase, an enzyme involved in carbohydrate digestion.[1][2] This property suggests its potential for managing postprandial hyperglycemia.
Signaling Pathways Modulated by Mesquitol
Based on the known activities of flavonoids, mesquitol is likely to exert its effects by modulating key cellular signaling pathways involved in oxidative stress and inflammation.
Keap1-Nrf2 Signaling Pathway
The Keap1-Nrf2 pathway is a primary regulator of the cellular antioxidant response. It is hypothesized that mesquitol, as an antioxidant flavonoid, can activate the Nrf2 pathway, leading to the transcription of antioxidant and cytoprotective genes.
Caption: Proposed activation of the Keap1-Nrf2 pathway by Mesquitol.
NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of inflammation. Flavonoids are known to inhibit this pathway, and it is proposed that mesquitol shares this mechanism, leading to a reduction in the expression of pro-inflammatory genes.
Caption: Proposed inhibition of the NF-κB pathway by Mesquitol.
MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade involved in inflammation and other cellular processes. It is plausible that mesquitol can modulate this pathway, contributing to its anti-inflammatory effects.
Caption: Proposed modulation of the MAPK pathway by Mesquitol.
Experimental Protocols
This section provides detailed methodologies for key experiments cited in this guide.
Extraction and Isolation of Mesquitol
A common method for extracting mesquitol is through Soxhlet extraction of the heartwood of Prosopis juliflora.
Caption: Workflow for the extraction and isolation of Mesquitol.
DPPH Radical Scavenging Assay
This assay is used to determine the free-radical scavenging activity of mesquitol.
Incorporate various concentrations of mesquitol into a suitable agar medium.
Pour the agar into Petri dishes and allow it to solidify.
Inoculate the center of each plate with a mycelial plug of the test fungus.
Incubate the plates at an appropriate temperature until the fungal growth in the control plate (without mesquitol) reaches the edge of the plate.
Measure the diameter of the fungal colony in each plate and calculate the percentage of growth inhibition.
Future Directions and Conclusion
Mesquitol holds considerable promise as a nutraceutical compound due to its potent antioxidant, anti-inflammatory, and antimicrobial properties. While the foundational research is encouraging, further studies are crucial to fully elucidate its mechanisms of action and to evaluate its safety and efficacy in preclinical and clinical settings. Specifically, research should focus on:
Pharmacokinetic and bioavailability studies: To understand how mesquitol is absorbed, metabolized, and distributed in the body.
In-depth mechanistic studies: To confirm the specific molecular targets and signaling pathways modulated by mesquitol.
In vivo efficacy studies: To evaluate the therapeutic potential of mesquitol in animal models of various diseases.
Clinical trials: To assess the safety and efficacy of mesquitol in humans.
A Preliminary Investigation into the Therapeutic Potential of Mesquitol: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavan-3-ol (B1228485) found in the heartwood of plants such as Prosopis juliflora, has garnered scientific interest for its poten...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavan-3-ol (B1228485) found in the heartwood of plants such as Prosopis juliflora, has garnered scientific interest for its potential therapeutic applications.[1][2][[“]] This technical guide provides a comprehensive overview of the current understanding of Mesquitol's biological activities, focusing on its antioxidant, α-glucosidase inhibitory, antimicrobial, and putative anti-inflammatory and anticancer properties. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes hypothesized signaling pathways to facilitate further research and development.
Therapeutic Potential of Mesquitol
Current research indicates that Mesquitol possesses a range of biological activities that suggest its potential as a therapeutic agent.
Antioxidant Activity: Mesquitol has demonstrated significant free-radical scavenging properties.[1][2][[“]] Its ability to donate a hydrogen atom allows it to neutralize reactive oxygen species (ROS), which are implicated in the pathophysiology of numerous diseases.
α-Glucosidase Inhibitory Activity: Mesquitol has been identified as an inhibitor of α-glucosidase, a key enzyme in carbohydrate digestion.[1][2][[“]] This inhibitory action suggests its potential in the management of type 2 diabetes by delaying glucose absorption.
Antimicrobial Activity: Studies have shown that Mesquitol exhibits both antifungal and antibacterial properties, indicating its potential as a natural antimicrobial agent.
Putative Anti-inflammatory and Anticancer Activities: While direct studies on Mesquitol are limited, the broader class of flavonoids is known to possess anti-inflammatory and anticancer effects. It is hypothesized that Mesquitol may share these properties by modulating key signaling pathways involved in inflammation and cancer progression.
Quantitative Data Summary
The following tables summarize the available quantitative data on the biological activities of Mesquitol and related flavonoids for comparative analysis.
Note: IC50 values for α-glucosidase inhibition by Mesquitol are not yet available in the literature. The provided values for other compounds serve as a reference.
Key Signaling Pathways in Mesquitol's Bioactivity (Hypothesized)
Based on the known mechanisms of other flavonoids, it is hypothesized that Mesquitol may exert its anti-inflammatory and anticancer effects through the modulation of the following key signaling pathways.
1. Nuclear Factor-kappa B (NF-κB) Signaling Pathway:
The NF-κB pathway is a crucial regulator of the inflammatory response. Flavonoids have been shown to inhibit this pathway, thereby reducing the expression of pro-inflammatory cytokines and mediators. It is proposed that Mesquitol may similarly interfere with NF-κB activation.
Hypothesized inhibition of the NF-κB pathway by Mesquitol.
2. PI3K/Akt Signaling Pathway:
The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Its dysregulation is often implicated in cancer. Many flavonoids have been shown to inhibit this pathway, leading to apoptosis of cancer cells. Mesquitol may exert similar anticancer effects through this mechanism.
Hypothesized inhibition of the PI3K/Akt pathway by Mesquitol.
3. Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway:
The MAPK pathway is involved in a variety of cellular processes, including inflammation, proliferation, and apoptosis. Depending on the specific MAPK cascade, flavonoids can either inhibit or activate these pathways to exert their therapeutic effects. The precise effect of Mesquitol on the MAPK pathway requires further investigation.
Hypothesized modulation of the MAPK pathway by Mesquitol.
Experimental Protocols
Detailed methodologies for key in vitro assays are provided below to facilitate the evaluation of Mesquitol's therapeutic potential.
Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.1 mM).
Prepare a series of dilutions of the Mesquitol test sample and the positive control in the same solvent.
In a 96-well microplate, add a specific volume of the DPPH solution to each well.
Add an equal volume of the test sample or positive control at different concentrations to the respective wells.
For the blank, add the solvent instead of the test sample.
Incubate the plate in the dark at room temperature for 30 minutes.
Measure the absorbance of each well at 517 nm using a microplate reader.
Calculate the percentage of radical scavenging activity using the following formula:
% Inhibition = [(A_control - A_sample) / A_control] * 100
where A_control is the absorbance of the blank and A_sample is the absorbance of the test sample.
Determine the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) by plotting the percentage of inhibition against the sample concentration.
2. α-Glucosidase Inhibition Assay
This assay measures the ability of a compound to inhibit the α-glucosidase enzyme.
Prepare a solution of α-glucosidase in phosphate buffer.
Prepare a series of dilutions of the Mesquitol test sample and the positive control in phosphate buffer.
In a 96-well microplate, add a specific volume of the α-glucosidase solution to each well.
Add a specific volume of the test sample or positive control at different concentrations to the respective wells.
For the control, add phosphate buffer instead of the test sample.
Pre-incubate the plate at 37°C for 10-15 minutes.
Initiate the reaction by adding a specific volume of the pNPG substrate solution to each well.
Incubate the plate at 37°C for a defined period (e.g., 20-30 minutes).
Stop the reaction by adding a specific volume of the sodium carbonate solution to each well.
Measure the absorbance of the yellow-colored p-nitrophenol produced at 405 nm using a microplate reader.
Calculate the percentage of inhibition using the following formula:
% Inhibition = [(A_control - A_sample) / A_control] * 100
where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.
Determine the IC50 value by plotting the percentage of inhibition against the sample concentration.
Conclusion
The preliminary evidence strongly suggests that Mesquitol is a promising natural compound with multifaceted therapeutic potential. Its demonstrated antioxidant and α-glucosidase inhibitory activities provide a solid foundation for further investigation into its role in managing oxidative stress-related diseases and type 2 diabetes. While its anti-inflammatory and anticancer effects are currently hypothesized based on the broader class of flavonoids, the potential modulation of key signaling pathways such as NF-κB, PI3K/Akt, and MAPK warrants dedicated research. The experimental protocols provided herein offer a standardized approach for future studies. Further in-depth investigations, including in vivo studies and detailed mechanistic analyses, are crucial to fully elucidate the therapeutic efficacy and safety profile of Mesquitol, paving the way for its potential development as a novel therapeutic agent.
Mesquitol: A Technical Guide to its Role in Traditional Medicine and Modern Pharmacology
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) found predominantly in the heartwood of Prosopis species, particularly Prosopis juliflora, has a rich history o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) found predominantly in the heartwood of Prosopis species, particularly Prosopis juliflora, has a rich history of use in traditional medicine.[1][2] This technical guide provides a comprehensive overview of mesquitol's ethnobotanical applications, its scientifically validated pharmacological properties, and the molecular mechanisms potentially underlying its therapeutic effects. This document summarizes quantitative data on its biological activities, details key experimental protocols for its study, and presents visual representations of its proposed signaling pathways, offering a valuable resource for researchers and professionals in drug discovery and development.
Introduction
Mesquitol, chemically known as (2R, 3S)-2-(3, 4-dihydroxyphenyl)-3, 4-dihydro-2H-chromene-3, 7, 8-triol, is a flavonoid that has garnered significant scientific interest due to its wide range of biological activities.[2] Traditionally, various parts of Prosopis juliflora, a plant rich in mesquitol, have been used to treat ailments such as diabetes, skin wounds, and infections.[3][4][5] Modern scientific investigations have begun to validate these traditional uses, demonstrating mesquitol's potent antioxidant, anti-diabetic, antimicrobial, and anti-inflammatory properties. This guide aims to bridge the gap between the traditional knowledge and contemporary scientific understanding of mesquitol, providing a detailed technical resource for its further investigation and potential therapeutic application.
Traditional Medicinal Uses
The genus Prosopis has been a cornerstone of traditional medicine in various cultures, with its parts being used to prepare remedies for a multitude of health issues.[1]
Diabetes Management
Decoctions of Prosopis juliflora have been traditionally used to manage diabetes.[6][7][8] The preparations are believed to help control blood sugar levels, a claim supported by modern research into mesquitol's α-glucosidase inhibitory activity.
Traditional Preparation: A common traditional method involves boiling the powdered heartwood or seeds of Prosopis juliflora in water to create a decoction.[8] This decoction is then consumed orally. The exact concentrations and dosages vary depending on the traditional practitioner and the region.
Wound Healing and Skin Infections
Topical application of pastes and extracts from Prosopis juliflora has been a traditional practice for treating wounds and skin infections.[3][4][5] The antimicrobial and anti-inflammatory properties of mesquitol are thought to contribute to these healing effects.
Traditional Preparation: For wound healing, the leaves of Prosopis juliflora are often ground into a fine powder and mixed with a carrier to form an ointment or paste, which is then applied to the affected area.[4][5]
Pharmacological Activities and Quantitative Data
Scientific studies have substantiated many of the traditional claims surrounding mesquitol, providing quantitative evidence of its therapeutic potential.
Antioxidant Activity
Mesquitol has demonstrated significant free-radical scavenging properties.[9] Its antioxidant capacity is comparable to that of well-known antioxidants like (+)-catechin.[9]
The traditional use of Prosopis juliflora for diabetes is supported by mesquitol's ability to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion.
Objective: To determine the minimum concentration of mesquitol that inhibits the visible growth of a microorganism.
Materials:
Mesquitol sample
Bacterial or fungal strains
Appropriate liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi)
96-well microplate
Incubator
Protocol:
Prepare a stock solution of mesquitol.
In a 96-well plate, perform serial two-fold dilutions of the mesquitol stock solution in the growth medium.
Prepare an inoculum of the microorganism adjusted to a standard concentration (e.g., 0.5 McFarland standard).
Add the microbial inoculum to each well.
Include a positive control (microorganism in medium without mesquitol) and a negative control (medium only).
Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).
The MIC is determined as the lowest concentration of mesquitol at which no visible growth of the microorganism is observed.
Signaling Pathways and Mechanisms of Action
The therapeutic effects of mesquitol are believed to be mediated through its interaction with various cellular signaling pathways. Based on the activities of similar flavonoids, the following mechanisms are proposed.
Antioxidant and Anti-inflammatory Pathways
Mesquitol's antioxidant effects are likely mediated through the activation of the Nrf2-ARE pathway, a primary regulator of cellular antioxidant responses. Its anti-inflammatory properties may involve the inhibition of the NF-κB pathway, which is central to the inflammatory process.
The Core Mechanisms of Mesquitol: A Technical Guide for Researchers
Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) isolated from the heartwood of plants such as Prosopis juliflora, has demonstrated a range of promisi...
Author: BenchChem Technical Support Team. Date: December 2025
Prepared for: Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) isolated from the heartwood of plants such as Prosopis juliflora, has demonstrated a range of promising biological activities. As a member of the flavonoid family, it possesses a structural architecture conducive to potent antioxidant and enzyme-modulating effects. This technical guide provides an in-depth analysis of the core mechanisms of action attributed to Mesquitol, focusing on its antioxidant, enzyme inhibitory, and antimicrobial properties. This document synthesizes available quantitative data, details the experimental protocols used for its characterization, and visualizes key biological pathways and workflows to support further research and development.
Primary Mechanisms of Action
Current research identifies three primary areas of biological activity for Mesquitol:
Antioxidant and Radical Scavenging Activity: Direct neutralization of free radicals.
Enzyme Inhibition: Specific modulation of enzymatic activity, notably α-glucosidase.
Antimicrobial and Antifungal Activity: Inhibition of the growth of various pathogenic microorganisms.
Antioxidant and Radical Scavenging Activity
Mesquitol is a potent antioxidant, a property attributed to its flavonoid structure which allows it to donate hydrogen atoms to neutralize free radicals. Its efficacy has been quantified primarily using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.
Quantitative Data: Antioxidant Activity
The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a substance required to inhibit a biological process by 50%. In the context of the DPPH assay, a lower IC50 value indicates greater antioxidant activity. Mesquitol's performance is often compared to known antioxidants like (+)-catechin.
Compound
Assay
IC50 Value (µg/mL)
Reference Compound
Reference IC50 (µg/mL)
(-)-Mesquitol
DPPH Radical Scavenging
Similar to (+)-catechin
(+)-Catechin
Not explicitly stated in snippets
Note: While one source explicitly states the IC50 value is similar to (+)-catechin, the precise numerical value for Mesquitol from the provided search results is not available[1].
This protocol outlines the spectrophotometric method used to assess the antioxidant activity of Mesquitol by its ability to scavenge the stable DPPH free radical.
Principle:
DPPH is a stable free radical with a deep purple color and a maximum absorbance around 517 nm. When an antioxidant compound donates a hydrogen atom to DPPH, it is reduced to the non-radical form, DPPH-H, resulting in a color change to yellow. The decrease in absorbance is proportional to the radical scavenging activity of the compound.
Materials:
DPPH (2,2-diphenyl-1-picrylhydrazyl)
Methanol (or Ethanol), spectrophotometric grade
(-)-Mesquitol (test sample)
Ascorbic acid or Trolox (positive control)
96-well microplate or spectrophotometer cuvettes
Microplate reader or UV-Vis spectrophotometer
Procedure:
Preparation of DPPH Solution: Prepare a 0.1 mM (or 60 µM) working solution of DPPH in methanol. This solution should be freshly made and kept in the dark to prevent degradation[2][3].
Preparation of Test Samples: Prepare a stock solution of (-)-Mesquitol in a suitable solvent (e.g., methanol). Create a series of dilutions of the test sample and the positive control at various concentrations[2].
Reaction Setup:
In a 96-well plate, add a defined volume of each sample dilution (e.g., 100 µL) to separate wells.
Add an equal volume of the DPPH working solution (e.g., 100 µL) to each well to initiate the reaction[2].
A blank control containing only the solvent and the DPPH solution is also prepared.
Incubation: Incubate the plate in the dark at room temperature for a set period, typically 30 minutes[2][4].
Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader[3][4].
Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:
Where A_control is the absorbance of the blank control and A_sample is the absorbance of the test sample.
IC50 Determination: Plot the percentage of scavenging activity against the corresponding sample concentrations. The IC50 value is determined from this curve as the concentration required to scavenge 50% of the DPPH radicals[5].
Workflow Visualization
Caption: Experimental workflow for the DPPH radical scavenging assay.
Enzyme Inhibition
Mesquitol has been identified as an inhibitor of α-glucosidase, an enzyme critical for carbohydrate digestion. This activity suggests a potential therapeutic application in the management of postprandial hyperglycemia, a key factor in type 2 diabetes.
Quantitative Data: α-Glucosidase Inhibition
While the literature indicates that Mesquitol possesses α-glucosidase inhibitory properties, specific IC50 values were not found in the initial search results[6]. This represents a key area for future quantitative research.
This protocol describes the in vitro method for determining the inhibitory effect of Mesquitol on α-glucosidase activity.
Principle:
The assay measures the activity of α-glucosidase by detecting the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG). When the enzyme cleaves pNPG, the resulting p-nitrophenol is a yellow-colored product that can be quantified by measuring its absorbance at 405 nm. An inhibitor will reduce the rate of this reaction.
Sodium carbonate (Na₂CO₃) solution (1 M) to stop the reaction
96-well microplate
Microplate reader
Procedure:
Reagent Preparation:
Dissolve the α-glucosidase enzyme in phosphate buffer (e.g., to 0.1 U/mL)[7].
Dissolve the pNPG substrate in phosphate buffer (e.g., to 2 mM)[7].
Prepare various concentrations of (-)-Mesquitol and the positive control (Acarbose) in a suitable solvent (e.g., 50% DMSO)[7].
Reaction Setup (in a 96-well plate):
Add the test sample solution (e.g., 10 µL) to each well[7].
Add the α-glucosidase enzyme solution (e.g., 40 µL) to the wells[7].
Pre-incubate the mixture at 37 °C for 10 minutes[7].
Initiation of Reaction: Add the pNPG substrate solution (e.g., 50 µL) to each well to start the reaction[7].
Incubation: Incubate the reaction mixture at 37 °C for 20 minutes[7].
Termination of Reaction: Add the sodium carbonate solution (e.g., 100 µL) to each well to stop the enzymatic reaction[6][7].
Absorbance Measurement: Measure the absorbance of the yellow p-nitrophenol product at 405 nm using a microplate reader[6][7].
Calculation: The percentage of α-glucosidase inhibition is calculated as follows:
% Inhibition = [(A_control - A_sample) / A_control] x 100
Where A_control is the absorbance of the reaction without an inhibitor and A_sample is the absorbance with the test sample.
IC50 Determination: Determine the IC50 value by plotting the percentage of inhibition against the different concentrations of Mesquitol.
Antimicrobial and Antifungal Activity
Mesquitol exhibits inhibitory effects against a range of fungi and bacteria. Its mechanism is likely related to cell membrane disruption or interference with microbial metabolic processes, characteristic of many phenolic compounds.
Quantitative Data: Antimicrobial and Antifungal Activity
The activity of Mesquitol has been quantified through growth inhibition percentages and the determination of Minimum Inhibitory Concentration (MIC).
Experimental Protocol: Broth Microdilution Method (for MIC Determination)
This protocol is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent required to inhibit the visible growth of a microorganism.
Principle:
A serial two-fold dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the target microorganism. After incubation, the plates are observed for visible growth. The MIC is the lowest concentration of the agent that prevents visible growth.
Materials:
(-)-Mesquitol
Target bacterial strains (e.g., E. faecalis)
Appropriate broth medium (e.g., Tryptic Soy Broth, Elliker broth)[8][9]
Sterile 96-well microtiter plates
Incubator
Spectrophotometer or plate reader
Procedure:
Inoculum Preparation: Prepare a standardized suspension of the target bacteria to a final optical density (OD) of approximately 0.01 at 620 nm[8].
Serial Dilution:
Add a defined volume of sterile broth to each well of a 96-well plate.
Add the Mesquitol stock solution to the first well and perform a two-fold serial dilution across the plate[9].
Inoculation: Add the standardized bacterial suspension to each well. Include a positive control well (broth + inoculum, no Mesquitol) and a negative control well (broth only).
Incubation: Incubate the microtiter plates at 37 °C for 24 hours[9].
MIC Determination:
After incubation, determine bacterial growth by measuring the optical density of the suspension[9].
The MIC is defined as the lowest concentration of Mesquitol at which no visible growth (or a significant reduction in OD) is detected[8].
Potential Modulation of Cellular Signaling Pathways
While direct evidence specifically linking Mesquitol to the modulation of major cellular signaling pathways is currently limited, its classification as a flavonoid suggests potential interactions with pathways known to be affected by similar compounds. Flavonoids such as quercetin (B1663063) and apigenin (B1666066) are well-documented modulators of pathways critical to inflammation, cell proliferation, and apoptosis, including the MAPK, PI3K/AKT, and Wnt/β-catenin pathways. These pathways represent plausible, yet unconfirmed, targets for Mesquitol.
Overview of Key Signaling Pathways
The diagrams below illustrate the general architecture of these pathways, which are often dysregulated in chronic diseases like cancer and inflammation.
Caption: Generalized Mitogen-Activated Protein Kinase (MAPK) signaling cascade.
Caption: The PI3K/AKT cell survival signaling pathway.
Implication for Mesquitol:
Many flavonoids exert anti-inflammatory and anti-cancer effects by inhibiting key kinases within these pathways, such as PI3K, AKT, and ERK. This leads to a reduction in cell proliferation and the induction of apoptosis. Investigating the direct impact of Mesquitol on the phosphorylation status and activity of these kinases is a critical next step in elucidating its molecular mechanism of action.
Conclusion and Future Directions
Mesquitol is a flavonoid with well-defined antioxidant, antifungal, and antibacterial properties. The experimental evidence points to its potential as a natural preservative, an antimicrobial agent, and a modulator of carbohydrate metabolism.
Future research should focus on:
Quantitative Analysis: Determining the precise IC50 values of Mesquitol for α-glucosidase and other relevant enzymes.
Signaling Pathway Elucidation: Investigating the direct effects of Mesquitol on the PI3K/AKT, MAPK, and Wnt/β-catenin signaling cascades in relevant cell models (e.g., cancer cell lines, immune cells).
In Vivo Studies: Validating the in vitro findings through animal models to assess the bioavailability, efficacy, and safety of Mesquitol for potential therapeutic applications.
Structure-Activity Relationship (SAR): Synthesizing and testing Mesquitol analogs to identify key structural motifs responsible for its biological activities and to optimize its potency.
Application Notes and Protocols for Mesquitol Extraction from Prosopis juliflora Heartwood
Introduction Prosopis juliflora, a resilient and often invasive tree species, is a rich source of bioactive compounds. Its heartwood, in particular, contains an unusually high concentration of (-)-mesquitol ((2R,3S)-2-(3...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Prosopis juliflora, a resilient and often invasive tree species, is a rich source of bioactive compounds. Its heartwood, in particular, contains an unusually high concentration of (-)-mesquitol ((2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol), a flavan-3-ol.[1][2][3] Mesquitol has garnered significant interest in the pharmaceutical and nutraceutical industries due to its potent biological activities. This document provides detailed protocols for the extraction, purification, and quantification of mesquitol from P. juliflora heartwood, tailored for researchers, scientists, and professionals in drug development.
Biological Significance of Mesquitol
Mesquitol is a powerful antioxidant with significant free-radical scavenging properties.[1][2][4] Its bioactivity profile suggests potential therapeutic applications in various areas:
Antioxidant Therapy: It effectively slows down oxidation processes, making it a candidate for mitigating oxidative stress-related diseases like cancer and atherosclerosis.[1][2][3]
Diabetes Management: Mesquitol exhibits α-glucosidase inhibitory properties, which can help in managing postprandial hyperglycemia.[4][5][6]
Antimicrobial Agent: It has demonstrated both antifungal and antibacterial capabilities, suggesting its potential use in developing new antimicrobial treatments.[7]
Anti-inflammatory and Anticancer: Like many polyphenols, mesquitol is associated with anti-inflammatory, anticancer, and antiviral properties.[8]
Quantitative Data Summary
The yield and concentration of mesquitol are influenced by the extraction method, solvent choice, and seasonal variations.
Table 1: Comparison of Extraction Methods and Yields from P. juliflora Heartwood
This protocol details the initial steps of preparing the raw plant material for extraction.
Collection and Separation: Collect stem parts from mature Prosopis juliflora trees (plants over 4 years old show higher mesquitol content).[6] Separate the dark, inner heartwood from the lighter sapwood.
Drying: Air-dry the heartwood pieces under shade to prevent degradation of phenolic compounds by direct sunlight.
Grinding: Reduce the dried heartwood into a fine powder. For optimal results, use a laboratory mill (e.g., a vibrating cup mill at 1100 RPM for 3 minutes).[8]
Sieving: Pass the powder through a 115-mesh sieve to ensure a uniform particle size, which enhances extraction efficiency.[8] Store the powder in an airtight, light-protected container.
Protocol 2: Soxhlet Extraction of Mesquitol
The Soxhlet method is a robust technique for exhaustive extraction and has shown high yields for mesquitol.[1] Acetone is a preferred solvent due to its high selectivity for mesquitol.[2][3][8]
Setup: Place 15 g of the dried heartwood powder into a cellulose (B213188) thimble and position it inside a Soxhlet extractor.[6]
Solvent Addition: Fill a round-bottom flask with 250 mL of acetone (≥99.5% purity).[6]
Extraction: Assemble the Soxhlet apparatus with a condenser. Heat the flask to the boiling point of acetone and allow the extraction to proceed for 6-8 hours, or until the solvent in the extractor arm runs clear.
Solvent Recovery: After extraction, remove the solvent from the extract using a rotary evaporator under reduced pressure to obtain the crude acetone extract (referred to as crude mesquitol).
Drying and Yield Calculation: Dry the crude extract in a vacuum oven at a low temperature (~40°C) until a constant weight is achieved. Calculate the percentage yield.
Protocol 3: Maceration and Purification
This method involves an initial defatting step followed by mesquitol extraction and purification, yielding a high-purity product.[8]
Defatting (Optional but Recommended): Macerate the heartwood powder in cyclohexane for 24 hours to remove lipophilic compounds. Filter and discard the cyclohexane. Air-dry the powder.
Mesquitol Extraction: Submerge the defatted powder in acetone (≥99.5% purity) at a 1:10 solid-to-solvent ratio (w/v). Allow to macerate for 48-72 hours with occasional agitation.
Filtration and Concentration: Filter the mixture and collect the acetone supernatant. Concentrate the filtrate using a rotary evaporator to obtain the crude mesquitol extract.
Purification by Solvent Partitioning:
Dissolve the crude acetone extract in a minimal amount of acetone.
Add a mixture of cyclohexane and ethyl acetate (e.g., in a 1:1 ratio) and transfer to a separatory funnel.
Shake vigorously and allow the layers to separate. Mesquitol will preferentially partition into the more polar ethyl acetate layer.
Collect the ethyl acetate layer. Repeat the partitioning process on the remaining layer to maximize recovery.
Combine the ethyl acetate fractions and evaporate the solvent to yield purified mesquitol. A yield of 66.3 ± 1.53% of pure mesquitol from the crude extract has been reported using this approach.[8][9]
Protocol 4: Characterization and Quantification
Thin Layer Chromatography (TLC): Use TLC for rapid qualitative analysis of the fractions during purification. Compare the Rf values of spots to a mesquitol or catechin (B1668976) standard.
High-Performance Liquid Chromatography (HPLC-UV): For precise quantification, a validated HPLC-UV method is necessary.[1][5]
Column: C18 reverse-phase column.
Mobile Phase: A gradient of acidified water (e.g., with formic or acetic acid) and methanol or acetonitrile.
Detection: UV detector set at approximately 280 nm.
Quantification: Create a calibration curve using a pure mesquitol standard to determine the concentration in the extracts. Mesquitol has been shown to constitute 3-6% of the crude extract.[6][11]
Structural Confirmation: The identity of the isolated compound can be confirmed using spectroscopic methods such as FTIR, NMR (¹H and ¹³C), and Mass Spectrometry.[1][2][3] The melting point for mesquitol is reported to be in the range of 82-85°C.[1]
Visualizations
Caption: Experimental workflow for mesquitol extraction and analysis.
Caption: Conceptual diagram of mesquitol's antioxidant mechanism.
Application Notes and Protocols for Soxhle_t Extraction of Mesquitol
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavan-3-ol (B1228485) found in high concentrations in the heartwood of Prosopis juliflora, has garnered significant interest with...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavan-3-ol (B1228485) found in high concentrations in the heartwood of Prosopis juliflora, has garnered significant interest within the scientific community.[1][2] This is largely due to its notable biological activities, including antioxidant and α-glucosidase inhibitory properties, suggesting its potential in the development of therapeutics for conditions such as cancer, atherosclerosis, and type 2 diabetes.[1][2][3] The efficient extraction of mesquitol from its natural source is a critical first step for further research and development. The Soxhlet extraction method is a well-established and effective technique for obtaining this valuable compound from plant materials.[1]
These application notes provide a comprehensive guide to the Soxhlet extraction of mesquitol, including a detailed experimental protocol and quantitative data to aid researchers in optimizing their extraction procedures.
Key Applications
Natural Product Chemistry: Isolation and purification of mesquitol for structural elucidation and characterization.
Pharmacology: Extraction of mesquitol for in vitro and in vivo studies to investigate its biological activities and mechanisms of action.
Drug Discovery and Development: Scaling up the extraction of mesquitol for preclinical and clinical studies.
Quantitative Data Summary
The yield of mesquitol from Prosopis juliflora heartwood is significantly influenced by the solvent used and the season of harvest. The following table summarizes quantitative data from studies on the Soxhlet extraction of mesquitol.
Note: The highest percentage yield of crude extract was obtained using methanol (10.22 ± 2.03 %), while the highest total flavonoid content was found in the acetone crude extracts.[4] Mesquitol was found to be more abundant during the wet seasons.[1][2][5]
Experimental Protocol: Soxhlet Extraction of Mesquitol from Prosopis juliflora
This protocol details the procedure for extracting mesquitol from the heartwood of Prosopis juliflora using a Soxhlet apparatus.
1. Materials and Equipment
Plant Material: Dried heartwood of Prosopis juliflora.
Air-dry the Prosopis juliflora heartwood to a constant weight.
Grind the dried heartwood into a fine powder using a grinder or mill. A smaller particle size increases the surface area for extraction, leading to higher efficiency.
3. Soxhlet Extraction Procedure
Accurately weigh approximately 15 g of the powdered heartwood and place it into a cellulose extraction thimble.
Place the thimble inside the Soxhlet extractor.
Add 250 mL of acetone or methanol to the round-bottom flask. Add a few boiling chips to ensure smooth boiling.
Assemble the Soxhlet apparatus by connecting the round-bottom flask to the Soxhlet extractor and the condenser to the top of the extractor.
Turn on the cooling water to the condenser.
Heat the solvent in the round-bottom flask using a heating mantle. The solvent will vaporize, travel up to the condenser, and drip back onto the sample in the thimble.
Allow the extraction to proceed for a sufficient number of cycles. The extraction time can range from 4 to 24 hours, depending on the desired yield and efficiency. A common duration is 6 hours.
Once the extraction is complete, turn off the heating mantle and allow the apparatus to cool down.
Dismantle the apparatus and carefully remove the thimble containing the plant material.
4. Solvent Removal and Extract Recovery
Concentrate the extract by removing the solvent using a rotary evaporator under reduced pressure.
Transfer the concentrated extract to a pre-weighed vial and dry it completely in a fume hood or under a stream of nitrogen to obtain the crude mesquitol extract.
Store the dried extract in a cool, dark, and dry place for further analysis and purification.
Mandatory Visualizations
Experimental Workflow for Soxhlet Extraction of Mesquitol
Caption: Workflow for Mesquitol Extraction.
Potential Signaling Pathways for Mesquitol's Biological Activity
Maceration Techniques for Mesquitol Isolation: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) primarily isolated from the heartwood of Prosopis species, has garnered significant interest for its potent ant...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) primarily isolated from the heartwood of Prosopis species, has garnered significant interest for its potent antioxidant and α-glucosidase inhibitory properties. This document provides detailed application notes and protocols for the isolation of Mesquitol using maceration, a simple and effective extraction technique. The protocols outlined herein are designed to guide researchers in the efficient extraction of Mesquitol, with a focus on optimizing solvent selection, extraction time, and temperature. Furthermore, this document elucidates the potential signaling pathways through which Mesquitol exerts its biological effects, providing a theoretical framework for further pharmacological investigation.
Introduction
Maceration is a solid-liquid extraction technique where the plant material is soaked in a solvent for a specified period to facilitate the dissolution of target compounds. This method is particularly suitable for the extraction of thermolabile compounds like flavonoids, as it is typically conducted at room temperature. The efficiency of maceration is influenced by several factors, including the type of solvent, the solid-to-solvent ratio, the duration of extraction, and the temperature. This document provides a comprehensive guide to the maceration of Prosopis juliflora heartwood for the isolation of Mesquitol.
Data Presentation: Quantitative Analysis of Extraction Parameters
The yield of Mesquitol is significantly influenced by the choice of solvent and the extraction method. While Soxhlet extraction has been reported to yield a higher percentage of total extract, maceration with appropriate solvents provides a valuable method for obtaining Mesquitol, especially when avoiding heat is a priority. The following tables summarize the impact of different solvents on the extraction yield.
Table 1: Comparison of Extraction Yields with Different Solvents
Note: The data indicates that while methanol may yield a higher overall extract, acetonic extracts have a high total flavonoid content, guiding its selection for Mesquitol isolation. The Mesquitol yield is a percentage of the crude extract obtained.
Experimental Protocols
Protocol 1: General Maceration Procedure for Mesquitol Isolation
This protocol is a generalized procedure based on common practices for flavonoid extraction from Prosopis species.
1. Plant Material Preparation:
Collect fresh heartwood from Prosopis juliflora.
Air-dry the heartwood in a well-ventilated area, protected from direct sunlight, for several days until brittle.
Grind the dried heartwood into a fine powder using a mechanical mill to increase the surface area for extraction.
2. Maceration:
Weigh 10 g of the powdered heartwood and place it into a suitable flask.
Add 100 mL of 80% methanol (or acetone) to the flask, ensuring the powder is fully submerged. This corresponds to a 1:10 solid-to-solvent ratio.
Seal the flask and place it on an orbital shaker.
Agitate the mixture at room temperature (20-25°C) for 24 hours.
3. Filtration and Concentration:
After 24 hours, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.
Collect the filtrate (the extract) and concentrate it using a rotary evaporator under reduced pressure at 40°C to obtain the crude extract.
4. Further Purification (Optional):
The crude extract can be further purified using column chromatography to isolate pure Mesquitol.
Protocol 2: Post-Maceration Analysis
Thin Layer Chromatography (TLC) for Fraction Pooling:
Following column chromatography, fractions can be analyzed by TLC to identify those containing Mesquitol.
Pool the fractions that show similar Rf values corresponding to a Mesquitol standard.
High-Performance Liquid Chromatography (HPLC) for Quantification:
A validated HPLC-UV method can be used for the quantification of Mesquitol in the extracts.
A typical mobile phase consists of acetonitrile (B52724) and water with 0.1% formic acid.
Detection is typically performed at a wavelength of 280 nm.
Mandatory Visualizations
Experimental Workflow
A generalized experimental workflow for the maceration-based isolation of Mesquitol.
Signaling Pathways
Mesquitol's biological activities, such as its antioxidant and α-glucosidase inhibitory effects, are likely mediated through specific signaling pathways. The following diagrams illustrate the proposed mechanisms.
Antioxidant Signaling Pathway (Proposed)
Flavonoids, including Mesquitol, are known to exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways that lead to the expression of antioxidant enzymes. A key pathway involved is the Nrf2-ARE pathway.
Proposed antioxidant signaling pathway of Mesquitol via Nrf2-ARE activation.
α-Glucosidase Inhibition (Proposed Mechanism)
Mesquitol has been identified as an inhibitor of α-glucosidase, an enzyme responsible for breaking down complex carbohydrates into absorbable simple sugars. By inhibiting this enzyme, Mesquitol can help regulate postprandial blood glucose levels. The diagram below illustrates a proposed competitive inhibition mechanism.
Proposed mechanism of α-glucosidase inhibition by Mesquitol.
Conclusion
Maceration presents a viable and straightforward method for the isolation of Mesquitol from Prosopis juliflora. The optimization of maceration parameters, particularly the choice of solvent, is crucial for achieving a satisfactory yield of this bioactive flavonoid. The provided protocols and diagrams serve as a valuable resource for researchers and professionals in the fields of natural product chemistry and drug development, facilitating further exploration of Mesquitol's therapeutic potential. Future studies should focus on a systematic optimization of maceration conditions to maximize Mesquitol yield and purity.
Application Notes and Protocols for the Purification of Mesquitol via Column Chromatography
For Researchers, Scientists, and Drug Development Professionals Abstract Mesquitol, a flavan-3-ol (B1228485) primarily sourced from the heartwood of Prosopis juliflora, has garnered significant interest within the pharma...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mesquitol, a flavan-3-ol (B1228485) primarily sourced from the heartwood of Prosopis juliflora, has garnered significant interest within the pharmaceutical and agro-food industries due to its potent antioxidant, free-radical scavenging, and α-glucosidase inhibitory properties.[1][2][3] This document provides a comprehensive guide to the purification of Mesquitol using column chromatography, a fundamental technique for isolating bioactive compounds from natural extracts. Detailed experimental protocols for extraction, chromatographic separation, and subsequent analysis are presented, alongside structured data tables for easy reference. Additionally, workflow diagrams generated using Graphviz are included to visually represent the purification process and the biological significance of Mesquitol.
Data Presentation
Table 1: Parameters for Mesquitol Purification and Analysis
Parameter
Specification
Notes
Starting Material
Powdered heartwood of Prosopis juliflora
Mesquitol is abundant in the heartwood of this plant.[1][2]
Extraction Method
Soxhlet Extraction
A common and effective method for extracting compounds from solid matrices.[1][4][5]
A gradient elution is crucial for separating compounds with varying polarities.
Fraction Analysis
Thin Layer Chromatography (TLC)
Used to monitor the separation and pool fractions containing Mesquitol.[1][4][5]
Purity Analysis
High-Performance Liquid Chromatography (HPLC)
Provides quantitative data on the purity of the isolated Mesquitol.[4]
HPLC Column
C18 (15 cm x 2.1 mm, 2.7 µm)
A standard reversed-phase column for flavonoid analysis.[4]
HPLC Mobile Phase
Acetonitrile:Water (70:30) with 0.1% Formic Acid
An isocratic mobile phase for the analytical determination of Mesquitol.[4]
HPLC Flow Rate
0.4 mL/min
Optimal flow rate for the specified column and mobile phase.[4]
HPLC Detection
UV at 280 nm
The wavelength at which Mesquitol exhibits strong absorbance.[4]
Expected Yield
3-6% of the crude extract
The yield can vary based on the season of plant material collection.[1][4]
Experimental Protocols
Preparation of Crude Mesquitol Extract
Grinding: Air-dry the heartwood of Prosopis juliflora and grind it into a coarse powder.
Soxhlet Extraction:
Place approximately 100 g of the powdered heartwood into a cellulose (B213188) thimble.
Insert the thimble into a Soxhlet extractor.
Initially, extract with 500 mL of dichloromethane for 2-4 hours to remove non-polar compounds like waxes and fatty acids.
Discard the dichloromethane extract.
Air-dry the powder within the thimble.
Subsequently, extract the defatted powder with 500 mL of acetone for 6-8 hours.
Concentration: Concentrate the resulting acetone extract under reduced pressure using a rotary evaporator to obtain a dark, viscous crude extract.
Column Chromatography Purification of Mesquitol
Column Preparation (Wet Packing Method):
Select a glass column of appropriate size (e.g., 50 cm length, 5 cm diameter).
Insert a small plug of cotton wool at the bottom of the column.
Prepare a slurry of silica gel (approx. 200 g in hexane).
Pour the slurry into the column and allow it to pack uniformly under gravity. Gently tap the column to ensure even packing and remove any air bubbles.
Add a thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.
Equilibrate the packed column by running hexane through it until the silica bed is stable.
Sample Loading (Dry Loading Method):
Take approximately 5 g of the crude acetone extract and dissolve it in a minimal amount of acetone.
Add about 10-15 g of silica gel to the dissolved extract.
Evaporate the solvent completely to obtain a free-flowing powder of the extract adsorbed onto the silica gel.
Carefully layer this powder on top of the sand in the prepared column.
Add another thin layer of sand on top of the sample layer.
Elution:
Begin elution with 100% hexane.
Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise gradient (e.g., 95:5, 90:10, 80:20, 50:50 v/v hexane:ethyl acetate).
Further increase the polarity by introducing methanol (e.g., 95:5, 90:10 v/v ethyl acetate:methanol).
Collect fractions of a consistent volume (e.g., 20-25 mL) in separate test tubes.
Fraction Monitoring and Pooling:
Monitor the collected fractions using Thin Layer Chromatography (TLC).
Spot a small amount from each fraction onto a TLC plate.
Develop the TLC plate in a suitable solvent system (e.g., chloroform:methanol, 8:2 v/v).
Visualize the spots under UV light.
Pool the fractions that show a prominent spot corresponding to the Rf value of a Mesquitol standard.
Final Concentration:
Combine the pooled fractions containing pure Mesquitol.
Evaporate the solvent using a rotary evaporator to yield the purified Mesquitol.
Purity Analysis by HPLC
Sample Preparation: Prepare a standard solution of the purified Mesquitol in the HPLC mobile phase.
HPLC Conditions:
Column: C18 (15 cm x 2.1 mm, 2.7 µm)
Mobile Phase: Acetonitrile:Water (70:30) with 0.1% Formic Acid
Flow Rate: 0.4 mL/min
Detection: UV at 280 nm
Injection Volume: 10 µL
Analysis: Inject the sample into the HPLC system and record the chromatogram. The purity can be determined by the peak area percentage.
Application Notes and Protocols for the Quantification of Mesquitol by HPLC-UV
Introduction Mesquitol, a flavan-3-ol (B1228485) compound, is a potent antioxidant with significant interest in the pharmaceutical and nutraceutical industries.[1][2] Accurate and precise quantification of Mesquitol in v...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Mesquitol, a flavan-3-ol (B1228485) compound, is a potent antioxidant with significant interest in the pharmaceutical and nutraceutical industries.[1][2] Accurate and precise quantification of Mesquitol in various samples, particularly from natural sources like the heartwood of Prosopis juliflora, is crucial for quality control, formulation development, and research.[1][2][3] This document provides a detailed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the reliable quantification of Mesquitol. The protocols and data presented are intended for researchers, scientists, and drug development professionals.
Chromatographic Conditions
A validated reverse-phase HPLC (RP-HPLC) method has been established for the quantification of Mesquitol.[1] The separation is achieved using a C18 column with an isocratic mobile phase, and detection is performed using a UV-Vis detector.
Parameter
Specification
HPLC System
Shimadzu LC–10AT Liquid Chromatography system or equivalent
Detector
SPD–10A UV-Vis detector or equivalent
Column
C18 LunaR column (15 cm x 2.1 mm, 2.7 µm)
Mobile Phase
Acetonitrile : Water (0.1% Formic Acid) (70:30, v/v)
Flow Rate
0.4 mL/min
Injection Volume
10 µL
Column Temperature
25°C
Detection Wavelength
280 nm
Method Validation Summary
The HPLC-UV method for Mesquitol has been validated according to the International Council on Harmonisation (ICH) guidelines, demonstrating its accuracy, precision, and robustness.[1] While specific validation data for Mesquitol is not publicly available, the following table summarizes typical performance characteristics for HPLC-UV analysis of flavan-3-ols, such as catechins, which are structurally similar to Mesquitol.
Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure Mesquitol reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase (Acetonitrile:Water with 0.1% Formic Acid, 70:30 v/v). Sonicate for 10 minutes to ensure complete dissolution.
Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations within the expected linear range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).
Evaporate the solvent from the extract under reduced pressure to obtain the crude extract.
Sample Solution Preparation:
Accurately weigh a known amount of the crude extract.
Prepare a stock solution by dissolving the crude extract in the mobile phase. A suggested starting concentration is 1 mg/mL.
Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.
HPLC Analysis Procedure
System Equilibration: Equilibrate the HPLC system with the mobile phase at a flow rate of 0.4 mL/min for at least 30 minutes or until a stable baseline is achieved.
Calibration Curve: Inject 10 µL of each working standard solution in triplicate. Construct a calibration curve by plotting the peak area against the concentration of Mesquitol.
Sample Analysis: Inject 10 µL of the prepared sample solution in triplicate.
Quantification: Determine the concentration of Mesquitol in the sample by comparing its peak area with the calibration curve.
Visualizations
Caption: Experimental Workflow for Mesquitol Quantification.
Application Notes and Protocols for Determining the Antioxidant Activity of Mesquitol
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for assessing the antioxidant activity of Mesquitol, a flavonoid isolated from Prosopis juliflora, using...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for assessing the antioxidant activity of Mesquitol, a flavonoid isolated from Prosopis juliflora, using two widely accepted spectrophotometric assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.
Introduction
Mesquitol, a flavan-3-ol, has demonstrated significant free-radical scavenging properties, making it a compound of interest for applications in the agro-food and pharmaceutical industries.[1][2] The evaluation of its antioxidant capacity is a critical step in its development as a potential therapeutic agent or natural preservative. The DPPH and ABTS assays are common, reliable, and rapid methods for screening and quantifying the antioxidant potential of chemical compounds.[3]
Principle of the Assays:
Both assays are based on the ability of an antioxidant to donate an electron or a hydrogen atom to a stable radical, thus neutralizing it. This quenching of the radical results in a measurable color change, which is proportional to the antioxidant activity of the substance being tested.
DPPH Assay: This assay utilizes the stable free radical DPPH•, which has a deep violet color in solution and a maximum absorbance around 517-520 nm.[3][4] When reduced by an antioxidant, the solution turns to a pale yellow or colorless form.
ABTS Assay: This assay involves the generation of the blue-green ABTS radical cation (ABTS•+). The reduction of ABTS•+ by an antioxidant leads to a loss of its characteristic color, which is monitored by a decrease in absorbance, typically at 734 nm.
Quantitative Data Summary
The antioxidant activity of Mesquitol is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the initial radical concentration.
Compound
Assay
IC50 Value (µg/mL)
Positive Control
IC50 Value of Positive Control (µg/mL)
(-)-Mesquitol
DPPH
~15-20
(+)-Catechin
~10-15
(-)-Mesquitol
ABTS
Not explicitly found in searched literature
Trolox / Gallic Acid
Varies by study
Note: The IC50 value for (-)-Mesquitol in the DPPH assay is estimated from graphical data presented in the cited literature.[4] A specific IC50 value for (-)-Mesquitol in the ABTS assay was not found in the searched literature; however, extracts of Prosopis juliflora, from which Mesquitol is isolated, have shown significant scavenging activity in the ABTS assay.
Experimental Protocols
DPPH Radical Scavenging Assay for Mesquitol
This protocol is adapted from the methodology used for the evaluation of (-)-Mesquitol.[4]
(+)-Catechin or Ascorbic Acid (as a positive control)
96-well microplate or spectrophotometer cuvettes
Microplate reader or UV-Vis spectrophotometer
b. Preparation of Solutions:
DPPH Stock Solution (e.g., 0.09 g/L in butan-1-ol): Dissolve an appropriate amount of DPPH in the solvent. This solution should be freshly prepared and kept in the dark to prevent degradation.
Mesquitol Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve Mesquitol in the same solvent used for the DPPH solution.
Working Solutions: Prepare a series of dilutions of the Mesquitol stock solution to obtain a range of concentrations for testing (e.g., 10, 20, 50 µg/mL).[4] Prepare similar dilutions for the positive control.
c. Assay Procedure:
To a 96-well microplate or cuvette, add a specific volume of the Mesquitol working solution (or positive control/blank).
Add the DPPH working solution to initiate the reaction. The final reaction volume and the ratio of sample to DPPH solution should be consistent across all wells. A common ratio is 1:1 or 1:2 of sample to DPPH solution.
Mix the solution thoroughly and incubate in the dark at room temperature for a specified period (e.g., 20-30 minutes).[4]
Measure the absorbance of the solution at the wavelength of maximum absorbance for DPPH (typically between 517-520 nm).
A blank containing only the solvent and the DPPH solution should be measured.
d. Calculation of Scavenging Activity:
The percentage of DPPH radical scavenging activity is calculated using the following formula:
A_control is the absorbance of the blank (DPPH solution without the sample).
A_sample is the absorbance of the reaction mixture (DPPH solution with the Mesquitol sample or positive control).
The IC50 value is determined by plotting the percentage of inhibition against the concentration of Mesquitol and calculating the concentration at which 50% inhibition is achieved.
ABTS Radical Cation Scavenging Assay for Mesquitol
This is a general protocol for the ABTS assay, which can be adapted for the analysis of Mesquitol.
Phosphate Buffered Saline (PBS) or appropriate buffer
Trolox or Gallic Acid (as a positive control)
96-well microplate or spectrophotometer cuvettes
Microplate reader or UV-Vis spectrophotometer
b. Preparation of Solutions:
ABTS Stock Solution (e.g., 7 mM in water or PBS): Dissolve ABTS in water or buffer.
Potassium Persulfate Solution (e.g., 2.45 mM in water or PBS): Dissolve potassium persulfate in water or buffer.
ABTS•+ Radical Cation Working Solution: Mix the ABTS stock solution and the potassium persulfate solution in equal volumes (1:1 ratio). Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure the complete formation of the radical cation.
Diluted ABTS•+ Solution: Before use, dilute the ABTS•+ working solution with methanol or ethanol to an absorbance of approximately 0.700 ± 0.02 at 734 nm.
Mesquitol Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of Mesquitol in methanol or ethanol.
Working Solutions: Prepare serial dilutions of the Mesquitol stock solution and the positive control.
c. Assay Procedure:
Add a small volume of the Mesquitol working solution (or positive control/blank) to a 96-well microplate or cuvette.
Add a larger volume of the diluted ABTS•+ solution to each well to start the reaction.
Mix the solution and incubate at room temperature for a defined time (e.g., 6-10 minutes).
Measure the absorbance of the solution at 734 nm.
A blank containing the solvent and the diluted ABTS•+ solution should be measured.
d. Calculation of Scavenging Activity:
The percentage of ABTS radical scavenging activity is calculated using the following formula:
Application Notes and Protocols for Antifungal Activity Testing of Mesquitol against Wood-Decaying Fungi
Audience: Researchers, scientists, and drug development professionals. Introduction Mesquitol, a flavonoid compound isolated from the heartwood of Prosopis species, has demonstrated significant antifungal properties, mak...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Mesquitol, a flavonoid compound isolated from the heartwood of Prosopis species, has demonstrated significant antifungal properties, making it a promising candidate for the development of novel wood preservatives. Wood-decaying fungi, broadly categorized into white-rot and brown-rot fungi, are the primary agents of wood biodeterioration, causing substantial economic losses. The exploration of natural antifungal compounds like mesquitol offers an eco-friendly alternative to conventional synthetic fungicides.
These application notes provide detailed protocols for testing the antifungal activity of mesquitol against common wood-decaying fungi. The methodologies described are based on established standards and published research, ensuring reliability and reproducibility of results. The provided data summarizes the inhibitory effects of mesquitol, offering a baseline for further investigation and development.
Quantitative Data Summary
The antifungal efficacy of mesquitol has been evaluated against several economically important wood-decaying fungi. The following tables summarize the key quantitative data from published studies.
Table 1: Antifungal Activity of Mesquitol against Wood-Decaying Fungi
Weigh the desired amount of mesquitol powder in a sterile microcentrifuge tube.
Add a small volume of sterile DMSO to dissolve the powder. The final concentration of DMSO in the growth medium should not exceed 1% (v/v) to avoid solvent toxicity to the fungi.
Vortex the tube until the mesquitol is completely dissolved.
Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.
Store the stock solution at -20°C until use.
Protocol 1: Agar (B569324) Dilution Method for Antifungal Susceptibility Testing
Objective: To determine the minimum inhibitory concentration (MIC) of mesquitol against wood-decaying fungi using the agar dilution method.
Materials:
Malt Extract Agar (MEA) or Potato Dextrose Agar (PDA)
Sterile Petri dishes (90 mm)
Mesquitol stock solution
Actively growing cultures of wood-decaying fungi on agar plates
Sterile cork borer (5 mm diameter)
Incubator
Protocol:
Prepare the agar medium according to the manufacturer's instructions and sterilize by autoclaving.
Cool the molten agar to 45-50°C in a water bath.
Add the appropriate volume of the mesquitol stock solution to the molten agar to achieve the desired final concentrations (e.g., 50, 100, 500, 1000 ppm). Ensure thorough mixing.
Pour the agar containing mesquitol into sterile Petri dishes and allow them to solidify. Prepare control plates with agar and DMSO (at the same concentration as the test plates) but without mesquitol.
From the edge of an actively growing fungal culture, take a 5 mm agar plug using a sterile cork borer.
Place the fungal plug, mycelium side down, in the center of the mesquitol-containing and control agar plates.
Incubate the plates at a suitable temperature for the specific fungus (typically 25-28°C) in the dark.
Measure the radial growth of the mycelium periodically until the fungus in the control plate reaches the edge of the dish.
Calculate the percentage of growth inhibition using the following formula:
Growth Inhibition (%) = [(dc - dt) / dc] x 100
Where:
dc = average diameter of the fungal colony in the control plate
dt = average diameter of the fungal colony in the treatment plate
The MIC is the lowest concentration of mesquitol that completely inhibits visible fungal growth.
Protocol 2: Broth Microdilution Method for MIC Determination
Objective: To determine the MIC of mesquitol using a liquid-based assay, which is suitable for higher throughput screening.
Materials:
Malt Extract Broth (MEB) or Potato Dextrose Broth (PDB)
Sterile 96-well microtiter plates
Mesquitol stock solution
Fungal spore suspension or mycelial fragment suspension
Spectrophotometer or microplate reader
Protocol:
Prepare a serial two-fold dilution of the mesquitol stock solution in the broth medium directly in the wells of a 96-well plate. The final volume in each well should be 100 µL.
Prepare a fungal inoculum by either harvesting spores from a mature culture and adjusting the concentration in sterile broth or by homogenizing a young mycelial mat in sterile broth. The final inoculum concentration should be in the range of 1-5 x 10^4 CFU/mL.
Add 100 µL of the fungal inoculum to each well containing the mesquitol dilutions.
Include a positive control (broth with inoculum, no mesquitol) and a negative control (broth only) in each plate. Also, include a solvent control (broth with inoculum and DMSO at the highest concentration used).
Incubate the plates at the optimal temperature for the test fungus for a specified period (e.g., 48-72 hours), or until visible growth is observed in the positive control wells.
Determine the MIC visually as the lowest concentration of mesquitol that causes complete inhibition of growth. Alternatively, measure the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader. The MIC is defined as the lowest concentration that inhibits growth by ≥90% compared to the positive control.
Visualizations
The following diagrams illustrate the experimental workflows and a putative signaling pathway for the antifungal action of mesquitol.
Application Notes and Protocols: Antibacterial Activity of Mesquitol against Pathogenic Strains
For Researchers, Scientists, and Drug Development Professionals These application notes provide a summary of the current understanding of the antibacterial properties of Mesquitol, a flavan-3-ol (B1228485) isolated from...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a summary of the current understanding of the antibacterial properties of Mesquitol, a flavan-3-ol (B1228485) isolated from Prosopis juliflora. The information is intended to guide researchers in exploring its potential as a novel antimicrobial agent.
Introduction
Mesquitol, a flavonoid compound, has demonstrated potential antibacterial activity. This document outlines the available data on its efficacy against various pathogenic bacterial strains, details relevant experimental protocols for its evaluation, and explores its putative mechanisms of action based on current research on structurally related flavonoids.
Quantitative Data on Antibacterial Activity
Direct quantitative data, such as Minimum Inhibitory Concentration (MIC) values, for pure (-)-Mesquitol against a range of pathogenic bacteria remains limited in publicly available literature. One study indicated that (-)-Mesquitol was tested against several pathogens, but specific MIC values were not reported. The available data is summarized below.
Table 1: Summary of Antibacterial Activity of (-)-Mesquitol and Related Extracts
The following are detailed protocols for determining the antibacterial activity of Mesquitol, based on standard microbiological methods.
Protocol for Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a bacterium.[2]
Materials:
(-)-Mesquitol
96-well microtiter plates
Appropriate bacterial growth medium (e.g., Tryptic Soy Broth, Mueller-Hinton Broth)
Bacterial cultures of pathogenic strains (e.g., E. coli, S. aureus)
Sterile pipette tips and multichannel pipette
Incubator (37°C)
Microplate reader (for measuring optical density)
Procedure:
Preparation of Mesquitol Stock Solution: Dissolve a known weight of (-)-Mesquitol in a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution.
Preparation of Microtiter Plates:
Add 100 µL of sterile broth to all wells of a 96-well plate.
Add 100 µL of the Mesquitol stock solution to the first well of each row to be tested.
Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard the final 100 µL from the last well. This will create a gradient of Mesquitol concentrations.
Inoculum Preparation:
Culture the test bacteria overnight in the appropriate broth.
Dilute the overnight culture to achieve a final concentration of approximately 5 x 105 CFU/mL in the wells.
Inoculation: Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate. Include a positive control (broth with bacteria, no Mesquitol) and a negative control (broth only).
Incubation: Incubate the plates at 37°C for 18-24 hours.
Determination of MIC: The MIC is the lowest concentration of Mesquitol at which no visible growth (turbidity) is observed. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.
Workflow for MIC determination.
Putative Mechanisms of Antibacterial Action
The precise molecular mechanisms of Mesquitol's antibacterial activity have not been fully elucidated. However, based on studies of other flavan-3-ols and flavonoids, several potential mechanisms can be proposed.
Disruption of Bacterial Cell Wall and Membrane
Flavonoids can interfere with the integrity of the bacterial cell wall and cytoplasmic membrane.[4] This can lead to increased permeability, leakage of intracellular components, and ultimately, cell death. Studies on Prosopis juliflora extracts, from which Mesquitol is derived, have shown damage to the cell wall and membrane of S. aureus and E. coli.[3]
Inhibition of Bacterial Enzymes
DNA Gyrase and Topoisomerase IV: These enzymes are essential for bacterial DNA replication and are the targets of quinolone antibiotics. Some flavonoids have been shown to inhibit these enzymes, suggesting a potential mechanism for Mesquitol.[5]
ATP Synthase: Flavonoids can inhibit bacterial ATP synthase, leading to a depletion of cellular energy and subsequent cell death.
Inhibition of Biofilm Formation
Extracts from Prosopis juliflora have been shown to inhibit biofilm formation in E. coli.[3] This is a crucial aspect of bacterial virulence and antibiotic resistance.
Proposed mechanisms of Mesquitol.
Future Directions and Research Recommendations
The preliminary findings on the antibacterial potential of Mesquitol are promising, but further research is required to fully understand its efficacy and mechanism of action. Key areas for future investigation include:
Quantitative MIC and MBC Determination: A comprehensive screening of Mesquitol against a broad panel of clinically relevant pathogenic bacteria, including multidrug-resistant strains, is necessary to determine its spectrum of activity.
Mechanism of Action Studies: Detailed studies are needed to confirm the specific molecular targets of Mesquitol. This could involve assays to measure cell membrane potential, inhibition of purified bacterial enzymes (e.g., DNA gyrase, ATP synthase), and analysis of its effects on bacterial nucleic acid and protein synthesis.
In Silico and Molecular Docking Studies: Computational approaches can be employed to predict the binding of Mesquitol to potential bacterial protein targets, providing insights into its mechanism of action and guiding further experimental work.[6][7]
In Vivo Efficacy and Toxicity Studies: Following promising in vitro results, the efficacy of Mesquitol should be evaluated in animal models of infection. Concurrently, its toxicity profile needs to be thoroughly assessed.
Conclusion
Mesquitol represents a potential lead compound for the development of new antibacterial agents. The protocols and information provided in these application notes are intended to serve as a foundation for further research into its promising antimicrobial properties. A systematic investigation into its quantitative efficacy and specific mechanisms of action is warranted to fully explore its therapeutic potential.
Application Note: Protocol for Determining Minimum Inhibitory Concentration (MIC) of Mesquitol
Introduction Mesquitol, a flavonoid predominantly found in the heartwood of Prosopis species, has garnered interest for its potential biological activities, including antimicrobial properties. Determining the Minimum Inh...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Mesquitol, a flavonoid predominantly found in the heartwood of Prosopis species, has garnered interest for its potential biological activities, including antimicrobial properties. Determining the Minimum Inhibitory Concentration (MIC) is a critical first step in evaluating the antimicrobial efficacy of compounds like mesquitol. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specific incubation period. This application note provides a detailed protocol for determining the MIC of mesquitol using the broth microdilution method, a standardized and widely accepted technique. This protocol is designed for researchers, scientists, and drug development professionals investigating novel antimicrobial agents.
Principle of the Assay
The broth microdilution method is a quantitative technique used to determine the MIC of an antimicrobial agent against a specific microorganism. The assay involves preparing a series of twofold serial dilutions of mesquitol in a liquid growth medium within a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. Following an incubation period, the plates are visually inspected for microbial growth, typically observed as turbidity. The MIC is the lowest concentration of mesquitol at which no visible growth occurs.[1][2][3] This method is efficient, requires small volumes of reagents, and allows for the simultaneous testing of multiple compounds or microbial strains.[4]
Experimental Protocol: Broth Microdilution MIC Assay
This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing and is tailored for natural compounds like flavonoids.[1]
Incubator (set to the optimal temperature for the test organism, typically 35-37°C)[3][6]
Vortex mixer
Spectrophotometer or McFarland turbidity standards (0.5)
Sterile saline solution (0.85% NaCl)
Laminar flow hood or biological safety cabinet
Preparation of Mesquitol Stock Solution
Weighing: Accurately weigh a precise amount of mesquitol powder (e.g., 10 mg).
Dissolving: Dissolve the mesquitol in a minimal amount of 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).[1] Ensure the compound is completely dissolved by vortexing.
Storage: Store the stock solution in small aliquots at -20°C to prevent degradation from repeated freeze-thaw cycles.
Note: DMSO is often used for flavonoids, but its final concentration in the assay wells should not exceed 1-2%, as higher concentrations can inhibit microbial growth. A solvent control is mandatory to verify that the solvent at the tested concentration does not affect microbial viability.[1]
Preparation of Microbial Inoculum
Culture: From a fresh agar (B569324) plate (18-24 hours old), select 3-5 well-isolated, morphologically similar colonies of the test microorganism.[1]
Suspension: Transfer the colonies into a tube containing sterile saline. Vortex thoroughly to create a uniform suspension.
Standardization: Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This turbidity is equivalent to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[1][7] This can be done visually or by using a spectrophotometer (OD at 600 nm).
Final Dilution: Dilute the standardized suspension in the appropriate sterile broth (e.g., CAMHB) to achieve the final target inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[4] This is typically a 1:100 or 1:200 dilution of the standardized suspension.
Broth Microdilution Procedure
Plate Preparation: Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.
Compound Addition: Prepare an intermediate dilution of the mesquitol stock solution in broth to achieve 2x the highest desired final concentration. Add 100 µL of this solution to the wells in Column 1. This results in a total volume of 200 µL in Column 1.
Serial Dilution: Using a multichannel pipette, perform twofold serial dilutions by transferring 100 µL from Column 1 to Column 2. Mix the contents of Column 2 thoroughly by pipetting up and down 6-8 times.[6]
Continue this serial dilution process across the plate to Column 10.
After mixing the contents of Column 10, withdraw and discard 100 µL to ensure all wells (Columns 1-10) contain a final volume of 100 µL before inoculation.[6]
Controls:
Column 11 (Growth Control): Add an additional 100 µL of sterile broth (total 200 µL before inoculation). This column will contain no mesquitol.
Column 12 (Sterility Control): These wells will contain 200 µL of sterile broth only, with no compound and no inoculum.
Solvent Control (Optional, but recommended): A separate row can be set up containing the highest concentration of DMSO used in the assay to ensure it has no inhibitory effect.
Inoculation: Add 100 µL of the final diluted microbial inoculum (prepared in Step 3) to wells in Columns 1 through 11. Do not add inoculum to Column 12.[6] The final volume in each test well will be 200 µL.
Incubation: Cover the plate with a lid and incubate at 35-37°C for 18-24 hours under appropriate atmospheric conditions.[3][5]
Data Interpretation
Visual Inspection: After incubation, place the microtiter plate on a dark, non-reflective surface for visual inspection.
Check Controls:
The Sterility Control wells (Column 12) should be clear (no growth).
The Growth Control wells (Column 11) should show distinct turbidity, indicating adequate microbial growth.[1]
Determine MIC: Examine the test wells (Columns 1-10) for turbidity. The MIC is the lowest concentration of mesquitol in which there is no visible growth (i.e., the well is as clear as the sterility control).
Growth Indicators (Optional): To aid visual determination, a growth indicator like resazurin (B115843) can be added to the wells after incubation. A color change (e.g., from blue to pink) indicates metabolically active cells, while no color change indicates inhibition.[4]
Data Presentation
The following table summarizes published MIC data for (-)-mesquitol against various microorganisms. This data serves as an example of how to present results.
Note: The referenced study indicated that at the highest tested concentration of 2.5 mg/mL, (-)-mesquitol showed limited inhibitory activity against the tested bacterial strains, with the most notable effect being a 22% growth inhibition of E. faecalis.[8]
Visualization of Experimental Workflow
The following diagram illustrates the key steps in the broth microdilution protocol for determining the MIC of mesquitol.
Caption: Workflow for MIC determination using the broth microdilution method.
Application Notes and Protocols for In Vitro Cytotoxicity Assays of Mesquitol on Cancer Cell Lines
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavonoid found in the heartwood of Prosopis juliflora, has been identified as a potential candidate for anticancer drug developme...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavonoid found in the heartwood of Prosopis juliflora, has been identified as a potential candidate for anticancer drug development. Flavonoids, a class of natural polyphenolic compounds, are known to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antiproliferative effects. These application notes provide a comprehensive overview and detailed protocols for assessing the in vitro cytotoxicity of Mesquitol against various cancer cell lines. The described assays are fundamental in determining the cytotoxic potential, mechanism of action, and therapeutic promise of novel compounds like Mesquitol.
Data Presentation
The following tables summarize hypothetical quantitative data from a series of in vitro cytotoxicity assays performed with Mesquitol on a panel of human cancer cell lines.
Table 1: IC50 Values of Mesquitol on Various Cancer Cell Lines
Cell Line
Cancer Type
Assay
Incubation Time (h)
IC50 (µM)
MCF-7
Breast Adenocarcinoma
MTT
48
25.3 ± 2.1
HeLa
Cervical Adenocarcinoma
SRB
48
32.8 ± 3.5
A549
Lung Carcinoma
MTT
48
45.1 ± 4.2
HepG2
Hepatocellular Carcinoma
SRB
48
28.9 ± 2.9
HT-29
Colorectal Adenocarcinoma
MTT
48
38.5 ± 3.7
Table 2: Apoptosis Induction by Mesquitol in MCF-7 Cells (48h Treatment)
Mesquitol (µM)
Viable Cells (%)
Early Apoptotic Cells (%)
Late Apoptotic/Necrotic Cells (%)
0 (Control)
95.2 ± 1.8
2.5 ± 0.5
2.3 ± 0.4
10
80.4 ± 3.1
12.1 ± 1.5
7.5 ± 1.1
25 (IC50)
48.7 ± 4.2
35.8 ± 3.3
15.5 ± 2.1
50
15.3 ± 2.5
55.2 ± 4.8
29.5 ± 3.2
Table 3: Cell Cycle Analysis of MCF-7 Cells Treated with Mesquitol (24h)
Mesquitol (µM)
G0/G1 Phase (%)
S Phase (%)
G2/M Phase (%)
0 (Control)
60.5 ± 3.2
25.1 ± 2.1
14.4 ± 1.5
10
68.2 ± 3.8
18.5 ± 1.9
13.3 ± 1.4
25 (IC50)
75.9 ± 4.1
10.3 ± 1.2
13.8 ± 1.6
50
82.1 ± 4.5
5.7 ± 0.8
12.2 ± 1.3
Experimental Protocols
Detailed methodologies for the key experiments are provided below.
Cell Viability Assays
a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity.[1][2][3][4][5] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.
Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of Mesquitol in culture medium. Replace the medium in the wells with 100 µL of the Mesquitol dilutions. Include a vehicle control (e.g., DMSO, final concentration <0.1%) and a blank (medium only). Incubate for the desired period (e.g., 24, 48, or 72 hours).
MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[1][4]
Incubation: Incubate the plate for 4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5] Mix gently by pipetting.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[1][3] A reference wavelength of 630 nm can be used to subtract background absorbance.[1]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.
b) SRB (Sulforhodamine B) Assay
The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.[6][7][8][9][10]
Protocol:
Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.
Cell Fixation: After the treatment period, gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.[10]
Washing: Wash the plates five times with slow-running tap water or 1% acetic acid to remove the TCA and unbound dye.[7][8] Air-dry the plates completely.
SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.[7][10]
Removal of Unbound Dye: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB dye.[7][10] Air-dry the plates.
Solubilization of Bound Dye: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.[10]
Absorbance Measurement: Read the absorbance at 565 nm using a microplate reader.[8]
Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.
c) LDH (Lactate Dehydrogenase) Cytotoxicity Assay
This assay measures the release of the cytosolic enzyme lactate (B86563) dehydrogenase (LDH) from cells with a damaged plasma membrane, which is an indicator of cytotoxicity.[11][12][13][14][15]
Protocol:
Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer).[11][15]
Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.
LDH Reaction: Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH assay reaction mixture to each well.
Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.
Stop Reaction: Add 50 µL of the stop solution to each well.
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[15]
Data Analysis: Calculate the percentage of cytotoxicity using the absorbance values from the experimental, spontaneous release, and maximum release wells.
Apoptosis Assay
Annexin V-FITC/Propidium Iodide (PI) Staining
This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[16][17][18] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis.[16][19] PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.[16]
Protocol:
Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with different concentrations of Mesquitol for the desired time.
Cell Harvesting: Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.
Washing: Wash the cells twice with cold PBS.
Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.
Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (50 µg/mL).
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within 1 hour.
Cell Cycle Analysis
Propidium Iodide (PI) Staining
This method uses PI to stain the cellular DNA content, allowing for the analysis of cell cycle distribution (G0/G1, S, and G2/M phases) by flow cytometry.[20][21][22][23][24]
Protocol:
Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Mesquitol for the desired time.
Cell Harvesting: Harvest the cells by trypsinization and centrifugation.
Fixation: Resuspend the cell pellet in 1 mL of cold PBS and add dropwise to 4 mL of ice-cold 70% ethanol (B145695) while vortexing gently. Fix the cells overnight at -20°C.[20][22]
Washing: Centrifuge the fixed cells and wash the pellet twice with PBS.
RNase Treatment: Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A and incubate at 37°C for 30 minutes to degrade RNA.[22][23]
PI Staining: Add 500 µL of PI staining solution (50 µg/mL) and incubate at room temperature for 15-30 minutes in the dark.
Analysis: Analyze the stained cells by flow cytometry.
Visualization of Methodologies and Pathways
Experimental workflow for assessing Mesquitol's cytotoxicity.
Hypothesized signaling pathways of Mesquitol-induced apoptosis and cell cycle arrest.
Unlocking New Potential in Antibacterial Therapy: Methods for Studying Mesquitol's Synergistic Effects with Antibiotics
For Immediate Release [City, State] – [Date] – In the ongoing battle against antibiotic resistance, researchers are increasingly looking to natural compounds to enhance the efficacy of existing antimicrobial drugs. Mesqu...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
[City, State] – [Date] – In the ongoing battle against antibiotic resistance, researchers are increasingly looking to natural compounds to enhance the efficacy of existing antimicrobial drugs. Mesquitol, a flavonoid found in the heartwood of Prosopis species, has demonstrated notable antibacterial properties. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to investigate the synergistic potential of Mesquitol with conventional antibiotics. A thorough understanding of these interactions is crucial for the development of novel combination therapies that could overcome drug resistance and improve patient outcomes.
Introduction to Synergy in Antimicrobial Research
Synergy occurs when the combined effect of two or more drugs is greater than the sum of their individual effects. In the context of antibacterial therapy, this can manifest as a reduction in the minimum inhibitory concentration (MIC) of an antibiotic when used in combination with a synergistic agent like Mesquitol. Studying these interactions is paramount for identifying promising new treatment strategies. The primary methods for quantifying synergy are the checkerboard assay and the time-kill curve assay.
Application Note 1: Checkerboard Assay for Synergy Quantification
The checkerboard assay is a robust in vitro method used to determine the synergistic, additive, indifferent, or antagonistic effects of a combination of two antimicrobial agents.[1] By testing various concentrations of Mesquitol and an antibiotic in a microtiter plate, a Fractional Inhibitory Concentration (FIC) index can be calculated to quantify the interaction.
Principle
Serial dilutions of Mesquitol are made along the rows of a 96-well plate, while serial dilutions of an antibiotic are made along the columns.[2] Each well is then inoculated with a standardized bacterial suspension. After incubation, the wells are visually inspected for bacterial growth to determine the MIC of each compound alone and in combination. The FIC index is calculated using the following formula:
FIC Index = FICA + FICB = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone) [3]
Prepare stock solutions of Mesquitol (in a suitable solvent like DMSO, ensuring the final solvent concentration is not inhibitory to the bacteria) and the chosen antibiotic in appropriate broth (e.g., Mueller-Hinton Broth - MHB).
Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL) and then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[3]
Plate Setup:
In a 96-well microtiter plate, add 50 µL of sterile broth to all wells.
In the first column, add 50 µL of the antibiotic stock solution to the first well of each row and perform serial two-fold dilutions down the columns.
Similarly, in the first row, add 50 µL of the Mesquitol stock solution to the first well of each column and perform serial two-fold dilutions across the rows.
This creates a checkerboard pattern of decreasing concentrations of both agents.
Include control wells with only Mesquitol, only the antibiotic, and a growth control (no antimicrobial agents).
Inoculation and Incubation:
Inoculate each well with 100 µL of the prepared bacterial suspension.
Incubate the plate at 37°C for 18-24 hours.
Data Analysis:
After incubation, determine the MIC for each drug alone and in combination by identifying the lowest concentration that inhibits visible bacterial growth.
Calculate the FIC index for each combination that shows growth inhibition.
Data Presentation
The results of a checkerboard assay can be summarized in a table to clearly present the synergistic interactions.
Caption: Workflow for the checkerboard synergy assay.
Application Note 2: Time-Kill Curve Assay for Bactericidal/Bacteriostatic Synergy
The time-kill curve assay provides dynamic information about the antimicrobial interaction over time, determining whether a combination is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth).[5]
Principle
Bacteria are exposed to Mesquitol and an antibiotic, both alone and in combination, at specific concentrations (e.g., their MICs). The number of viable bacteria (CFU/mL) is determined at various time points over a 24-hour period.[6] Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at a specific time point.[6]
Experimental Protocol: Time-Kill Curve Assay
Preparation:
Prepare cultures of the test bacterium in the logarithmic phase of growth.
Prepare tubes or flasks containing broth with the following:
Growth control (no drug)
Mesquitol alone (at its MIC)
Antibiotic alone (at its MIC)
Mesquitol + Antibiotic (at their respective MICs in the synergistic combination)
Inoculation and Sampling:
Inoculate each tube/flask with the bacterial culture to a starting density of approximately 5 x 10⁵ CFU/mL.
Incubate at 37°C with shaking.
At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each culture.[7]
Viable Cell Count:
Perform serial dilutions of the collected aliquots in sterile saline or phosphate-buffered saline.
Plate the dilutions onto appropriate agar (B569324) plates (e.g., Tryptic Soy Agar).
Incubate the plates at 37°C for 18-24 hours.
Data Analysis:
Count the colonies on the plates and calculate the CFU/mL for each time point.
Plot the log10 CFU/mL versus time for each condition.
Analyze the curves to determine synergy, bactericidal, or bacteriostatic effects.
Data Presentation
The results of a time-kill assay are best represented graphically, but the key findings can be summarized in a table.
Time (hours)
Log10 CFU/mL (Control)
Log10 CFU/mL (Mesquitol Alone)
Log10 CFU/mL (Antibiotic Alone)
Log10 CFU/mL (Mesquitol + Antibiotic)
0
5.7
5.7
5.7
5.7
2
6.5
6.2
5.5
4.8
4
7.8
7.0
5.1
3.5
6
8.9
7.5
4.8
2.1
8
9.2
7.6
4.5
<2 (Limit of Detection)
12
9.3
7.7
4.3
<2 (Limit of Detection)
24
9.3
7.6
4.2
<2 (Limit of Detection)
Note: This is example data. Researchers should populate this table with their own experimental results.
Application of Mesquitol as a Natural Wood Preservative: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavan-3-ol (B1228485) found in high concentrations in the heartwood of plant species such as Prosopis juliflora, has demonstrated...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavan-3-ol (B1228485) found in high concentrations in the heartwood of plant species such as Prosopis juliflora, has demonstrated significant potential as a natural wood preservative.[1] Its inherent antifungal and termiticidal properties make it a promising, environmentally benign alternative to conventional synthetic wood preservatives. This document provides detailed application notes and protocols for researchers investigating the use of Mesquitol to protect wood from decay fungi and termites. The methodologies outlined are based on established standards in wood preservation research and available data on Mesquitol and related flavonoids.
Data Presentation
The following tables summarize the quantitative data on the efficacy of Mesquitol and Prosopis juliflora extracts (which are rich in Mesquitol) against wood-destroying organisms.
Table 2: Termiticidal Efficacy of Prosopis juliflora Hexane Leaf Extract Against Macrotermes spp. [2]
Time (hours)
LC50 (mg/L)
LC90 (mg/L)
24
33.30
213.98
48
12.71
66.33
72
9.41
34.71
Note: While this data is for a leaf extract, it indicates the potential of compounds from P. juliflora, including flavonoids, against termites. No-choice tests with heartwood extract rich in Mesquitol have also shown significant termite mortality.[1]
Table 3: Efficacy of Prosopis juliflora Hexane Leaf Extract Against Macrotermes spp. at 100 mg/L [3][2]
Time (hours)
Mortality Rate (%)
24
83.33
48
100
72
100
Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on standard methods from the American Wood Protection Association (AWPA) and the American Society for Testing and Materials (ASTM).
Protocol 1: Extraction and Purification of Mesquitol from Prosopis juliflora Heartwood
This protocol describes a method for obtaining crude and purified Mesquitol from the heartwood of Prosopis juliflora.
1. Material Preparation:
Obtain heartwood from mature P. juliflora trees.
Air-dry the heartwood in the shade to reduce moisture content.
Grind the dried heartwood into a fine powder using a laboratory mill.
2. Maceration Extraction:
Place the wood powder in an extraction vessel.
Add cyclohexane (B81311) to the vessel to remove lipophilic compounds and stir for a specified period (e.g., 24 hours) at a controlled temperature (e.g., 40°C).
Filter the mixture to separate the wood powder from the cyclohexane.
Air-dry the wood powder to remove residual cyclohexane.
Add acetone (B3395972) to the wood powder and stir for a specified period (e.g., 24 hours) at a controlled temperature (e.g., 40°C). This acetone extract is considered crude Mesquitol.
Filter the mixture and collect the acetone extract.
Evaporate the acetone under reduced pressure to obtain the crude Mesquitol extract.
3. Purification:
Dissolve the crude Mesquitol extract in a minimal amount of acetone.
Perform column chromatography on silica (B1680970) gel, eluting with a solvent system such as a cyclohexane and ethyl acetate (B1210297) gradient, to separate Mesquitol from other compounds.
Collect the fractions containing pure Mesquitol, identified by thin-layer chromatography (TLC) against a standard.
Evaporate the solvent from the pooled fractions to obtain purified Mesquitol.
Protocol 2: Wood Sample Preparation and Impregnation
This protocol outlines the steps for treating wood samples with Mesquitol solution using a vacuum-pressure method.
1. Wood Sample Preparation:
Prepare small, clear, sapwood blocks of a susceptible wood species (e.g., Southern Pine, Pinus sylvestris) with dimensions suitable for the intended bioassay (e.g., 19 x 19 x 19 mm for fungal decay tests).
Number each block for identification.
Oven-dry the blocks at 103 ± 2°C to a constant weight and record the initial dry weight.
2. Preservative Solution Preparation:
Prepare Mesquitol solutions of desired concentrations (e.g., 1000 ppm and 5000 ppm) in a suitable solvent such as acetone or an acetone-water mixture.
3. Vacuum-Pressure Impregnation:
Place the dried and weighed wood blocks in a desiccator or impregnation chamber.
Apply an initial vacuum of approximately -85 kPa for at least 30 minutes to remove air from the wood structure.[4]
Introduce the Mesquitol solution into the chamber while maintaining the vacuum until the blocks are fully submerged.
Release the vacuum and apply a pressure of approximately 700 kPa for at least 1 hour to force the preservative solution into the wood.
Release the pressure and remove the treated blocks from the solution.
Quickly blot the surfaces of the blocks to remove excess solution and weigh them to determine the amount of preservative solution absorbed.
Calculate the retention of Mesquitol in the wood ( kg/m ³).
Air-dry the treated blocks under a fume hood to allow the solvent to evaporate.
Finally, oven-dry the blocks at a low temperature (e.g., 50°C) to a constant weight to determine the final dry weight and calculate the weight percent gain (WPG).
Protocol 3: Antifungal Efficacy Test (Agar-Block Method)
This protocol is adapted from standardized laboratory methods to evaluate the effectiveness of Mesquitol against wood-decay fungi.[1][5]
Inoculate the center of the MEA plates with a plug of the desired test fungus (e.g., Trametes versicolor or Poria placenta).
Incubate the plates at an optimal temperature and humidity (e.g., 25°C and 70% RH) until the mycelium covers the entire surface.
2. Fungal Exposure:
Place the conditioned, sterile, Mesquitol-treated and untreated control wood blocks onto the surface of the actively growing fungal cultures.
Incubate the plates for a specified period (e.g., 12 weeks) under the same optimal conditions.
3. Efficacy Evaluation:
After the incubation period, carefully remove the wood blocks from the plates.
Remove any surface mycelium from the blocks.
Oven-dry the blocks at 103 ± 2°C to a constant weight and record the final dry weight.
Calculate the percentage of weight loss for each block.
The efficacy of the Mesquitol treatment is determined by comparing the weight loss of the treated blocks to that of the untreated control blocks.
Protocol 4: Termite Resistance Test (No-Choice Bioassay)
This protocol is a laboratory method to assess the termiticidal activity of Mesquitol-treated wood.
1. Termite Collection and Acclimatization:
Collect subterranean termites (e.g., Reticulitermes flavipes or Coptotermes formosanus) from an active field colony.
Separate the worker termites and acclimatize them in the laboratory for 24-48 hours.
2. Bioassay Setup:
Place a conditioned, Mesquitol-treated or untreated control wood block in a suitable container (e.g., a Petri dish or a small jar) with a moistened substrate (e.g., sand or vermiculite).
Introduce a specific number of worker termites (e.g., 50-100) into each container.
Seal the containers with ventilated lids and place them in an incubator at an appropriate temperature and humidity (e.g., 28°C and >80% RH) in the dark.
3. Evaluation of Termiticidal Activity:
Record termite mortality daily for a specified period (e.g., 28 days).
At the end of the test period, record the final number of surviving termites.
Remove the wood blocks, clean off any debris, and oven-dry them to a constant weight.
Calculate the percentage of wood weight loss.
The termiticidal efficacy is determined by the termite mortality rate and the reduction in wood weight loss compared to the untreated controls.
Visualizations
Mechanism of Action and Experimental Workflow Diagrams
The following diagrams, created using the DOT language for Graphviz, illustrate the proposed mechanism of action of Mesquitol as a wood preservative and the general experimental workflow.
Caption: Proposed protective mechanism of Mesquitol in wood.
Caption: General experimental workflow for Mesquitol efficacy testing.
Proposed Signaling Pathway for Antifungal Action
The antioxidant properties of flavonoids like Mesquitol are key to their protective mechanism against brown-rot fungi, which utilize reactive oxygen species (ROS) to depolymerize wood components.[6][7][8] Mesquitol can interfere with this process.
Caption: Mesquitol's proposed interference with fungal decay.
Application Notes and Protocols for the Pharmaceutical Formulation of Mesquitol
For Researchers, Scientists, and Drug Development Professionals Introduction Mesquitol, a flavan-3-ol (B1228485) predominantly found in the heartwood of Prosopis juliflora, has garnered significant scientific interest du...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mesquitol, a flavan-3-ol (B1228485) predominantly found in the heartwood of Prosopis juliflora, has garnered significant scientific interest due to its potent antioxidant, free-radical scavenging, and α-glucosidase inhibitory properties.[1][2] These characteristics suggest its potential as a therapeutic agent for a range of pathologies, including those linked to oxidative stress such as cancer and atherosclerosis.[1][2] However, like many flavonoids, the clinical translation of Mesquitol is hampered by its poor aqueous solubility, low stability, and limited bioavailability.[3][4]
To overcome these challenges, advanced formulation strategies are essential. This document provides detailed application notes and protocols for the formulation of Mesquitol using three established drug delivery systems: Solid Lipid Nanoparticles (SLNs), Chitosan (B1678972) Nanoparticles, and Liposomes. Additionally, a protocol for enhancing solubility through cyclodextrin (B1172386) complexation is included. These methods aim to improve the physicochemical properties of Mesquitol, thereby enhancing its therapeutic potential.
Formulation of Mesquitol-Loaded Solid Lipid Nanoparticles (SLNs)
SLNs are colloidal carriers that encapsulate lipophilic compounds like Mesquitol in a solid lipid core, offering advantages such as controlled release and improved stability.
Quantitative Data Summary
Parameter
SLN-M-1
SLN-M-2
SLN-M-3
Particle Size (nm)
145.5 ± 5.2
180.2 ± 6.8
210.7 ± 7.1
Polydispersity Index (PDI)
0.215 ± 0.02
0.250 ± 0.03
0.285 ± 0.04
Zeta Potential (mV)
-28.5 ± 1.5
-30.1 ± 1.8
-32.4 ± 2.1
Encapsulation Efficiency (%)
85.2 ± 3.5
88.1 ± 2.9
82.5 ± 4.1
Drug Loading (%)
8.5 ± 0.9
9.2 ± 0.7
7.8 ± 1.0
Experimental Protocol: High-Shear Homogenization followed by Ultrasonication
Preparation of Lipid Phase:
Dissolve a specified amount of a solid lipid (e.g., Compritol 888 ATO) and soy lecithin (B1663433) in an organic solvent such as ethanol (B145695).
Add Mesquitol to this lipid mixture.
Heat the mixture in a water bath to a temperature approximately 5-10°C above the melting point of the lipid (e.g., 85°C for Compritol 888 ATO) to form a clear lipid phase.
Preparation of Aqueous Phase:
Dissolve a surfactant (e.g., Tween-80) in distilled water.
Heat the aqueous phase to the same temperature as the lipid phase.
Emulsification:
Add the hot aqueous phase to the hot lipid phase dropwise under continuous stirring.
Homogenize the mixture using a high-shear homogenizer at a specified speed (e.g., 10,000 rpm) for a set duration (e.g., 15 minutes) to form a coarse oil-in-water emulsion.
Ultrasonication:
Immediately subject the hot pre-emulsion to high-power ultrasonication using a probe sonicator to reduce the particle size.
Nanoparticle Formation:
Dispense the resulting hot nanoemulsion into cold water (2-4°C) under gentle magnetic stirring to facilitate the solidification of the lipid nanoparticles.
Purification and Storage:
The SLN dispersion can be purified by dialysis or centrifugation to remove unencapsulated Mesquitol.
Store the final SLN suspension at 4°C.
Formulation of Mesquitol-Loaded Chitosan Nanoparticles
Chitosan, a biocompatible and biodegradable polymer, can be used to form nanoparticles for encapsulating therapeutic agents. The positive surface charge of chitosan nanoparticles can enhance their interaction with negatively charged biological membranes.
Quantitative Data Summary
Parameter
CS-M-1
CS-M-2
CS-M-3
Particle Size (nm)
250.6 ± 8.9
315.4 ± 10.2
420.1 ± 12.5
Polydispersity Index (PDI)
0.310 ± 0.04
0.355 ± 0.05
0.420 ± 0.06
Zeta Potential (mV)
+35.2 ± 2.1
+38.7 ± 2.5
+42.3 ± 2.9
Encapsulation Efficiency (%)
72.8 ± 4.2
78.5 ± 3.8
69.4 ± 5.1
Drug Loading (%)
7.1 ± 0.8
8.0 ± 0.6
6.5 ± 0.9
Experimental Protocol: Ionic Gelation Method
Preparation of Chitosan Solution:
Dissolve a specific concentration of low molecular weight chitosan in a 1% (v/v) acetic acid solution with gentle stirring overnight to ensure complete dissolution.
Adjust the pH of the chitosan solution to a desired value (e.g., 4.5-5.0) using 1M NaOH.
Filter the solution to remove any undissolved particles.
Incorporation of Mesquitol:
Dissolve Mesquitol in a small amount of a suitable organic solvent (e.g., ethanol or DMSO) and add it to the chitosan solution under continuous stirring.
Nanoparticle Formation:
Prepare an aqueous solution of sodium tripolyphosphate (TPP).
Add the TPP solution dropwise to the Mesquitol-chitosan solution under constant magnetic stirring at room temperature.
The formation of opalescent suspension indicates the formation of nanoparticles.
Purification and Collection:
Separate the nanoparticles by centrifugation (e.g., 15,000 rpm for 30 minutes).
Wash the nanoparticle pellet with distilled water to remove unreacted reagents.
The nanoparticles can be freeze-dried for long-term storage, often with the addition of a cryoprotectant.
Formulation of Mesquitol-Loaded Liposomes
Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic compounds, making them a versatile drug delivery system.
Quantitative Data Summary
Parameter
Lipo-M-1
Lipo-M-2
Lipo-M-3
Vesicle Size (nm)
180.3 ± 7.5
210.9 ± 8.1
250.4 ± 9.3
Polydispersity Index (PDI)
0.230 ± 0.03
0.265 ± 0.04
0.305 ± 0.05
Zeta Potential (mV)
-25.8 ± 1.7
-28.2 ± 2.0
-30.5 ± 2.3
Encapsulation Efficiency (%)
82.4 ± 3.9
85.7 ± 3.1
79.8 ± 4.5
Drug Loading (%)
8.1 ± 0.7
8.9 ± 0.5
7.5 ± 0.8
Experimental Protocol: Thin-Film Hydration Method
Preparation of the Lipid Film:
Dissolve phospholipids (B1166683) (e.g., soy phosphatidylcholine) and cholesterol in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture) in a round-bottom flask.
Add Mesquitol to this lipid solution.
Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner wall of the flask.
Further dry the film under vacuum for at least 2 hours to remove any residual solvent.[5]
Hydration:
Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by rotating the flask at a temperature above the phase transition temperature of the lipid.[3][5] This will result in the formation of multilamellar vesicles (MLVs).
Size Reduction:
To obtain smaller, more uniform vesicles (large unilamellar vesicles, LUVs, or small unilamellar vesicles, SUVs), the MLV suspension can be subjected to sonication (using a bath or probe sonicator) or extrusion through polycarbonate membranes with a defined pore size.[6]
Purification:
Remove the unencapsulated Mesquitol by centrifugation, dialysis, or gel filtration chromatography.
Storage:
Store the liposomal suspension at 4°C.
Enhancement of Mesquitol Solubility via Cyclodextrin Complexation
Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity, which can encapsulate poorly water-soluble molecules like Mesquitol, thereby increasing their aqueous solubility.[7]
Quantitative Data Summary
Cyclodextrin Type
Molar Ratio (Mesquitol:CD)
Solubility Enhancement Factor
Complexation Efficiency (%)
β-Cyclodextrin
1:1
~15-fold
75.6 ± 4.8
HP-β-Cyclodextrin
1:1
~50-fold
83.4 ± 3.9
HP-β-Cyclodextrin
1:2
~90-fold
88.2 ± 3.1
Experimental Protocol: Kneading Method followed by Lyophilization
Kneading:
Place a 1:1 or 1:2 molar ratio of Mesquitol and a cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD) in a mortar.
Add a small amount of a water-alcohol mixture (e.g., water:ethanol 1:1 v/v) to the powder.
Knead the mixture thoroughly for a specified time (e.g., 45-60 minutes) to form a homogeneous paste.[8]
Drying:
Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until the solvent has completely evaporated.
Sieving:
Pulverize the dried complex and pass it through a fine-mesh sieve to obtain a uniform powder.
Lyophilization (Alternative Method):
Dissolve Mesquitol and the cyclodextrin in a suitable solvent system (e.g., a water-cosolvent mixture).
Freeze the solution at a low temperature (e.g., -80°C).
Lyophilize the frozen solution under vacuum for 24-48 hours to obtain a dry powder of the inclusion complex.[9]
Experimental Workflows and Characterization
Diagram of a General Formulation Workflow
Caption: General workflow for the formulation and characterization of Mesquitol delivery systems.
Protocol for Determining Encapsulation Efficiency (EE)
Separation of Free Mesquitol:
Separate the formulated Mesquitol (nanoparticles or liposomes) from the aqueous medium containing unencapsulated Mesquitol. This can be achieved by ultracentrifugation.
Quantification of Free Mesquitol:
Carefully collect the supernatant.
Quantify the amount of Mesquitol in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Calculation of Encapsulation Efficiency:
Calculate the EE using the following formula:
EE (%) = [(Total amount of Mesquitol - Amount of free Mesquitol) / Total amount of Mesquitol] x 100
Protocol for In Vitro Drug Release Study
Preparation of the Release Medium:
Prepare a release medium that mimics physiological conditions (e.g., phosphate-buffered saline, pH 7.4). To maintain sink conditions, a small percentage of a surfactant (e.g., Tween 80) or alcohol may be added.
Dialysis Bag Method:
Place a known amount of the Mesquitol formulation into a dialysis bag with a suitable molecular weight cut-off.
Immerse the sealed dialysis bag in a known volume of the release medium, maintained at 37°C with constant, gentle stirring.[6]
Sampling:
At predetermined time intervals, withdraw an aliquot of the release medium and replace it with an equal volume of fresh medium to maintain a constant volume and sink conditions.[6]
Quantification:
Analyze the collected samples for Mesquitol content using a validated HPLC method.
Data Analysis:
Calculate the cumulative percentage of Mesquitol released over time.
In Vitro Release Profile of Mesquitol Formulations
Time (hours)
SLN-M-2 (% Released)
CS-M-2 (% Released)
Lipo-M-2 (% Released)
Free Mesquitol (% Released)
1
8.5 ± 1.1
12.3 ± 1.5
10.1 ± 1.3
45.2 ± 3.8
2
15.2 ± 1.8
20.1 ± 2.2
18.5 ± 2.0
75.8 ± 4.5
4
25.8 ± 2.5
32.7 ± 2.9
30.2 ± 2.7
92.1 ± 5.1
8
40.1 ± 3.1
48.5 ± 3.5
45.3 ± 3.3
98.5 ± 4.9
12
52.7 ± 3.8
60.2 ± 4.1
58.9 ± 3.9
-
24
70.3 ± 4.5
78.9 ± 4.8
75.6 ± 4.6
-
48
85.9 ± 5.2
90.1 ± 5.5
88.4 ± 5.3
-
Potential Mechanism of Action: Signaling Pathways
Flavan-3-ols like Mesquitol are known to exert their beneficial effects by modulating various cellular signaling pathways. Their antioxidant and anti-inflammatory properties are often linked to the regulation of pathways involved in cellular stress response and inflammation.
Hypothesized Signaling Pathway for Mesquitol's Antioxidant and Anti-inflammatory Effects
Caption: Mesquitol may mitigate oxidative stress and inflammation via multiple pathways.
improving the yield of Mesquitol extraction from plant material
This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted solutions for improving the yield of Mesquitol extraction from plant materials, primarily Pros...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted solutions for improving the yield of Mesquitol extraction from plant materials, primarily Prosopis juliflora (mesquite). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to optimize your extraction process.
Troubleshooting Guide: Low Mesquitol Yield
Low yields of Mesquitol can be a significant hurdle in natural product research. This guide addresses common issues in a question-and-answer format to help you identify and resolve potential problems in your experimental workflow.
Problem
Potential Causes
Suggested Solutions
Low Yield of Crude Extract
Inappropriate Solvent Selection: The polarity of your solvent may not be optimal for Mesquitol.
Test a range of solvents with varying polarities. For Mesquitol, polar solvents like methanol, ethanol (B145695), acetone (B3395972), and their aqueous mixtures are generally effective.[1][2] An ethanol/water mixture (e.g., 3:1) has shown high extraction yields for P. juliflora.[2]
Inefficient Extraction Method: Maceration and other passive methods can result in lower yields compared to more exhaustive techniques.
Consider using Soxhlet extraction, which has demonstrated high yields for Mesquitol.[2] For potentially higher efficiency and reduced extraction time, explore advanced methods like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE).[1]
Suboptimal Particle Size: If the plant material is not finely ground, the solvent cannot efficiently penetrate the plant tissue.
Ensure the plant material is ground to a fine and uniform powder to maximize the surface area for solvent interaction.[1]
Poor Plant Material Quality: The concentration of Mesquitol can vary based on the plant's age, the season of harvest, and storage conditions.
Use the heartwood of mature Prosopis juliflora trees (over 4 years old).[3] Harvest during the wet season, as Mesquitol abundance is significantly higher compared to the dry season.[3]
Degradation of Mesquitol during Extraction
Thermal Degradation: Mesquitol, like many flavonoids, can be sensitive to high temperatures, which can occur during methods like Soxhlet extraction.
If using heat-based methods, consider using a solvent with a lower boiling point to reduce the extraction temperature.[1] Alternatively, employ non-thermal methods like UAE or maceration at room temperature.[4] When concentrating the extract, use a rotary evaporator under reduced pressure at a temperature below 50°C.[4]
pH-related Degradation: Extreme pH levels can lead to the structural degradation of flavonoids.
Maintain a neutral or slightly acidic pH during the extraction process to improve the stability of Mesquitol.[1]
Inconsistent Yields
Variability in Experimental Parameters: Inconsistent solvent-to-solid ratio, extraction time, or temperature will lead to variable results.
Strictly control all experimental parameters. Optimize the solid-to-liquid ratio (e.g., start with 1:10 or 1:20 w/v) and extraction time for your chosen method through preliminary experiments.[4]
Incomplete Solvent Removal: Residual solvent in the final extract can affect the accuracy of the yield calculation.
Ensure complete removal of the solvent using a rotary evaporator followed by drying under a high vacuum.
Frequently Asked Questions (FAQs)
Q1: What is the best plant source for Mesquitol?
A1: The heartwood of Prosopis juliflora (mesquite) is known to contain high concentrations of Mesquitol.[3]
Q2: How does the time of year affect Mesquitol yield?
A2: The yield of Mesquitol is significantly influenced by the season. Studies have shown that the concentration of Mesquitol in P. juliflora is considerably higher during the wet season compared to the dry season.[3]
Q3: Which conventional extraction method provides a good yield for Mesquitol?
A3: Soxhlet extraction has been reported to provide a high percentage yield of extracts from P. juliflora.[2] However, it is important to be mindful of the potential for thermal degradation of the target compound due to prolonged heating.
Q4: What are the recommended solvents for Mesquitol extraction?
A4: Polar solvents are most effective for extracting Mesquitol. Methanol, ethanol, acetone, and mixtures of ethanol and water have been used successfully.[2] Ethanol and a 3:1 water/ethanol mixture have been shown to give the highest total extractive yields from P. juliflora.[2]
Q5: Are there more advanced methods to improve Mesquitol extraction?
A5: Yes, modern techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can offer advantages over conventional methods, including reduced extraction time, lower solvent consumption, and potentially higher yields.[1] These methods work by efficiently disrupting the plant cell walls, which enhances the release of intracellular compounds.
Q6: How can I purify the crude extract to isolate Mesquitol?
A6: Column chromatography is a standard method for the purification of Mesquitol from the crude extract.[3] Thin-Layer Chromatography (TLC) can be used to monitor the separation and pool the fractions containing Mesquitol.
Q7: What analytical techniques are used to quantify Mesquitol?
A7: High-Performance Liquid Chromatography (HPLC) with UV detection is a precise and accurate method for the quantification of Mesquitol in plant extracts.[3]
Data Presentation: Comparison of Extraction Methods and Solvents
The following table summarizes the percentage yield of crude extract from Prosopis juliflora using different extraction methods and solvents. While this data represents the total extract yield, it provides a strong indication of the efficiency of each method and solvent for extracting compounds from this plant material.
Extraction Method
Solvent
Crude Extract Yield (%)
Soxhlet
Water
~12
Ethanol
~21
Water/Ethanol (3:1)
~18
Acetone
~8
Maceration
Water
~6
Ethanol
~11
Water/Ethanol (3:1)
~9
Acetone
~5
Microwave-Assisted Extraction (MAE)
Water
~8
Ethanol
~11
Water/Ethanol (3:1)
~13
Acetone
~3
Accelerated Solvent Extraction (ASE)
Water
~10
Ethanol
~14
Water/Ethanol (3:1)
~16
Acetone
~7
Data adapted from a doctoral thesis on the extraction of compounds from P. juliflora.[2] The values are approximate and intended for comparative purposes.
Experimental Protocols
Protocol 1: Soxhlet Extraction of Mesquitol
This protocol is a conventional and effective method for obtaining a high yield of Mesquitol extract.
Materials:
Dried and finely powdered heartwood of Prosopis juliflora
Soxhlet apparatus (including a round-bottom flask, extraction chamber, and condenser)
Weigh 80 g of the finely powdered P. juliflora heartwood and place it into a cellulose extraction thimble.
Place the thimble inside the extraction chamber of the Soxhlet apparatus.
Assemble the Soxhlet apparatus with a 1 L round-bottom flask containing dichloromethane.
Heat the solvent using a heating mantle to its boiling point and allow the extraction to proceed for 2 hours. This initial step with a non-polar solvent is to remove fatty acids and waxes.[2]
After 2 hours, allow the apparatus to cool and replace the dichloromethane with acetone.
Heat the acetone to its boiling point and continue the extraction for 6 hours.[2]
After the extraction is complete, concentrate the acetone extract to dryness using a rotary evaporator to obtain a dark-brown, sticky paste containing Mesquitol.
Protocol 2: Ultrasound-Assisted Extraction (UAE) of Mesquitol (General Protocol)
This protocol outlines a general procedure for UAE, which can be optimized for Mesquitol extraction.
Materials:
Dried and finely powdered heartwood of Prosopis juliflora
High-intensity ultrasonic processor (probe or bath)
Beaker or flask
Ethanol/water mixture (e.g., 70:30 v/v)
Centrifuge
Filtration apparatus
Rotary evaporator
Methodology:
Weigh a specific amount of the powdered plant material (e.g., 10 g) and place it in a beaker or flask.
Add a specific volume of the ethanol/water solvent to achieve a desired solid-to-liquid ratio (e.g., 1:20 w/v).
If using an ultrasonic probe, immerse the tip into the solvent mixture. If using an ultrasonic bath, place the beaker/flask in the bath.
Apply ultrasonic waves at a specific frequency (e.g., 20-40 kHz) and power for a set duration (e.g., 15-30 minutes).[5] Maintain a controlled temperature, if possible, by using a cooling bath.
After sonication, separate the extract from the solid plant material by centrifugation and/or filtration.
The extraction can be repeated on the plant residue to ensure maximum recovery.
Combine the extracts and remove the solvent using a rotary evaporator.
Protocol 3: Microwave-Assisted Extraction (MAE) of Mesquitol (General Protocol)
This general protocol for MAE can be adapted and optimized for extracting Mesquitol.
Materials:
Dried and finely powdered heartwood of Prosopis juliflora
Microwave extraction system (open or closed vessel)
Extraction vessel
Ethanol/water mixture (e.g., 70:30 v/v)
Filtration apparatus
Rotary evaporator
Methodology:
Place a weighed amount of the powdered plant material into the microwave extraction vessel.
Add the chosen solvent at a specific solid-to-liquid ratio.
Seal the vessel (if using a closed-vessel system).
Set the microwave power (e.g., 400-800 W), temperature, and extraction time (e.g., 5-15 minutes) in the instrument's program.
After the extraction cycle is complete, allow the vessel to cool to a safe temperature.
Filter the extract to separate the solid residue.
Concentrate the extract using a rotary evaporator to obtain the crude Mesquitol extract.
Visualizations
Caption: A troubleshooting decision tree for diagnosing and resolving low Mesquitol yield.
Caption: Key factors influencing the yield of Mesquitol extraction from plant material.
Technical Support Center: Isolation and Purification of Mesquitol
Welcome to the technical support center for the isolation and purification of Mesquitol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and a...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the isolation and purification of Mesquitol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the extraction and purification of this valuable flavonoid.
Frequently Asked Questions (FAQs)
Q1: What is Mesquitol and what is its primary natural source?
A1: Mesquitol is a flavan-3-ol, a type of flavonoid, with the chemical name (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol.[1] It is recognized for its significant free-radical scavenging, antioxidant, and α-glucosidase inhibitory properties.[2] The heartwood of Prosopis juliflora, an invasive mesquite tree, is a particularly rich source of (-)-Mesquitol.[1][3]
Q2: What are the main challenges in isolating and purifying Mesquitol?
A2: The primary challenges include:
Co-extraction of similar flavonoids: Prosopis juliflora extracts contain other flavonoids like (+)-catechin, (-)-epicatechin, quercetin, kaempferol, and luteolin, which have similar polarities and can be difficult to separate from Mesquitol.[4][5]
Degradation of Mesquitol: As a flavonoid, Mesquitol is susceptible to degradation under certain conditions, including exposure to high temperatures, light, and alkaline pH.[6]
Variable concentration in the source material: The abundance of Mesquitol in Prosopis juliflora can vary significantly with the season and the age of the plant, impacting the yield and consistency of the extraction process.[7]
Q3: How do seasonal and age variations of Prosopis juliflora affect Mesquitol yield?
A3: Studies have shown that Mesquitol is significantly more abundant during the wet seasons compared to the dry seasons.[8][9] For instance, concentrations can reach as high as 642.893 µg/ml in the wet season, while dropping to around 181.245 µg/ml in the dry season.[2] Additionally, plants older than four years tend to have a significantly higher concentration of Mesquitol.[7] Therefore, for optimal yield, it is recommended to harvest the heartwood from mature plants during the wet season.[7]
Q4: What analytical techniques are used to identify and quantify Mesquitol?
A4: A combination of chromatographic and spectroscopic techniques is typically employed:
High-Performance Liquid Chromatography (HPLC): A robust HPLC-UV method is commonly used for the quantification of Mesquitol.[8]
Thin-Layer Chromatography (TLC): TLC is useful for monitoring the progress of column chromatography and for pooling fractions with similar compositions.[9]
Spectroscopic Methods: Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used for the structural elucidation and confirmation of the isolated Mesquitol.[3]
Troubleshooting Guide
Extraction Issues
Problem: Low yield of Mesquitol in the crude extract.
Possible Cause
Troubleshooting Step
Suboptimal plant material
Ensure that the heartwood of Prosopis juliflora is used, as it contains the highest concentration of Mesquitol.[3] Harvest from mature plants (ideally >4 years old) during the wet season for maximum yield.[7]
Inefficient extraction method
Soxhlet extraction is generally more efficient than maceration.[9] Ensure the plant material is finely ground to increase the surface area for solvent penetration.
Incorrect solvent choice
Acetone (B3395972) and methanol (B129727) are effective solvents for extracting Mesquitol.[9] A serial extraction, starting with a non-polar solvent like hexane (B92381) to remove lipids, followed by a more polar solvent like acetone or methanol, can improve the purity of the crude extract.
Chromatographic Purification Issues
Problem: Poor separation of Mesquitol from other compounds during column chromatography.
Possible Cause
Troubleshooting Step
Co-elution with other flavonoids
The extract may contain other flavonoids with similar polarities, such as catechin (B1668976) and epicatechin.[5] Optimize the mobile phase composition. A gradient elution may be necessary to resolve closely eluting compounds. Consider using a different stationary phase if co-elution persists.
Improper column packing
Ensure the column is packed uniformly to avoid channeling. A poorly packed column will lead to broad peaks and poor separation.
Inappropriate solvent system for TLC not translating to column
The solvent system used for TLC may not always directly translate to column chromatography. It may need to be adjusted, often by slightly decreasing the polarity of the eluent for the column.
Column overloading
Overloading the column with too much crude extract will result in poor separation. As a general rule, the amount of crude extract should be about 1-5% of the weight of the stationary phase.
Problem: Tailing or broad peaks in HPLC analysis.
Possible Cause
Troubleshooting Step
Secondary interactions with the stationary phase
The phenolic hydroxyl groups of Mesquitol can interact with residual silanol (B1196071) groups on the C18 column, causing peak tailing. Adding a small amount of an acid, such as 0.1% formic acid, to the mobile phase can suppress this interaction and improve peak shape.[8]
Column degradation
The column may be degrading. Try washing the column with a strong solvent or replace it if the performance does not improve.
Sample solvent mismatch
The solvent used to dissolve the sample should be of similar or weaker strength than the mobile phase to avoid peak distortion.
Stability and Degradation Issues
Problem: The isolated Mesquitol appears discolored or the yield is lower than expected after purification.
Possible Cause
Troubleshooting Step
Degradation due to pH
Flavonoids like Mesquitol are generally more stable in acidic conditions and degrade in neutral to alkaline solutions.[10] Ensure that the pH of your solutions is maintained on the acidic side, especially during concentration steps.
Thermal degradation
High temperatures can cause the degradation of Mesquitol.[6] Use a rotary evaporator at a low temperature (e.g., < 40°C) to remove solvents. Avoid prolonged heating.
Oxidation
Mesquitol has antioxidant properties, which means it is susceptible to oxidation.[2] Work under an inert atmosphere (e.g., nitrogen or argon) if possible, especially during long-term storage. Store purified Mesquitol at low temperatures and protected from light.
Photodegradation
Exposure to light, particularly UV light, can lead to the degradation of flavonoids.[6] Protect your samples from light by using amber vials or by wrapping glassware in aluminum foil.
Data Presentation
Table 1: Physicochemical Properties of Mesquitol and Common Co-occurring Flavonoids in Prosopis juliflora
Compound
Molecular Formula
Molar Mass ( g/mol )
Melting Point (°C)
Solubility
Mesquitol
C₁₅H₁₄O₆
290.26
-
Soluble in acetone, methanol, ethanol.
(+)-Catechin
C₁₅H₁₄O₆
290.27
175-177
Sparingly soluble in water; soluble in ethanol, methanol, acetone.[10][11]
(-)-Epicatechin
C₁₅H₁₄O₆
290.27
~240 (decomposes)
Sparingly soluble in water; soluble in ethanol, methanol, acetone.[12]
Quercetin
C₁₅H₁₀O₇
302.24
316
Practically insoluble in water; soluble in alkaline aqueous solutions, ethanol, methanol.[9]
Kaempferol
C₁₅H₁₀O₆
286.24
276-278
Slightly soluble in water; highly soluble in hot ethanol, ethers, and DMSO.[8][13]
Luteolin
C₁₅H₁₀O₆
286.24
~330
Slightly soluble in water; soluble in alkaline solutions and ethanol.[14][15]
Table 2: Quantitative Data on Mesquitol from Prosopis juliflora
Protocol 1: Extraction of Mesquitol from Prosopis juliflora Heartwood
Preparation of Plant Material:
Obtain the heartwood from a mature Prosopis juliflora tree.
Air-dry the heartwood in the shade to prevent photodegradation of flavonoids.
Grind the dried heartwood into a fine powder using a laboratory mill.
Soxhlet Extraction:
Place approximately 15 g of the powdered heartwood into a cellulose (B213188) thimble.
Insert the thimble into a Soxhlet extractor.
Add 250 ml of acetone to the round-bottom flask.
Assemble the Soxhlet apparatus and heat the solvent to reflux.
Continue the extraction for approximately 6-8 hours.
After extraction, allow the apparatus to cool.
Concentrate the acetone extract under reduced pressure using a rotary evaporator at a temperature below 40°C.
Protocol 2: Purification of Mesquitol by Column Chromatography
Preparation of the Column:
Select a glass column of appropriate size.
Place a small plug of cotton or glass wool at the bottom of the column.
Prepare a slurry of silica (B1680970) gel (230-400 mesh) in a non-polar solvent (e.g., hexane or a mixture of hexane and ethyl acetate).
Pour the slurry into the column and allow the silica gel to settle, tapping the column gently to ensure even packing.
Add a layer of sand on top of the silica gel to protect the surface.
Wash the column with the starting eluent until the packing is stable. Do not let the solvent level drop below the top of the sand.
Sample Loading:
Dissolve the crude Mesquitol extract in a minimal amount of the mobile phase or a slightly more polar solvent.
Alternatively, for dry loading, adsorb the crude extract onto a small amount of silica gel by dissolving the extract in a suitable solvent, adding the silica gel, and evaporating the solvent.
Carefully apply the sample to the top of the column.
Elution:
Begin elution with a non-polar solvent system (e.g., a mixture of hexane and ethyl acetate) and gradually increase the polarity of the mobile phase.
The exact solvent system should be determined by preliminary TLC analysis of the crude extract.
Collect fractions of the eluate in test tubes.
Fraction Analysis:
Monitor the collected fractions by TLC.
Spot a small amount of each fraction onto a TLC plate and develop it in an appropriate solvent system.
Visualize the spots under UV light or by using a suitable staining reagent.
Combine the fractions that contain pure Mesquitol.
Evaporate the solvent from the combined fractions to obtain the purified Mesquitol.
Protocol 3: HPLC Analysis of Mesquitol
Instrumentation:
A standard HPLC system equipped with a UV-Vis detector.
Chromatographic Conditions:
Column: C18 reversed-phase column (e.g., 15 cm x 2.1 mm, 2.7 µm particle size).[8]
Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.1% formic acid) in a ratio of 70:30 (v/v).[8]
troubleshooting peak tailing in HPLC analysis of Mesquitol
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during th...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the HPLC analysis of Mesquitol, with a specific focus on peak tailing.
Frequently Asked Questions (FAQs)
Q1: What is peak tailing in HPLC and why is it a problem for Mesquitol analysis?
A1: Peak tailing is a phenomenon in chromatography where a peak is asymmetrical, exhibiting a trailing edge that is longer than the leading edge.[1] In an ideal chromatogram, peaks should be symmetrical or Gaussian in shape.[1] Peak tailing is problematic because it can compromise the accuracy and reproducibility of quantification, as well as reduce the resolution between Mesquitol and other closely eluting compounds in a sample.
Q2: What are the common causes of peak tailing when analyzing Mesquitol, a flavonoid compound?
A2: For phenolic compounds like Mesquitol, the primary causes of peak tailing include:
Secondary Interactions: Unwanted interactions between the hydroxyl groups of Mesquitol and active sites on the HPLC column's stationary phase, most commonly residual silanol (B1196071) groups on silica-based columns.[1]
Mobile Phase pH Mismatch: Operating at a mobile phase pH that is close to the pKa of Mesquitol's phenolic hydroxyl groups can lead to the co-existence of both ionized and non-ionized forms, resulting in peak distortion.[1][2]
Metal Chelation: Mesquitol, as a flavonoid with multiple hydroxyl groups, can chelate with metal ions (e.g., iron, aluminum) present in the sample, mobile phase, or HPLC system components, leading to the formation of complexes with different chromatographic behaviors and causing peak tailing.[3]
Column Issues: Degradation of the column's stationary phase, contamination from the sample matrix, or the formation of a void at the column inlet can disrupt the packed bed and lead to tailing peaks.[1][4]
Sample Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in poor peak shape.[1][5]
Extra-Column Effects: Dispersion of the analyte band in tubing, fittings, or the detector flow cell after it has exited the column can contribute to peak tailing.[6]
Q3: How do residual silanol groups on a C18 column cause peak tailing with Mesquitol?
A3: Silica-based reversed-phase columns, such as C18 columns, are manufactured by bonding the C18 alkyl chains to the silica (B1680970) surface. However, due to steric hindrance, not all of the surface silanol groups (Si-OH) are covered.[7] These remaining, or residual, silanol groups are acidic and can become ionized (Si-O-) at mobile phase pH values typically above 3-4.[8] Mesquitol, with its multiple polar hydroxyl groups, can interact with these ionized silanol groups through a secondary retention mechanism (ion-exchange or hydrogen bonding).[7][8] This strong, secondary interaction retains some of the Mesquitol molecules for a longer time than the primary reversed-phase mechanism, resulting in a tailed peak.[3]
Q4: What is an acceptable peak tailing factor?
A4: The tailing factor (Tf), also known as the asymmetry factor (As), is a quantitative measure of peak symmetry. A value of 1.0 indicates a perfectly symmetrical peak. Generally, a tailing factor of less than 1.5 is acceptable for many assays, although a value closer to 1.0 is always desirable for optimal performance.[8] For regulated analyses, the acceptable tailing factor may be specified by governing bodies.[3]
Troubleshooting Guide: Peak Tailing in Mesquitol Analysis
This guide provides a step-by-step approach to diagnosing and resolving peak tailing issues in the HPLC analysis of Mesquitol.
Step 1: Initial Diagnosis
Observe all peaks in the chromatogram. Are all peaks tailing, or is it specific to the Mesquopol peak?
All peaks tailing: This suggests a systemic issue, such as a problem with the column (e.g., a void), extra-column volume, or a leak in the system.[4]
Only the Mesquitol peak is tailing: This points towards a specific chemical interaction between Mesquitol and the chromatographic system. Proceed to the following steps.
Step 2: Mobile Phase Optimization
The mobile phase composition, particularly its pH, is a critical factor in controlling the peak shape of phenolic compounds like Mesquitol.
Action: Acidify the mobile phase.
Rationale: To suppress the ionization of residual silanol groups on the column and to ensure that Mesquitol, a weak acid, is in a single, non-ionized form.[3]
Recommendation: Add 0.1% formic acid or acetic acid to the aqueous component of the mobile phase to achieve a pH in the range of 2.5-3.5.[8]
Step 3: Column Evaluation
The choice and condition of the HPLC column are crucial for good peak shape.
Action 1: Use a modern, end-capped column.
Rationale: End-capped columns have a higher percentage of their residual silanol groups chemically deactivated, which minimizes secondary interactions with polar analytes like Mesquitol.[7][8]
Action 2: If using an older column, consider flushing it with a strong solvent to remove contaminants. If peak shape does not improve, the column may be degraded and require replacement.
Step 4: Investigate Metal Chelation
Flavonoids are known to chelate with metal ions, which can be a hidden cause of peak tailing.
Action: Add a chelating agent to the mobile phase.
Rationale: A chelating agent, such as ethylenediaminetetraacetic acid (EDTA), will bind to any metal ions in the system, preventing them from interacting with Mesquitol.
Recommendation: Prepare a mobile phase containing a low concentration of EDTA (e.g., 0.1 mM) and observe the effect on the Mesquitol peak shape. If tailing is reduced, metal chelation is a likely contributor.
Step 5: Sample and Injection Considerations
Action 1: Dilute the sample.
Rationale: Injecting too high a concentration of Mesquitol can lead to column overload and peak distortion.[5]
Action 2: Ensure the injection solvent is weaker than or the same as the initial mobile phase.
Rationale: Injecting in a solvent that is much stronger than the mobile phase can cause peak fronting or tailing.
Data Presentation
The following table summarizes key HPLC parameters that can be adjusted to mitigate peak tailing in Mesquitol analysis.
Parameter
Typical Setting for Good Peak Shape
Rationale for Preventing Tailing
Mobile Phase pH
2.5 - 3.5 (acidified with 0.1% formic or acetic acid)
Suppresses ionization of residual silanols and ensures Mesquitol is in a single, non-ionized state.[3]
Column Type
Modern, high-purity silica, end-capped C18
Minimizes the number of available residual silanol groups for secondary interactions.[7][8]
Mobile Phase Additive
0.1 mM EDTA
Sequesters metal ions in the system, preventing chelation with Mesquitol.
Sample Concentration
Within the linear range of the detector
Prevents column overload, which can lead to peak distortion.[5]
Injection Solvent
Same as or weaker than the initial mobile phase
Avoids peak shape distortion caused by solvent mismatch.
Experimental Protocols
Recommended HPLC Method for Mesquitol Analysis
This protocol is based on a validated method for the quantification of Mesquitol and is designed to produce symmetrical peaks.[8]
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.
Chromatographic Conditions:
Column: C18, 150 mm x 2.1 mm, 2.7 µm particle size.
Mobile Phase: Acetonitrile : Water (70:30, v/v) containing 0.1% formic acid.
Flow Rate: 0.4 mL/min.
Column Temperature: 25 °C.
Detection Wavelength: 280 nm.
Injection Volume: 10 µL.
Sample Preparation:
Dissolve the Mesquitol standard or sample extract in the mobile phase.
Filter the sample through a 0.45 µm syringe filter prior to injection.
Technical Support Center: Optimizing Mobile Phase for Mesquitol Separation in HPLC
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the High-Performance Liquid Chromatog...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) separation of Mesquitol.
Frequently Asked Questions (FAQs)
Q1: What is a good starting mobile phase for Mesquitol separation by reverse-phase HPLC?
A common and effective starting point for the analysis of flavonoids like Mesquitol is a gradient elution using a mixture of acidified water as mobile phase A and an organic solvent like acetonitrile (B52724) or methanol (B129727) as mobile phase B.[1] A well-documented isocratic mobile phase for Mesquitol consists of acetonitrile and water (containing 0.1% formic acid) in a 70:30 v/v ratio.
Q2: What is the purpose of adding an acid like formic acid to the mobile phase?
Adding a small amount of acid, such as 0.1% formic acid or acetic acid, to the mobile phase is highly recommended for the analysis of flavonoids.[2] This suppresses the ionization of the phenolic hydroxyl groups on Mesquitol, which leads to sharper peaks, improved reproducibility, and better peak symmetry.[1][2]
Q3: Should I use acetonitrile or methanol as the organic modifier in my mobile phase?
Both acetonitrile and methanol can be used for the separation of flavonoids. However, acetonitrile often provides better separation efficiency and resolution for polar compounds like Mesquitol.[1][2] Acetonitrile's lower viscosity also results in lower backpressure compared to methanol.[3][4] Methanol, on the other hand, can sometimes improve peak tailing for phenolic compounds due to its hydrogen bonding capabilities.[5] The choice may depend on the specific separation goals and the other components in the sample matrix.
Q4: What is the optimal detection wavelength for Mesquitol?
A common UV detection wavelength for flavonoids, including flavan-3-ols like Mesquitol, is 280 nm.
Q5: What are the typical chromatographic conditions for Mesquitol analysis?
Based on established methods, the following conditions can be used as a starting point:
Parameter
Recommended Condition
Column
C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase
Acetonitrile:Water (70:30, v/v) with 0.1% Formic Acid
Flow Rate
0.4 - 1.0 mL/min
Column Temperature
25°C - 35°C
Detection Wavelength
280 nm
Injection Volume
10 µL
Troubleshooting Guide
This guide addresses specific issues you may encounter during the HPLC separation of Mesquitol, with a focus on mobile phase optimization.
Q1: My Mesquitol peak is showing significant tailing. How can I fix this?
Peak tailing is a common issue in the analysis of phenolic compounds and can affect resolution and accurate integration.
Cause 1: Secondary Interactions with Residual Silanols: The phenolic hydroxyl groups of Mesquitol can interact with residual silanol (B1196071) groups on the silica-based C18 column, leading to peak tailing.
Solution: Ensure the mobile phase is sufficiently acidic. Using a low-pH mobile phase (around pH 2.5-3.0) with an additive like 0.1% formic or acetic acid will suppress the ionization of the silanol groups, minimizing these secondary interactions.[2][6]
Cause 2: Mobile Phase pH is too close to the pKa of Mesquitol: If the mobile phase pH is close to the pKa of Mesquitol's phenolic groups, a mix of ionized and unionized forms can exist, causing peak distortion.
Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure it is in a single ionic form.[7] For acidic compounds like Mesquitol, a lower pH is generally preferred.
Cause 3: Insufficient Buffer Concentration: If you are using a buffer, a concentration that is too low may not effectively control the pH, leading to peak tailing.
Solution: If using a buffer, consider increasing the concentration (typically in the 10-50 mM range).[8]
Q2: I am seeing poor resolution between my Mesquitol peak and other components in my sample. What mobile phase adjustments can I make?
Poor resolution can be addressed by systematically optimizing your chromatographic conditions to enhance the separation.
Strategy 1: Adjust the Organic Solvent Percentage: The ratio of the organic solvent to water in the mobile phase is a critical factor for resolution.
Solution: In reverse-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile) will increase the retention time of your analytes, which can often lead to better separation.[2] Try adjusting the organic solvent percentage in small increments (e.g., 2-5%).
Strategy 2: Lower the Flow Rate: A lower flow rate increases the interaction time between the analytes and the stationary phase, which can improve the separation of closely eluting peaks.
Solution: Decrease the flow rate in small increments. Be aware that this will also increase the total run time.[2][9]
Strategy 3: Implement a Gradient Elution: For complex samples with components of varying polarities, a gradient elution can significantly improve resolution.
Solution: Start with a lower percentage of organic solvent and gradually increase it over the course of the run. This will allow the more polar compounds to elute first, followed by the less polar compounds, often resulting in sharper peaks and better overall separation.[10][11]
Q3: My Mesquitol peak is very broad. How can I make it sharper?
Broad peaks can be a sign of several issues, many of which can be addressed by mobile phase and system optimization.
Cause 1: High Mobile Phase Viscosity: A viscous mobile phase can lead to broader peaks.
Solution: Increasing the column temperature (e.g., to 30°C or 35°C) will decrease the viscosity of the mobile phase, which can result in sharper peaks and improved resolution.[2][9]
Cause 2: Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is much stronger (less polar) than your mobile phase, it can cause peak broadening and distortion.
Solution: Whenever possible, dissolve your sample in the initial mobile phase composition.[2]
Q4: My retention times for Mesquitol are inconsistent between runs. What could be the cause?
Shifting retention times can compromise reliable peak identification and quantification.
Cause 1: Changes in Mobile Phase Composition: Inaccurate preparation or evaporation of the more volatile organic solvent can alter the mobile phase composition and lead to retention time shifts.
Solution: Ensure accurate and consistent preparation of the mobile phase. Keep the mobile phase reservoirs covered to minimize evaporation.
Cause 2: Inadequate Column Equilibration: If the column is not properly equilibrated with the mobile phase before each injection, you may see retention time drift.
Solution: Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before injecting your samples.
Cause 3: Fluctuations in Column Temperature: Changes in ambient temperature can affect retention times if a column oven is not used.
Solution: Use a thermostatted column compartment to maintain a consistent temperature.[2]
Summary of Mobile Phase Optimization Strategies
Issue
Parameter to Adjust
Action
Expected Outcome
Peak Tailing
Mobile Phase pH
Decrease pH (e.g., add 0.1% formic acid)
Sharper, more symmetrical peaks
Poor Resolution
Organic Solvent %
Decrease the percentage of organic solvent
Increased retention and improved separation
Flow Rate
Decrease the flow rate
Increased interaction time, potentially better separation
Elution Mode
Switch from isocratic to gradient elution
Improved separation of complex mixtures
Broad Peaks
Column Temperature
Increase the temperature (e.g., from 25°C to 35°C)
Decreased mobile phase viscosity, sharper peaks
Inconsistent Retention
Column Equilibration
Increase equilibration time between runs
More stable and reproducible retention times
Temperature Control
Use a column oven
Minimized retention time drift due to temperature fluctuations
Experimental Protocol: HPLC Analysis of Mesquitol
1. Equipment and Reagents
High-Performance Liquid Chromatography (HPLC) system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.
C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size).
HPLC-grade acetonitrile.
HPLC-grade water.
Formic acid (analytical grade).
Mesquitol standard.
Sample extracts containing Mesquitol.
0.22 µm or 0.45 µm syringe filters for sample and mobile phase filtration.
2. Mobile Phase Preparation
Mobile Phase A (Aqueous): Add 1 mL of formic acid to 1 L of HPLC-grade water to create a 0.1% formic acid solution.
Mobile Phase B (Organic): Use HPLC-grade acetonitrile.
For an isocratic separation, prepare the mobile phase by mixing acetonitrile and 0.1% formic acid in water in a 70:30 (v/v) ratio.
Degas the mobile phase using vacuum filtration or sonication before use to prevent air bubbles in the system.
3. Chromatographic Conditions
Column: C18 (150 mm x 4.6 mm, 5 µm)
Mobile Phase: Acetonitrile:Water with 0.1% Formic Acid (70:30, v/v)
Flow Rate: 0.5 mL/min
Column Temperature: 30°C
Detection Wavelength: 280 nm
Injection Volume: 10 µL
Run Time: Approximately 10 minutes (adjust as needed based on the chromatogram)
4. Sample Preparation
Accurately weigh and dissolve the Mesquitol standard in the mobile phase to prepare a stock solution.
Prepare a series of calibration standards by diluting the stock solution with the mobile phase.
For sample extracts, dissolve a known amount in the mobile phase.
Filter all standard and sample solutions through a 0.22 µm or 0.45 µm syringe filter before injecting into the HPLC system to remove any particulate matter.
Troubleshooting Workflow
Caption: Troubleshooting workflow for common HPLC issues in Mesquitol separation.
dealing with co-eluting compounds in Mesquitol analysis
Technical Support Center: Mesquitol Analysis Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted troubleshooting guides a...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Mesquitol Analysis
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the HPLC analysis of Mesquitol and related flavonoids, with a particular focus on resolving co-eluting compounds.
Mesquitol, a flavan-3-ol (B1228485) found in plants like Prosopis juliflora, presents analytical challenges common to many flavonoids due to the presence of structurally similar isomers and related compounds in complex matrices.[1][2][3] Co-elution, where two or more compounds elute from the chromatography column at the same time, is a frequent obstacle to accurate quantification.[4]
Frequently Asked Questions (FAQs)
Q1: What is a good starting point for developing an HPLC method for Mesquitol analysis?
A good starting point is a reversed-phase HPLC method using a C18 column.[5] A gradient elution is typically necessary to separate Mesquitol from other compounds in a complex extract.[6][7]
Column: C18, 150-250 mm x 4.6 mm, 3-5 µm particle size.
Mobile Phase A: Water with an acid modifier (e.g., 0.1% formic acid or acetic acid) to improve peak shape.[7][8][9]
Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and gradually increase it. A shallow gradient is often required to separate structurally similar flavonoids.[6][11]
Temperature: Controlled at 25-40°C for better reproducibility.[8][12]
Detection: A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is highly recommended, monitoring at the lambda max for flavan-3-ols (around 280 nm).[8][9]
Q2: How can I confirm that I am seeing co-elution and not just a distorted peak?
Identifying co-elution is the first critical step. While a visible "shoulder" on a peak is a clear sign, perfect co-elution can result in a symmetrical-looking peak.[4]
Use a Diode Array Detector (DAD/PDA): This is one of the most effective tools. A DAD scans across the entire peak, collecting multiple UV spectra. If all the spectra are identical, the peak is likely pure. If the spectra differ across the peak, it indicates the presence of more than one compound.[4][13]
Mass Spectrometry (MS): Coupling your LC system to a mass spectrometer is a powerful method. By examining the mass spectra across the eluting peak, you can identify if multiple mass-to-charge ratios (m/z) are present.[4][5]
Vary Injection Volume: Injecting a smaller volume of your sample can sometimes help resolve two very closely eluting peaks.
Q3: My Mesquitol peak is tailing or fronting. How can I fix this?
Poor peak shape can compromise resolution and accurate integration.
Peak Tailing: This is often caused by secondary interactions between the analyte and the column's stationary phase (e.g., residual silanols).[14] Adjusting the mobile phase pH with a small amount of acid (like 0.1% formic acid) can suppress these interactions and sharpen the peak.[7][15] Tailing can also be a sign of column overload; try reducing the sample concentration.[10][14]
Peak Fronting: This can occur if the sample is dissolved in a solvent that is much stronger than the initial mobile phase.[10] Whenever possible, dissolve your sample in the starting mobile phase composition to prevent this.
Troubleshooting Guide: Resolving Co-eluting Peaks
Problem: My Mesquitol peak is co-eluting with an unknown interferent, preventing accurate quantification.
Resolving co-eluting peaks requires a systematic approach to manipulating the chromatography. The goal is to alter the selectivity (α) and/or the efficiency (N) of the separation. A resolution value (Rs) greater than 1.5 is the target for baseline separation.[8]
Below is a workflow to address this issue, followed by detailed explanations and protocols.
A logical workflow for troubleshooting co-elution.
Step 1: Modify the Mobile Phase
The mobile phase is the most powerful and easily adjusted parameter for changing selectivity.[16]
Adjust the Gradient Slope: This is the first and simplest modification. If Mesquitol and the interferent are eluting very close together, flatten the gradient around the elution time.[6] A slower increase in the organic solvent concentration provides more time for the compounds to interact with the stationary phase, often improving separation.
Change the Mobile Phase pH: For ionizable compounds like flavonoids, pH can dramatically alter retention time and selectivity.[15][17] Adding a modifier like formic acid or acetic acid is common.[9] Systematically adjusting the pH (e.g., from pH 2.5 to 3.5) can shift the elution order of compounds.[18] Be sure the chosen pH is within the stable range for your column (typically pH 2-8 for standard silica-based C18 columns).[15]
Change the Organic Solvent: If adjusting the gradient and pH is insufficient, changing the organic modifier (e.g., from acetonitrile to methanol or vice-versa) can produce significant changes in selectivity.[16] Methanol and acetonitrile interact differently with analytes and the stationary phase, which can be enough to resolve co-eluting peaks.
Step 2: Adjust Column and Hardware Parameters
If mobile phase optimization is not sufficient, modifying other system parameters can improve efficiency and resolution.
Adjust Column Temperature: Temperature affects solvent viscosity and analyte interaction with the stationary phase.[12] Increasing the temperature generally decreases retention times and can sharpen peaks, but it can also change selectivity.[16] Try adjusting the column oven temperature in 5°C increments (e.g., from 30°C to 45°C) to see the effect on resolution.[19]
Lower the Flow Rate: Reducing the flow rate increases the time analytes spend in the column, which can lead to better separation of closely eluting peaks.[10] However, this will also increase the total run time.
Change the Column Chemistry: If all else fails, the stationary phase chemistry may not be suitable for the separation.[13] Switching to a different type of column (e.g., from a C18 to a Phenyl-Hexyl or a Biphenyl column) provides a completely different selectivity and is a very effective strategy for resolving difficult co-elutions.[4][13]
Data Presentation: Impact of Method Variables on Resolution
The following table illustrates hypothetical data showing how adjusting key parameters can improve the resolution (Rs) between Mesquitol and a common co-eluting interferent (e.g., an isomer or related flavonoid).
Parameter Modified
Condition A
Rs
Condition B
Rs
Gradient Slope
5-60% B in 20 min
0.85
5-60% B in 40 min
1.30
Organic Solvent
Acetonitrile
1.30
Methanol
1.65
Mobile Phase pH
0.1% Formic Acid (pH ~2.7)
1.65
0.1% Acetic Acid (pH ~3.2)
1.40
Temperature
30°C
1.65
40°C
1.75
Resolution (Rs) > 1.5 is considered baseline separation.
Experimental Protocols
Protocol 1: Systematic Gradient Optimization
This protocol outlines a method for refining a gradient to separate co-eluting peaks.
Initial Scouting Run: Perform a fast, broad gradient run (e.g., 5% to 95% Acetonitrile in 15 minutes) to determine the approximate elution time of Mesquitol and the co-eluting peak.[6] Note the %B at which the peaks elute.
Design a Focused Gradient: Create a new gradient that is shallower around the elution window identified in step 1. For example, if the peaks eluted at 40% B, design a gradient segment that increases from 30% to 50% B over a longer period (e.g., 20 minutes).[7]
Iterative Refinement: Analyze the results. If separation has improved but is not yet baseline, flatten the gradient further in that segment. If the peaks are now separated but the run time is too long, the slope can be made slightly steeper.
Finalize Method: Once baseline resolution is achieved, add a high-organic wash step (e.g., ramp to 95% B) to clean the column after each injection, followed by a re-equilibration step at the initial conditions for 5-10 column volumes.[11]
A workflow for systematic gradient optimization.
Protocol 2: Sample Preparation for Plant Extracts
Proper sample preparation is crucial to avoid column contamination and ensure reproducible results.
Extraction: Extract the dried, ground plant material (e.g., Prosopis heartwood) with an appropriate solvent. A mixture of methanol or ethanol (B145695) and water is common for flavonoids. Sonication or maceration can be used to improve extraction efficiency.
Filtration: After extraction, centrifuge the sample to pellet solid material. Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter (e.g., PTFE or PVDF) to remove particulates that could clog the HPLC system.
Solid-Phase Extraction (SPE) (Optional): For very complex matrices, an SPE cleanup step can be used to remove major interferences. A C18 SPE cartridge can be used to retain Mesquitol and other flavonoids while washing away more polar impurities. The flavonoids are then eluted with a stronger solvent like methanol.
Final Dilution: Dilute the final, filtered extract in the initial mobile phase composition before injection to ensure good peak shape.[10]
stability of Mesquitol under different pH and temperature conditions
For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive guidance on the stability of Mesquitol under various experimental conditions. Below you will find frequ...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides comprehensive guidance on the stability of Mesquitol under various experimental conditions. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the integrity of your research and development activities involving Mesquitol.
Frequently Asked Questions (FAQs) on Mesquitol Stability
Q1: How stable is Mesquitol in solutions of varying pH?
A1: Mesquitol, a flavan-3-ol, exhibits pH-dependent stability. It is most stable in acidic conditions (pH 3-4). As the pH increases towards neutral and alkaline conditions (pH > 6), its stability significantly decreases. In alkaline solutions, Mesquitol is prone to rapid oxidative degradation, leading to a loss of the parent compound. For experimental work, it is crucial to maintain a slightly acidic pH if the goal is to preserve the integrity of Mesquitol.
Q2: What is the impact of temperature on the stability of Mesquitol?
A2: Mesquitol is a heat-sensitive compound.[1] Studies have shown that its degradation is accelerated at elevated temperatures. For instance, one study noted a 32% degradation at 50°C and a substantial 93% degradation at 130°C.[1] Therefore, prolonged exposure to high temperatures during extraction, purification, or formulation should be avoided. For long-term storage of Mesquitol solutions, refrigeration or freezing is recommended.
Q3: Are there any visible indicators of Mesquitol degradation?
A3: Yes, the degradation of Mesquitol in solution is often accompanied by a color change. As the compound degrades, particularly under neutral to alkaline conditions, the solution may develop a yellowish-brown hue due to the formation of oxidation products. However, the most reliable method for assessing stability is through analytical techniques like High-Performance Liquid Chromatography (HPLC).
Q4: How should I store Mesquitol to ensure its stability?
A4: For optimal stability, solid Mesquitol should be stored in a cool, dark, and dry place. Stock solutions of Mesquitol should be prepared in a slightly acidic buffer (e.g., pH 4-5) and stored at low temperatures, preferably at -20°C or -80°C for long-term storage. It is also advisable to protect solutions from light to prevent photochemical degradation.
Data on Mesquitol Stability
The following tables summarize the stability of Mesquitol under different pH and temperature conditions. The data is compiled from studies on Mesquitol and related flavan-3-ols to provide a comprehensive overview.
Table 1: Effect of pH on Mesquitol Stability at Room Temperature (25°C) over 24 hours
Table 2: Effect of Temperature on Mesquitol Stability in an Acidic Buffer (pH 4.0)
Temperature
Incubation Time
Estimated % Mesquitol Remaining
4°C
48 hours
> 98%
25°C
48 hours
~90%
50°C
2 hours
~68%
80°C
1 hour
< 40%
100°C
30 minutes
< 15%
Experimental Protocols
Protocol 1: Determination of Mesquitol Stability under Different pH Conditions
This protocol outlines the procedure to assess the stability of Mesquitol in solutions of varying pH using HPLC.
Caption: Workflow for assessing Mesquitol stability at different pH values.
Methodology:
Preparation of Buffers: Prepare a series of buffers with pH values ranging from 3 to 9 (e.g., citrate buffer for pH 3-5, phosphate buffer for pH 7, and borate buffer for pH 9).
Preparation of Mesquitol Solutions: Prepare a stock solution of Mesquitol in a suitable organic solvent like methanol (B129727). Add a small aliquot of the stock solution to each buffer to achieve the desired final concentration (e.g., 100 µg/mL).
Incubation: Incubate the solutions at a constant temperature (e.g., 25°C) and protect them from light.
Sampling: At specified time intervals (e.g., 0, 2, 6, 12, and 24 hours), withdraw an aliquot from each solution. Immediately quench any further degradation by adding an equal volume of a stabilizing solution (e.g., methanol with 0.1% formic acid) and store at -20°C until analysis.
HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. An example of HPLC conditions is provided in Table 3.
Data Analysis: Calculate the percentage of Mesquitol remaining at each time point relative to the initial concentration (time 0).
Table 3: Example of HPLC Conditions for Mesquitol Analysis
Parameter
Condition
Column
C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A
Water with 0.1% Formic Acid
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Gradient
10-40% B over 20 min, then wash and re-equilibrate
Flow Rate
1.0 mL/min
Column Temperature
30°C
Detection Wavelength
280 nm
Injection Volume
10 µL
Troubleshooting Guide
Q1: I am observing significant peak tailing for Mesquitol in my HPLC chromatogram. What could be the cause?
A1: Peak tailing for phenolic compounds like Mesquitol is often due to interactions with residual silanols on the HPLC column. To mitigate this, ensure your mobile phase is sufficiently acidic (e.g., with 0.1% formic or acetic acid) to keep the phenolic hydroxyl groups protonated. Using a high-purity, end-capped C18 column can also significantly reduce tailing.
Q2: My Mesquitol peak area is decreasing even in my initial time point (t=0) samples. What is happening?
A2: This suggests that Mesquitol might be degrading during the sample preparation or analysis process. Ensure that your autosampler is cooled to prevent degradation while samples are waiting for injection. Also, the diluent used to prepare your samples for HPLC should be acidic to maintain stability.
Q3: I am seeing new, unidentified peaks appearing in my chromatograms over time. How can I identify them?
A3: The appearance of new peaks is indicative of degradation products. To identify these, a mass spectrometer (MS) coupled with your HPLC system (LC-MS) would be the ideal tool. By analyzing the mass-to-charge ratio (m/z) of these new peaks, you can elucidate the structures of the degradation products.
Q4: The retention time of my Mesquitol peak is shifting between injections. What should I do?
A4: Retention time shifts can be caused by several factors. Ensure your HPLC system is properly equilibrated with the mobile phase before starting your analytical run. Check for any leaks in the system and ensure the mobile phase composition is consistent. Fluctuations in column temperature can also cause shifts, so verify that the column oven is maintaining a stable temperature.
Caption: Troubleshooting logic for common HPLC issues with Mesquitol analysis.
preventing degradation of Mesquitol during extraction and storage
For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive guidance to prevent the degradation of Mesquitol during extraction and long-term storage. Frequently As...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides comprehensive guidance to prevent the degradation of Mesquitol during extraction and long-term storage.
Frequently Asked Questions (FAQs)
Q1: What is Mesquitol and why is its stability important?
A1: Mesquitol is a flavan-3-ol, a type of flavonoid found in high concentrations in the heartwood of plants like Prosopis juliflora. It is a potent antioxidant, making it a valuable compound for research in the agro-food and pharmaceutical industries.[1] Its antioxidant properties are linked to its chemical structure, which is also susceptible to degradation, leading to a loss of bioactivity. Therefore, preventing degradation is crucial for accurate experimental results and for maintaining its therapeutic potential.
Q2: What are the primary factors that cause Mesquitol degradation?
A2: The main factors leading to the degradation of Mesquitol, like other flavonoids, are:
High Temperatures: Thermal processing can lead to complex reactions like oxidation, polymerization, and epimerization.[2][3]
Light Exposure: Exposure to light, particularly UV radiation, can cause significant degradation.[4]
pH: Flavonoids can be unstable under extreme pH conditions, particularly alkaline environments.[5] A neutral or slightly acidic pH is generally preferred.
Oxidation: The presence of oxygen can lead to oxidative degradation, which is a primary pathway for the loss of antioxidant activity.[6]
Enzymatic Degradation: Endogenous enzymes in the plant material, such as polyphenol oxidase, can degrade Mesquitol if not properly inactivated.
Q3: Is it better to use fresh or dried plant material for Mesquitol extraction?
A3: It is generally recommended to use freeze-dried plant material. Freeze-drying helps to inactivate endogenous enzymes that can degrade Mesquitol and preserves thermally unstable compounds. If fresh material is used, it should be processed quickly or stored at low temperatures to minimize enzymatic degradation.
Q4: Can adding antioxidants to the extraction solvent improve Mesquitol stability?
A4: Yes, adding antioxidants such as ascorbic acid or butylated hydroxytoluene (BHT) to the extraction solvent can significantly reduce the oxidative degradation of Mesquitol during the extraction process. This is especially important for flavonoids that are highly susceptible to oxidation.
Q5: What are the optimal storage conditions for a purified Mesquitol extract?
A5: To ensure long-term stability, Mesquitol extracts should be stored at low temperatures, ideally at -20°C or below.[7] It is also critical to protect the extract from light by using amber-colored vials and storing them in a dark place. For highly sensitive samples, storing under an inert gas like nitrogen or argon can further prevent long-term oxidation.
Troubleshooting Guides
This section addresses common issues encountered during the extraction and storage of Mesquitol.
Issue 1: Low Yield of Mesquitol in the Final Extract
Potential Cause
Troubleshooting Steps & Solutions
Inappropriate Solvent Choice
The polarity of the solvent may not be optimal. Mesquitol is typically extracted with acetone (B3395972).[8] For other flavan-3-ols, alcohol-water mixtures (e.g., 70% ethanol) are effective. Solution: Perform a small-scale solvent screening with acetone, methanol, ethanol, and their aqueous mixtures to find the most effective solvent for your plant material.
Suboptimal Extraction Temperature
Excessive heat can degrade Mesquitol.[2] While higher temperatures can increase solubility, they can also accelerate degradation. Solution: Conduct extractions at a controlled, moderate temperature (e.g., 40-60°C). For heat-sensitive compounds, consider non-thermal extraction methods like ultrasound-assisted extraction (UAE) at lower temperatures.
Incomplete Extraction
The solvent may not have had sufficient time or contact with the plant material. Solution: Ensure the plant material is finely ground to increase surface area. Optimize the solid-to-liquid ratio (e.g., 1:10, 1:20 w/v) and extraction time. For methods like Soxhlet, ensure a sufficient number of cycles.
Degradation During Solvent Evaporation
High temperatures during solvent removal can lead to significant loss of Mesquitol. Solution: Use a rotary evaporator under vacuum at a low temperature (<40°C) to concentrate the extract.
Improper Storage of Plant Material
If the initial plant material has degraded, the extraction yield will be low. Solution: Store dried plant material in a cool, dark, and dry place.
Issue 2: Degradation of Mesquitol During Storage
Potential Cause
Troubleshooting Steps & Solutions
Exposure to Light
Photodegradation is a significant issue for flavonoids. Solution: Always store extracts and purified Mesquitol in amber-colored vials or wrap containers in aluminum foil. Store in a dark location, such as a freezer or a light-proof box.
Inappropriate Storage Temperature
Higher temperatures accelerate the degradation of flavonoids.[8][9] Solution: Store extracts at low temperatures. For short-term storage (days to weeks), refrigeration at 4°C may be adequate. For long-term storage, freezing at -20°C or -80°C is recommended.
Presence of Oxygen
Oxidation can occur in the headspace of the storage container. Solution: For highly sensitive or long-term storage samples, flush the vial with an inert gas (e.g., nitrogen or argon) before sealing to displace oxygen.
Incorrect pH of the Solution
Mesquitol may be unstable in neutral to alkaline solutions. Solution: If storing in a solvent system, ensure it is slightly acidic to neutral. Buffering the solution can help maintain a stable pH.
Data Presentation: Stability of Flavan-3-ols
Disclaimer: The following data is based on studies of catechins and procyanidins, which are structurally similar to Mesquitol. This information should be used as a general guideline, and stability testing is recommended for specific experimental conditions.
Table 1: Effect of Temperature on the Degradation Rate of Flavan-3-ols
Technical Support Center: Method Validation for Mesquitol Quantification in Complex Matrices
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method validation for Mesquitol quantific...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method validation for Mesquitol quantification in complex matrices.
Frequently Asked Questions (FAQs)
Q1: What is the most common analytical technique for Mesquitol quantification?
A1: High-Performance Liquid Chromatography (HPLC) with UV detection is a frequently used and validated method for quantifying Mesquitol in complex matrices, such as plant extracts.[1] This technique offers good selectivity and sensitivity for flavonoids like Mesquitol. For higher sensitivity and selectivity, especially in very complex biological matrices like plasma, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[2][3][4]
Q2: What are the critical parameters to evaluate during method validation for Mesquitol quantification?
A2: According to the International Council for Harmonisation (ICH) Q2(R1) guidelines, the key validation parameters to assess are:
Specificity: The ability to assess the analyte unequivocally in the presence of other components.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results obtained by the method to the true value.
Precision: The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5][6][7]
Q3: What are matrix effects and how can they affect Mesquitol quantification?
A3: Matrix effects are the alteration of the ionization efficiency of an analyte by the presence of co-eluting compounds in the sample matrix.[8] In LC-MS analysis, this can lead to ion suppression or enhancement, resulting in inaccurate quantification.[8] Plant extracts and biological fluids are complex matrices that are prone to causing significant matrix effects.[8][9] It is crucial to evaluate and minimize matrix effects during method development and validation.
Q4: How can I minimize matrix effects in my Mesquitol analysis?
A4: Several strategies can be employed to minimize matrix effects:
Effective Sample Preparation: Use techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[8]
Chromatographic Separation: Optimize the HPLC method to separate Mesquitol from co-eluting matrix components. This can involve adjusting the mobile phase composition, gradient, or using a different stationary phase.
Use of an Internal Standard (IS): A stable isotope-labeled internal standard is the ideal choice to compensate for matrix effects, as it behaves similarly to the analyte during extraction and ionization.
Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is free of the analyte to mimic the matrix of the unknown samples.
Troubleshooting Guides
Chromatography Issues
Problem
Possible Cause
Solution
Poor peak shape (tailing or fronting)
Secondary interactions with the stationary phase.
Use an end-capped column or add a modifier like formic acid to the mobile phase to reduce silanol (B1196071) interactions.
Column overload.
Reduce the injection volume or dilute the sample.
Column contamination.
Flush the column with a strong solvent or use a guard column.
Shifting retention times
Inconsistent mobile phase composition.
Ensure proper mixing and degassing of the mobile phase. Prepare fresh mobile phase daily.
Column temperature fluctuations.
Use a column oven to maintain a constant temperature.
Column degradation.
Replace the column if it has exceeded its lifetime.
Poor resolution between Mesquitol and other peaks
Suboptimal mobile phase composition or gradient.
Optimize the gradient profile, solvent strength, or pH of the mobile phase.
Inappropriate column chemistry.
Select a column with a different selectivity (e.g., a phenyl-hexyl column instead of a C18).
Quantification Issues
Problem
Possible Cause
Solution
Non-linear calibration curve
Detector saturation at high concentrations.
Narrow the concentration range of the calibration standards.
Inaccurate preparation of standards.
Prepare fresh standards and verify their concentrations.
Inappropriate curve fitting model.
Use a weighted linear regression or a quadratic fit if appropriate.
Poor accuracy and/or precision
Inefficient sample extraction.
Optimize the extraction procedure to ensure consistent and high recovery.
Significant and variable matrix effects.
Implement strategies to minimize matrix effects as described in the FAQs.
Analyte instability.
Investigate the stability of Mesquitol in the sample matrix and during the analytical process.
High Limit of Quantification (LOQ)
Low detector sensitivity.
For UV detection, ensure the wavelength is set to the maximum absorbance of Mesquitol. For MS detection, optimize the ionization source and MS/MS parameters.
Inefficient sample pre-concentration.
Incorporate a sample concentration step in your sample preparation protocol.
Experimental Protocols
General HPLC-UV Method for Mesquitol Quantification
This protocol is a general guideline and should be optimized and validated for the specific matrix of interest.
Instrumentation: HPLC system with a UV-Vis detector, C18 column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: A gradient of solvent A (e.g., water with 0.1% formic acid) and solvent B (e.g., acetonitrile (B52724) or methanol).
Flow Rate: 1.0 mL/min.
Detection Wavelength: Determined by measuring the UV spectrum of a Mesquitol standard (typically around 280 nm).
Sample Preparation (Plant Matrix):
Homogenize the dried and powdered plant material.
Extract with a suitable solvent (e.g., methanol (B129727) or acetone) using techniques like sonication or Soxhlet extraction.[1]
Filter the extract.
For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary.
Evaporate the solvent and reconstitute the residue in the initial mobile phase.
Filter through a 0.45 µm syringe filter before injection.
Method Validation Protocol according to ICH Q2(R1)
Specificity: Analyze blank matrix samples, matrix spiked with Mesquitol, and matrix spiked with potential interfering compounds.
Linearity: Prepare a series of at least five concentrations of Mesquitol standards. Plot the peak area against concentration and determine the linearity using linear regression. The correlation coefficient (r²) should be > 0.99.
Accuracy: Analyze samples with known concentrations of Mesquitol (spiked matrix) at a minimum of three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within an acceptable range (e.g., 80-120%).
Precision:
Repeatability (Intra-day precision): Analyze a minimum of six replicates of a sample at 100% of the target concentration, or three replicates at three different concentrations on the same day.
Intermediate Precision (Inter-day precision): Repeat the analysis on different days with different analysts or equipment. The relative standard deviation (RSD) should typically be ≤ 15%.
LOD and LOQ: Can be determined based on the signal-to-noise ratio (S/N) of the chromatogram (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.
Quantitative Data Summary
The following table summarizes the performance of a validated HPLC-UV method for the quantification of Mesquitol in the heartwood of Prosopis juliflora.
Technical Support Center: Overcoming Solubility Issues of Mesquitol in Biological Assays
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility challenges of M...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility challenges of Mesquitol in biological assays.
Troubleshooting Guides
This section offers step-by-step solutions to common problems encountered during experiments involving Mesquitol.
Problem 1: Precipitation of Mesquitol is observed upon addition to aqueous assay buffer.
Cause: This is a common issue arising from the low aqueous solubility of Mesquitol, a characteristic shared by many flavonoids.[1][2] The final concentration of Mesquitol may be exceeding its solubility limit in the aqueous buffer, especially if the concentration of the organic co-solvent from the stock solution is significantly diluted.
Solution Workflow:
Caption: Troubleshooting workflow for Mesquitol precipitation in aqueous buffers.
Detailed Steps:
Optimize Co-solvent Concentration:
Rationale: Dimethyl sulfoxide (B87167) (DMSO) is a common co-solvent used to dissolve flavonoids for in vitro assays.[3][4] However, its concentration should be kept low to avoid cellular toxicity.[5]
Protocol: Prepare a high-concentration stock solution of Mesquitol in 100% DMSO. When diluting into your aqueous assay buffer, aim for a final DMSO concentration that is compatible with your assay (typically ≤ 1%). If precipitation occurs, you can cautiously increase the final DMSO concentration, but it is crucial to run a solvent toxicity control to ensure the DMSO itself is not affecting the biological outcome.[6]
Employ Cyclodextrins:
Rationale: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules like flavonoids, forming water-soluble inclusion complexes.[7][8][9] This can significantly enhance the aqueous solubility of Mesquitol without altering its chemical structure.[10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and safety.[11]
Protocol: See "Experimental Protocols" section for a detailed method on preparing Mesquitol-cyclodextrin inclusion complexes.
Consider Nanoparticle Formulations:
Rationale: Formulating Mesquitol into nanoparticles can improve its solubility and dissolution rate in aqueous media.[12][13][14] This can be achieved through various techniques, leading to a more stable dispersion of the compound in your assay.[15][16]
Protocol: Refer to the "Experimental Protocols" section for an overview of preparing Mesquitol-loaded nanoparticles.
Problem 2: Inconsistent or non-reproducible results in cell-based assays.
Cause: Poor solubility of Mesquitol can lead to an inconsistent effective concentration of the compound in the assay medium, resulting in high variability in the observed biological response. The compound may be precipitating out of solution over the course of the experiment.
Solution Workflow:
Caption: Troubleshooting workflow for inconsistent assay results with Mesquitol.
Detailed Steps:
Verify Solubility in Assay Medium:
Protocol: Prepare your working solution of Mesquitol in the complete cell culture medium. Incubate under the same conditions as your assay (e.g., 37°C, 5% CO2) for the duration of the experiment. At different time points, visually inspect for precipitation or use techniques like light microscopy or spectrophotometry (measuring absorbance at a wavelength where Mesquitol does not absorb) to detect particulate matter.
Implement a Solubilization Strategy:
Based on the findings from step 1, choose an appropriate solubilization method as described in "Problem 1" (co-solvents, cyclodextrins, or nanoparticles).
Re-validate the Assay:
After implementing a new formulation, it is essential to re-validate your assay. This includes running appropriate controls to ensure that the solubilizing agent (e.g., cyclodextrin, nanoparticle components) does not interfere with the assay or exhibit any biological activity on its own.
Frequently Asked Questions (FAQs)
Q1: What is Mesquitol and why is its solubility a concern in biological assays?
A1: Mesquitol is a flavan-3-ol, a type of flavonoid found in plants like Prosopis juliflora.[17][18][19] Like many flavonoids, Mesquitol has a polyphenolic structure which contributes to its poor water solubility.[1][2] In biological assays, which are typically conducted in aqueous environments, poor solubility can lead to precipitation, inaccurate dosing, and unreliable experimental outcomes.[3]
Q2: What are the key physicochemical properties of Mesquitol I should be aware of?
A2: Based on its chemical structure (C15H14O6), Mesquitol has a molecular weight of approximately 290.27 g/mol .[20] Its structure contains multiple hydroxyl groups, which can participate in hydrogen bonding, but the overall planar ring structure contributes to its low water solubility.[17][20]
Q3: What are the recommended solvents for preparing a stock solution of Mesquitol?
A3: Dimethyl sulfoxide (DMSO) is a widely used solvent for preparing high-concentration stock solutions of poorly water-soluble compounds like flavonoids for biological assays.[3][4][21] Ethanol can also be used. It is crucial to prepare a high concentration stock to minimize the volume of organic solvent added to the aqueous assay medium.
Q4: Can I use surfactants to improve Mesquitol solubility?
A4: Yes, surfactants can be used to solubilize poorly water-soluble compounds by forming micelles.[22][23] Non-ionic surfactants like Tween® 80 or Pluronics® are often used. However, it is critical to determine the appropriate concentration to avoid cytotoxicity in cell-based assays and potential interference with the assay itself.[24]
Q5: How do cyclodextrins improve the solubility of flavonoids like Mesquitol?
A5: Cyclodextrins have a hydrophobic inner cavity and a hydrophilic outer surface.[7][9] They can encapsulate the hydrophobic flavonoid molecule within their cavity, forming a host-guest complex.[8] This complex is more water-soluble than the free flavonoid, thereby increasing its concentration in aqueous solutions.[10]
Data Presentation
Table 1: Comparison of Solubilization Methods for a Representative Flavonoid (Quercetin)
Note: Data for Quercetin is used as a proxy for Mesquitol due to the lack of specific solubility data for Mesquitol in the public domain. The principles of solubility enhancement are applicable to flavonoids in general.
Experimental Protocols
Protocol 1: Preparation of Mesquitol-Cyclodextrin Inclusion Complexes
Objective: To enhance the aqueous solubility of Mesquitol by complexation with hydroxypropyl-β-cyclodextrin (HP-β-CD).
Materials:
Mesquitol
Hydroxypropyl-β-cyclodextrin (HP-β-CD)
Deionized water
Magnetic stirrer and stir bar
0.22 µm syringe filter
Methodology:
Prepare a stock solution of HP-β-CD in deionized water at the desired concentration (e.g., 50 mM).
Add an excess amount of Mesquitol powder to the HP-β-CD solution.
Stir the suspension vigorously at room temperature for 24-48 hours, protected from light.
After incubation, centrifuge the suspension at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved Mesquitol.
Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining insoluble particles.
The clear filtrate is your aqueous stock solution of the Mesquitol-HP-β-CD complex. Determine the concentration of Mesquitol in the solution using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).
Protocol 2: Preparation of Mesquitol-Loaded Nanoparticles via Antisolvent Precipitation
Objective: To prepare a nanoparticle dispersion of Mesquitol to improve its solubility and stability in aqueous media.
Materials:
Mesquitol
A suitable organic solvent (e.g., acetone, ethanol)
Deionized water (as the antisolvent)
A stabilizer (e.g., Pluronic® F-127, Tween® 80)
Magnetic stirrer
Methodology:
Dissolve Mesquitol in the organic solvent to create the "solvent phase".
Dissolve the stabilizer in deionized water to create the "antisolvent phase".
With vigorous stirring, inject the solvent phase containing Mesquitol into the antisolvent phase containing the stabilizer.
The rapid mixing will cause Mesquitol to precipitate as nanoparticles, with the stabilizer adsorbing to the surface to prevent aggregation.
Continue stirring for a few hours to allow for the evaporation of the organic solvent.
The resulting aqueous dispersion contains Mesquitol nanoparticles. Characterize the nanoparticles for size, zeta potential, and drug loading.
Visualization of a Relevant Signaling Pathway
Many flavonoids are investigated for their effects on inflammatory signaling pathways. The following diagram illustrates a simplified NF-κB signaling pathway, a common target for anti-inflammatory compounds.
Caption: Simplified NF-κB signaling pathway, a potential target for Mesquitol.
Technical Support Center: Analysis of Mesquitol by LC-MS/MS
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the Liquid Chr...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Mesquitol.
Frequently Asked Questions (FAQs)
Q1: What are matrix effects and how do they impact the analysis of Mesquitol?
A: Matrix effects are the alteration of ionization efficiency for a target analyte, such as Mesquitol, due to the presence of co-eluting compounds from the sample matrix.[1] These effects can manifest as ion suppression (a decrease in signal) or ion enhancement (an increase in signal), leading to inaccurate and unreliable quantification.[2] For polar and polyphenolic compounds like Mesquitol, matrix effects are a significant challenge, particularly in complex biological matrices like plasma or urine.[3][4]
Q2: How can I assess the presence and extent of matrix effects in my Mesquitol assay?
A: The most common method to evaluate matrix effects is the post-extraction spike method. This involves comparing the peak area of Mesquitol in a sample matrix where the analyte has been added after extraction to the peak area of Mesquitol in a neat solution at the same concentration. The matrix factor (MF) can then be calculated to quantify the extent of ion suppression or enhancement.
Another qualitative method is post-column infusion. Here, a constant flow of Mesquitol solution is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected onto the column. Any dip or rise in the baseline signal at the retention time of interfering compounds indicates regions of ion suppression or enhancement.[5]
Q3: What is the best internal standard (IS) for Mesquitol analysis to compensate for matrix effects?
In the absence of a SIL-IS, a structural analog can be used as a surrogate internal standard. For Mesquitol, a suitable surrogate could be another flavan-3-ol (B1228485) with similar chemical properties that is not present in the sample, such as catechin (B1668976) or epicatechin. It is crucial to validate the chosen surrogate to ensure it adequately mimics the behavior of Mesquitol during sample preparation and analysis.
Troubleshooting Guide
Problem
Potential Cause(s)
Troubleshooting Steps & Recommendations
Poor peak shape for Mesquitol (tailing or fronting)
- Column contamination or degradation- Inappropriate mobile phase pH- Strong sample solvent effects
- Implement a robust column wash step after each run.- Use a guard column to protect the analytical column.- Ensure the mobile phase pH is suitable for the acidic nature of Mesquitol (a polyphenol).- Reconstitute the final extract in a solvent that is weaker than the initial mobile phase.
High variability in Mesquitol signal between replicate injections
- Inconsistent sample preparation- Significant and variable matrix effects- Carryover from previous injections
- Automate sample preparation steps where possible to improve consistency.- Optimize the sample cleanup procedure (e.g., SPE) to remove more interfering matrix components.- Implement a SIL-IS if available; otherwise, use and validate a suitable surrogate IS.- Optimize the autosampler wash protocol to minimize carryover.
Low Mesquitol signal intensity or complete signal loss (ion suppression)
- Co-elution with highly abundant matrix components (e.g., phospholipids (B1166683) in plasma)- Inefficient ionization source parameters- Suboptimal mobile phase composition
- Improve chromatographic separation to resolve Mesquitol from interfering peaks.- Enhance sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).- Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature).- Evaluate different mobile phase additives (e.g., formic acid, acetic acid) and organic modifiers (e.g., methanol (B129727), acetonitrile).
Retention time shifts for Mesquitol
- Changes in mobile phase composition- Column aging or contamination- Fluctuations in column temperature
- Prepare fresh mobile phase daily.- Use a column from a new batch to check for degradation.- Ensure the column oven is maintaining a stable temperature.
Experimental Protocols
Solid-Phase Extraction (SPE) for Mesquitol from Plasma
This protocol provides a general procedure for extracting Mesquitol from a plasma matrix. Optimization will be required based on the specific sorbent and equipment used.
Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.
Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.
Sample Loading: Pre-treat 500 µL of plasma by adding the internal standard and 500 µL of 2% formic acid in water. Vortex and load the entire sample onto the SPE cartridge.
Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.
Elution: Elute Mesquitol and the internal standard with 1 mL of methanol.
Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.
Liquid-Liquid Extraction (LLE) for Mesquitol from Urine
This protocol outlines a general LLE procedure for Mesquitol from a urine matrix.
Sample Preparation: To 1 mL of urine, add the internal standard and 100 µL of acetic acid.
Extraction: Add 3 mL of ethyl acetate, vortex for 2 minutes, and centrifuge at 4000 rpm for 10 minutes.
Collection: Transfer the upper organic layer to a clean tube.
Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.
Data Presentation
Table 1: Comparison of Sample Preparation Techniques for Polyphenol Analysis
Technical Support Center: Improving the Resolution of Mesquitol from its Isomers
Welcome to the Technical Support Center for the resolution of Mesquitol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for the resolution of Mesquitol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the effective separation of Mesquitol from its isomers.
Frequently Asked Questions (FAQs)
Q1: What are the common isomers of Mesquitol I might encounter?
A1: Mesquitol is a flavan-3-ol, a type of flavonoid. Due to its stereocenters, you are likely to encounter diastereomers, such as epimesquitol, and potentially enantiomers. The separation of these stereoisomers is crucial as they can have different biological activities.
Q2: Which chromatographic technique is most effective for separating Mesquitol from its isomers?
A2: High-Performance Liquid Chromatography (HPLC) is the most widely used and effective technique for the separation of flavonoid isomers, including Mesquitol.[1][2] Reversed-phase HPLC with a C18 column is a common starting point. For separating enantiomers, a chiral stationary phase (CSP) is necessary.[1]
Q3: I am observing poor resolution between my Mesquitol peak and a closely eluting isomer. What are the first steps to troubleshoot this?
A3: Poor resolution is a common challenge. Start by systematically optimizing your HPLC method. Key parameters to adjust include the mobile phase composition (both the organic solvent and the aqueous phase modifier), column temperature, and flow rate.[1][2]
Q4: My Mesquitol peak is splitting. What could be the cause?
A4: Peak splitting in HPLC can be caused by several factors. These include a too-strong injection solvent, a partially clogged column frit, or issues with the column packing itself.[3][4][5] It is also possible that you are observing the partial separation of two isomers.[3]
Q5: Can I use techniques other than HPLC for Mesquitol isomer separation?
A5: Yes, other techniques can be employed. Supercritical Fluid Chromatography (SFC) is a powerful alternative, especially for chiral separations, offering high efficiency and faster analysis times.[6][7] Crystallization can also be used as a purification method, although it may be less effective for separating very similar isomers.[8][9][10]
Troubleshooting Guides
HPLC Troubleshooting
Issue 1: Poor Resolution or Co-elution of Mesquitol Isomers
Potential Cause
Recommended Solution
Inappropriate Mobile Phase Composition
Modify the organic-to-aqueous phase ratio. Acetonitrile (B52724) is often preferred over methanol (B129727) for better resolution of flavonoids.[1] Adding a small amount of acid (e.g., 0.1% formic or trifluoroacetic acid) to the mobile phase can improve peak shape and selectivity by suppressing silanol (B1196071) interactions.[11]
Suboptimal Column Temperature
Increase the column temperature in increments (e.g., 5°C). Higher temperatures can reduce mobile phase viscosity and improve separation efficiency.[2] A typical starting point is 25-40°C.[12]
Incorrect Flow Rate
Optimize the flow rate. A lower flow rate generally increases resolution but also extends the run time.[2]
Inadequate Column Chemistry
For enantiomeric separation, a standard C18 column will not suffice. A chiral stationary phase (CSP) is required.[1] For diastereomers, a high-purity, end-capped C18 column is a good starting point.[11]
Issue 2: Peak Tailing of Mesquitol
Potential Cause
Recommended Solution
Secondary Interactions with Stationary Phase
Ensure the mobile phase pH is low enough (typically pH 2.5-3.5) to keep the phenolic hydroxyl groups of Mesquitol protonated.[13] Use a high-purity, end-capped column to minimize interactions with residual silanols.[11]
Column Overload
Reduce the injection volume or dilute the sample.[1]
Metal Chelation
Flavonoids can chelate with metal ions in the HPLC system. Adding a small amount of a chelating agent like EDTA to the mobile phase can mitigate this effect.[13]
Column Contamination
Flush the column with a strong solvent to remove strongly retained compounds from previous injections.[1]
Issue 3: Peak Splitting
Potential Cause
Recommended Solution
Injection Solvent Mismatch
Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase.[5]
Partially Clogged Column Frit
Backflush the column (disconnect from the detector first). If the problem persists, the frit may need to be replaced.[3]
Column Void or Channeling
This can occur with older columns. Replace the column.[5]
Close Elution of Isomers
If peak splitting is only observed for the analyte of interest, it may indicate the presence of a closely eluting isomer. Further method optimization (see "Poor Resolution") is required.[3]
Data Presentation
Table 1: Effect of HPLC Column Temperature on Flavonoid Isomer Resolution (Rs)
Isomer Pair
Resolution (Rs) at 20°C
Resolution (Rs) at 30°C
Resolution (Rs) at 40°C
Luteolin Derivatives
1.05
1.58
1.87
Apigenin Derivatives
10.83
9.64
10.30
Quercetin Derivatives
0.00
1.15
1.93
Data adapted from a study on flavonoid isomers, demonstrating the general trend of improved resolution with increased temperature. A resolution value (Rs) of >1.5 is considered baseline separation.[2]
Table 2: Influence of Mobile Phase Composition on Flavonoid Isomer Separation
Mobile Phase System
Observation
Acetonitrile/Water with 0.1% Formic Acid
Generally provides good peak shape and resolution for flavonoid isomers.[12]
Methanol/Water with 0.1% Formic Acid
Can be used, but acetonitrile often yields sharper peaks and better selectivity for flavonoids.
Addition of Tetrahydrofuran (THF)
Can alter selectivity and may be useful for resolving particularly difficult isomer pairs.[14]
This table provides a qualitative comparison of common mobile phase systems for flavonoid separation.
Experimental Protocols
Protocol 1: General HPLC Method for Mesquitol Analysis
This protocol is based on a validated method for the quantification of Mesquitol.[12]
Instrumentation: HPLC system with a UV-Vis detector.
Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 2.7 µm).[12]
Mobile Phase: Acetonitrile and water (containing 0.1% formic acid) in a 70:30 ratio.[12]
Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.45 µm syringe filter before injection.
Protocol 2: General Procedure for Crystallization of Flavonoids
This is a general protocol for purifying solid organic compounds.[9][15]
Solvent Selection: Choose a solvent in which Mesquitol is sparingly soluble at room temperature but highly soluble when heated.
Dissolution: Dissolve the impure Mesquitol sample in a minimum amount of the hot solvent.
Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution.
Crystallization: Allow the solution to cool slowly and undisturbed. Crystals of pure Mesquitol should form. Cooling in an ice bath can promote further crystallization.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.
Drying: Dry the crystals thoroughly.
Visualizations
Caption: A troubleshooting workflow for improving the HPLC resolution of Mesquitol isomers.
Caption: Decision tree for selecting a suitable method for Mesquitol isomer separation.
addressing reproducibility issues in Mesquitol bioactivity assays
Welcome to the technical support center for Mesquitol bioactivity assays. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and reproducibility issues...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Mesquitol bioactivity assays. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and reproducibility issues encountered during the experimental investigation of Mesquitol. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your research.
Frequently Asked Questions (FAQs)
Q1: My Mesquitol sample shows variable antioxidant activity between experiments. What are the potential causes?
A1: Variability in antioxidant assays like the DPPH assay can stem from several factors:
Sample Purity and Stability: The purity of your Mesquitol isolate is crucial. Contaminants can interfere with the assay. Mesquitol, like other flavonoids, can be sensitive to light, temperature, and pH, leading to degradation and loss of activity.[1] Ensure proper storage of your sample (cool, dark, and dry).
Solvent Choice: The solvent used to dissolve Mesquitol can influence its reactivity. Ensure the solvent is of high purity and does not interfere with the assay reagents. Methanol (B129727) or ethanol (B145695) are commonly used for DPPH assays.
Reaction Time: The kinetics of the reaction between Mesquitol and the radical (e.g., DPPH) can vary. It is essential to standardize the incubation time across all experiments to ensure comparable results.
Concentration of DPPH Reagent: The initial concentration of the DPPH radical solution can affect the IC50 value. Prepare fresh DPPH solution and standardize its concentration for each assay.
Q2: I am observing inconsistent Minimum Inhibitory Concentration (MIC) values in my antifungal/antibacterial assays with Mesquitol. What should I troubleshoot?
A2: Reproducibility in antimicrobial susceptibility testing of natural products is a known challenge.[2][3] Key factors to consider include:
Inoculum Preparation: The concentration and growth phase of the microbial inoculum must be standardized. Variations can significantly impact the MIC values.
Assay Medium: The composition and pH of the culture medium can affect both the growth of the microorganism and the activity of Mesquitol.[4]
Solubility of Mesquitol: Mesquitol's solubility in the assay medium is critical. Poor solubility can lead to an underestimation of its activity. The use of a co-solvent like DMSO may be necessary, but its final concentration should be kept low and consistent, as it can also affect microbial growth.
Incubation Conditions: Temperature and incubation time must be strictly controlled.
Q3: My MTT assay results for Mesquitol's anticancer activity are not reproducible. What could be the issue?
A3: The MTT assay, while common, is prone to interference, especially with compounds like flavonoids.
Direct Reduction of MTT: Mesquitol, being a potent antioxidant, can directly reduce the MTT reagent to formazan (B1609692), leading to a false-positive signal for cell viability.[5][6][7] It is crucial to include a cell-free control with Mesquitol and MTT to assess for any direct reduction.
Precipitation: Mesquitol may precipitate in the cell culture medium, especially at higher concentrations, which can interfere with the optical density readings.
Cell Seeding Density: The initial number of cells seeded can influence the final formazan production. Ensure consistent cell seeding across all wells and experiments.
Incubation Times: Both the drug incubation time and the MTT incubation time need to be optimized and kept consistent.
Troubleshooting Guides
Antioxidant Assays (e.g., DPPH)
Issue
Possible Cause(s)
Recommended Solution(s)
High variability between replicates
Inconsistent pipetting; Incomplete mixing of sample and reagent.
Calibrate pipettes; Ensure thorough mixing after adding the DPPH reagent.
Color of DPPH solution fades too quickly or not at all
DPPH solution is old or degraded; Concentration of Mesquitol is too high or too low.
Prepare fresh DPPH solution for each experiment; Adjust the concentration range of Mesquitol being tested.
IC50 values differ significantly from literature
Different reaction times; Different solvent systems; Variation in DPPH concentration.
Standardize the incubation period; Use the same solvent as cited in the literature; Standardize the DPPH concentration.
Antimicrobial Assays (Broth Microdilution for MIC)
Issue
Possible Cause(s)
Recommended Solution(s)
No inhibition of microbial growth observed
Mesquitol concentration is too low; Poor solubility of Mesquitol in the broth.
Test a wider and higher range of concentrations; Use a low, non-inhibitory concentration of a suitable co-solvent (e.g., DMSO) to improve solubility.
Contamination in wells
Non-sterile technique.
Ensure all reagents, equipment, and the working environment are sterile.
Inconsistent growth in control wells
Inoculum density is not uniform; Uneven temperature distribution in the incubator.
Ensure the inoculum is well-mixed before dispensing; Use a calibrated incubator and ensure even heat distribution.
Anticancer Assays (MTT)
Issue
Possible Cause(s)
Recommended Solution(s)
High background absorbance in cell-free controls
Mesquitol is directly reducing the MTT reagent.[6][7]
Subtract the absorbance of the cell-free control from the test wells; Consider using an alternative viability assay not based on metabolic reduction, such as the Sulforhodamine B (SRB) assay.[5]
Precipitate formation in wells
Poor solubility of Mesquitol at the tested concentrations.
Observe wells under a microscope for precipitation; Test a lower concentration range or use a small, non-toxic amount of a solubilizing agent.
Low formazan signal in viable cells
Low metabolic activity of the cell line; Insufficient incubation time with MTT.
Ensure the chosen cell line is metabolically active; Optimize the MTT incubation time (typically 2-4 hours).
Quantitative Data Summary
The following tables summarize the reported quantitative data for Mesquitol's bioactivities. Note that values can vary between studies due to different experimental conditions.
Principle: This assay measures the ability of an antioxidant to scavenge the stable DPPH free radical. The reduction of DPPH is monitored by the decrease in its absorbance at a characteristic wavelength.
Methodology:
Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark.
Sample Preparation: Dissolve Mesquitol in methanol to prepare a stock solution. Create a series of dilutions from the stock solution.
Assay Procedure:
In a 96-well microplate, add a specific volume of each Mesquitol dilution to separate wells.
Add the DPPH solution to each well.
Include a blank (methanol only) and a positive control (e.g., ascorbic acid or (+)-catechin).
Incubate the plate in the dark at room temperature for a standardized time (e.g., 30 minutes).
Measurement: Measure the absorbance at approximately 517 nm using a microplate reader.
Calculation: Calculate the percentage of radical scavenging activity for each concentration and determine the IC50 value (the concentration of Mesquitol required to scavenge 50% of the DPPH radicals).
Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)
Principle: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Methodology:
Inoculum Preparation: Culture the test microorganism in a suitable broth to the mid-logarithmic phase. Adjust the turbidity of the culture to a 0.5 McFarland standard.
Sample Preparation: Prepare a stock solution of Mesquitol in a suitable solvent (e.g., DMSO).
Assay Procedure:
In a 96-well microplate, add culture broth to all wells.
Perform serial two-fold dilutions of the Mesquitol stock solution across the wells.
Add the standardized microbial inoculum to each well.
Include a positive control (inoculum without Mesquitol) and a negative control (broth only).
Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for a specified period (e.g., 24-48 hours).
Measurement: The MIC is determined as the lowest concentration of Mesquitol at which no visible growth of the microorganism is observed.
Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT by mitochondrial succinate (B1194679) dehydrogenase in metabolically active cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.
Methodology:
Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Treatment: Treat the cells with various concentrations of Mesquitol and incubate for a specific duration (e.g., 24, 48, or 72 hours). Include an untreated control.
MTT Addition: Add MTT solution (final concentration typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.
Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Measurement: Measure the absorbance at a wavelength between 500-600 nm using a microplate reader.
Calculation: Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC50 value.
Signaling Pathways and Experimental Workflows
Signaling Pathways Modulated by Flavonoids
Flavonoids, including Mesquitol, are known to exert their anti-inflammatory and anticancer effects by modulating key signaling pathways. Below are diagrams of these pathways, illustrating potential points of intervention by flavonoids.
Caption: NF-κB signaling pathway in inflammation and its potential inhibition by Mesquitol.
Caption: PI3K/Akt signaling pathway in cancer and its potential inhibition by Mesquitol.
Caption: MAPK/ERK signaling pathway in cancer and its potential inhibition by Mesquitol.
Experimental Workflow
Caption: General experimental workflow for assessing Mesquitol's bioactivity.
Technical Support Center: Optimization of Antifungal Efficacy of Mesquitol Formulations
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the optimization of Mesquitol's antifungal efficacy.
Troubleshooting Guides
This section provides solutions to specific issues that may arise during experimentation with Mesquitol formulations.
Problem
Potential Cause
Recommended Solution
Poor solubility of Mesquitol in aqueous media, leading to precipitation during in vitro assays.
Mesquitol, a flavonoid, has inherently low water solubility.
- Co-solvent System: Use a co-solvent system. While DMSO is common, a mixture with solvents like ethanol, propylene (B89431) glycol, or polyethylene (B3416737) glycol (PEG) can improve solubility upon dilution. - pH Adjustment: The solubility of flavonoids can be pH-dependent. Experiment with adjusting the pH of the medium; for weak acids, increasing the pH might be beneficial. - Surfactants: Incorporate non-ionic surfactants like Tween 80 or Pluronic F-127 to create micelles that can encapsulate the hydrophobic Mesquitol, increasing its apparent solubility. Ensure the surfactant concentration is above its critical micelle concentration (CMC) and does not interfere with the assay. - Complexation with Cyclodextrins: Use cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), to form inclusion complexes with Mesquitol, enhancing its aqueous solubility.
Inconsistent or variable results in antifungal susceptibility testing.
This is often a consequence of poor solubility, where the actual concentration of Mesquitol in the solution is lower and more variable than the nominal concentration.
- Visual Inspection: Always visually inspect your solutions for any signs of precipitation (cloudiness or particles) before and during the experiment. - Solubility Measurement: Experimentally determine the kinetic and thermodynamic solubility of your specific Mesquitol formulation in the assay medium to establish a reliable upper concentration limit for your experiments.
Low potency or lack of significant antifungal activity observed.
- Formulation Instability: Mesquitol in the formulation may degrade over time, especially when exposed to light, high temperatures, or oxygen. - Inappropriate Delivery System: The formulation may not be effectively delivering Mesquitol to the fungal cells.
- Stability Testing: Conduct stability studies on your Mesquitol formulation under different conditions (e.g., temperature, humidity, light) to assess its shelf-life. - Optimize Delivery System: Explore different formulation strategies such as liposomes, niosomes, or other nano-lipid carriers to improve the delivery and bioavailability of Mesquitol.
Contamination of cultures during assays.
Non-sterile handling or contaminated reagents.
- Aseptic Technique: Strictly adhere to aseptic techniques throughout the experimental process. - Sterility Checks: Regularly check all media, buffers, and stock solutions for contamination.
Fungistatic rather than fungicidal effect observed.
Mesquitol's primary mechanism of action may be to inhibit fungal growth rather than to kill the fungal cells directly.
- Synergistic Studies: Investigate the synergistic effects of Mesquitol with conventional fungicidal drugs. Combining Mesquitol with a fungicidal agent may lead to a more potent therapeutic outcome.
Frequently Asked Questions (FAQs)
Formulation & Stability
Q1: What is the best solvent to dissolve Mesquitol for in vitro assays?
A1: Due to its flavonoid structure, Mesquitol generally exhibits poor water solubility. A common approach is to prepare a stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO) and then dilute it into the aqueous assay medium. However, care must be taken to minimize the final DMSO concentration to avoid solvent toxicity to the fungal cells. For improved solubility upon dilution, consider using a co-solvent system or other solubility enhancement techniques mentioned in the troubleshooting guide.
Q2: How can I improve the stability of my Mesquitol formulation?
A2: Flavonoids can be sensitive to light, heat, and oxidation. To improve stability, consider the following:
Light Protection: Store formulations in amber-colored containers or protected from light.
Antioxidants: Include antioxidants in the formulation.
Encapsulation: Techniques like microencapsulation can create a protective barrier around the Mesquitol molecule.
Lyophilization: Freeze-drying can be used to remove water and stabilize moisture-sensitive formulations.
Experimental Assays
Q3: What are the recommended methods for determining the Minimum Inhibitory Concentration (MIC) of Mesquitol?
A3: The broth microdilution method is a standard and recommended technique for determining the MIC of antifungal agents. It allows for the testing of various concentrations in a high-throughput manner. The agar (B569324) disk diffusion method can also be used for initial screening of antifungal activity.
Q4: I am observing a "trailing" effect (reduced but not absent growth at concentrations above the MIC) in my broth microdilution assay. What does this mean?
A4: The trailing effect is common with some antifungal agents, particularly fungistatic compounds. It indicates that the agent is inhibiting growth but not completely killing the fungus at those concentrations. When determining the MIC, it is crucial to follow standardized guidelines for endpoint reading (e.g., a significant reduction in growth compared to the control).
Q5: Can I use Mesquitol in combination with other antifungal drugs?
A5: Yes, studies have shown that Mesquitol can exhibit synergistic effects when combined with conventional antifungal drugs like azoles.[1] This means the combined effect is greater than the sum of their individual effects, potentially allowing for lower doses and reducing the risk of resistance.
Data Presentation
Table 1: In Vitro Antifungal Activity of (-)-Mesquitol
Protocol 1: Broth Microdilution Assay for MIC Determination
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.
1. Preparation of Mesquitol Stock Solution:
Dissolve Mesquitol in DMSO to a high concentration (e.g., 10 mg/mL).
2. Preparation of Microtiter Plates:
In a 96-well microtiter plate, perform serial two-fold dilutions of the Mesquitol stock solution in the appropriate broth medium (e.g., RPMI-1640 for yeasts). The final concentration range should typically span from 0.06 µg/mL to 64 µg/mL.
Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the test organism (typically ≤1%).
Include a drug-free well as a growth control and a well with only broth as a sterility control.
3. Inoculum Preparation:
Culture the fungal isolate on a suitable agar medium (e.g., Sabouraud Dextrose Agar) for 24-48 hours at the optimal temperature.
Prepare a suspension of the colonies in sterile saline.
Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL.
Dilute this suspension in the broth medium to achieve the final desired inoculum concentration (e.g., 0.5-2.5 x 10³ CFU/mL).
4. Inoculation and Incubation:
Add the standardized fungal inoculum to each well of the microtiter plate containing the diluted Mesquitol.
Incubate the plate at 35°C for 24-48 hours.
5. MIC Determination:
The MIC is the lowest concentration of Mesquitol that causes a significant inhibition of visible growth (typically ≥50% inhibition) compared to the growth control. This can be assessed visually or with a microplate reader.
Protocol 2: Agar Disk Diffusion Assay
1. Preparation of Fungal Inoculum:
Prepare a fungal suspension adjusted to a 0.5 McFarland turbidity standard as described in the broth microdilution protocol.
2. Inoculation of Agar Plate:
Dip a sterile cotton swab into the inoculum suspension and rotate it against the side of the tube to remove excess fluid.
Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to create a uniform lawn of fungal growth.
3. Application of Disks:
Aseptically apply sterile paper disks (6 mm in diameter) to the surface of the agar.
Pipette a known volume of your Mesquitol formulation at different concentrations onto each disk.
Include a disk with the solvent alone as a negative control and a disk with a standard antifungal agent as a positive control.
4. Incubation:
Incubate the plate at 35°C for 24-48 hours.
5. Interpretation of Results:
Measure the diameter of the zone of inhibition (the clear area around the disk where fungal growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antifungal activity.
Mandatory Visualizations
Caption: Proposed antifungal mechanism of Mesquitol.
Caption: Experimental workflow for evaluating antifungal efficacy.
Technical Support Center: Enhancing Mesquitol Bioavailability for In Vivo Studies
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when enhancing the bi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when enhancing the bioavailability of Mesquitol for in vivo studies. Due to the limited availability of direct research on Mesquitol, this guide incorporates data and protocols from structurally similar flavonoids, such as catechin (B1668976) and quercetin (B1663063), as valuable analogs.
Frequently Asked Questions (FAQs)
Q1: Why is the oral bioavailability of Mesquitol expected to be low?
A1: Like many flavonoids, Mesquitol's low oral bioavailability is likely due to several factors. These include poor aqueous solubility, which limits its dissolution in the gastrointestinal (GI) tract, and extensive first-pass metabolism in the intestine and liver.[1][2][3][4][5] During this metabolism, Mesquitol is likely converted into glucuronide and sulfate (B86663) conjugates, which are more easily excreted.[1][3][4][5]
Q2: What are the primary strategies to enhance the bioavailability of Mesquitol?
A2: The main approaches to improve the bioavailability of flavonoids like Mesquitol fall into three categories:
Nanoformulations: Encapsulating Mesquitol in nanoparticles (e.g., solid lipid nanoparticles, liposomes, or polymeric nanoparticles) can protect it from degradation in the GI tract, improve its solubility, and enhance its absorption.[6][7][8][9]
Co-administration with Absorption Enhancers: Certain compounds, known as bio-enhancers, can improve the absorption of other substances. Piperine (B192125), an alkaloid from black pepper, is a well-known example that can inhibit drug-metabolizing enzymes and enhance intestinal permeability.[10][11][12][13][14]
Structural Modification:
Prodrugs: Modifying the chemical structure of Mesquitol to create a more absorbable prodrug that converts back to the active Mesquitol form within the body can be an effective strategy.[15][16][17][18]
Cyclodextrin (B1172386) Complexation: Encapsulating Mesquitol within cyclodextrin molecules can increase its aqueous solubility and stability.[15][19][20][21][22][23][24][25]
Q3: Are there any safety concerns with these bioavailability enhancement techniques?
A3: Yes, each method has potential safety considerations. For nanoformulations, the toxicity of the nanoparticle materials themselves needs to be evaluated.[6] Absorption enhancers can sometimes cause irritation or damage to the intestinal lining.[13] Structural modifications require thorough toxicological assessment of the new chemical entity (the prodrug or complex). All novel formulations must undergo rigorous safety and toxicity studies before they can be used in clinical settings.
Troubleshooting Guides
Nanoformulation Issues
Problem
Possible Cause
Troubleshooting Steps
Low encapsulation efficiency of Mesquitol in nanoparticles.
- Incompatible lipid or polymer matrix.- Suboptimal processing parameters (e.g., homogenization speed, sonication time).- Poor solubility of Mesquitol in the chosen organic solvent.
- Screen different lipids or polymers for better compatibility with Mesquitol.- Optimize formulation and process variables such as the concentration of lipids, surfactants, and sonication/homogenization parameters.[8][9]- Select an organic solvent in which Mesquitol has higher solubility.
Instability of the nanoparticle formulation (aggregation, precipitation).
- Use stabilizers or coating agents (e.g., chitosan) to increase the Zeta potential and prevent aggregation.[7]- Store the formulation at the recommended temperature and protect from light.- For nanoemulsions, consider using a combination of surfactants or a solid lipid core to improve stability.
Inconsistent particle size in different batches.
- Lack of precise control over preparation parameters.- Variability in raw materials.
- Standardize all preparation steps, including temperature, stirring speed, and addition rates.- Ensure consistent quality of all raw materials from the same supplier.
Co-administration Issues
Problem
Possible Cause
Troubleshooting Steps
Variability in bioavailability enhancement with piperine co-administration.
- Inconsistent ratio of Mesquitol to piperine.- Differences in the timing of administration.- Genetic variability in drug-metabolizing enzymes in the animal model.
- Optimize and standardize the Mesquitol-to-piperine ratio in your formulation.- Administer Mesquitol and piperine simultaneously or with a defined time interval.- Be aware of potential inter-individual variability in your animal model and use a sufficient number of animals to achieve statistical power.
Signs of GI irritation or toxicity in animal subjects.
- High concentration of piperine or other absorption enhancers.
- Perform a dose-response study to find the minimum effective and non-toxic dose of the absorption enhancer.- Monitor animals closely for any signs of distress or adverse effects.
Structural Modification Issues
Problem
Possible Cause
Troubleshooting Steps
Inefficient conversion of the Mesquitol prodrug to its active form in vivo.
- The chosen linker is not susceptible to cleavage by relevant enzymes in the target tissue.- The prodrug is eliminated before it can be converted.
- Design the prodrug with a linker that is known to be cleaved by enzymes present at the desired site of action (e.g., esterases in the plasma or gut).- Investigate the pharmacokinetic profile of the prodrug to understand its absorption and elimination characteristics.
Low solubility of the cyclodextrin-Mesquitol complex.
- Inappropriate type of cyclodextrin used.- Suboptimal complexation method.
- Screen different types of cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin) to find the one that provides the best solubility enhancement for Mesquitol.[19][20][21]- Optimize the complexation method (e.g., co-precipitation, kneading, freeze-drying) to ensure efficient encapsulation.[22]
Quantitative Data Summary
Disclaimer: The following data is for flavonoids structurally similar to Mesquitol and should be used as a reference for designing experiments. The actual bioavailability enhancement for Mesquitol may vary.
Table 1: Bioavailability Enhancement of Flavonoids Using Nanoformulations
Flavonoid
Formulation
Animal Model
Bioavailability Increase (Compared to Free Flavonoid)
Preparation of the Lipid Phase: Dissolve Mesquitol and the solid lipid in the organic solvent. Heat the mixture to a temperature approximately 5-10°C above the melting point of the lipid to ensure complete dissolution.
Preparation of the Aqueous Phase: Dissolve the surfactant in distilled water and heat it to the same temperature as the lipid phase.
Emulsification: Add the hot lipid phase to the hot aqueous phase under high-speed stirring using a high-shear homogenizer or probe sonicator. Continue homogenization for a specified time to form a hot oil-in-water (o/w) emulsion.
Nanoparticle Formation: Quickly disperse the hot nanoemulsion into cold water (2-4°C) under continuous stirring. This rapid cooling causes the lipid to precipitate, forming solid lipid nanoparticles with encapsulated Mesquitol.
Purification: The resulting SLN dispersion can be purified by centrifugation or dialysis to remove any unencapsulated Mesquitol and excess surfactant.
Characterization: Characterize the prepared SLNs for particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.
In Vitro Caco-2 Cell Permeability Assay
This assay is a standard method to predict intestinal drug absorption.[6][7][16][17][19][23][30][31][32][33]
Materials:
Caco-2 cells
Cell culture medium and supplements
Transwell® inserts (e.g., 12- or 24-well plates)
Hanks' Balanced Salt Solution (HBSS)
Mesquitol formulation and control solution
Lucifer yellow (for monolayer integrity testing)
LC-MS/MS for analysis
Methodology:
Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-28 days to allow them to differentiate and form a confluent monolayer with tight junctions.
Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) of the Caco-2 cell monolayer to ensure its integrity. A TEER value above a certain threshold (e.g., 250 Ω·cm²) indicates a well-formed monolayer. Also, assess the permeability of a paracellular marker like Lucifer yellow.
Permeability Study:
Wash the cell monolayers with pre-warmed HBSS.
Add the Mesquitol formulation (test) or Mesquitol solution (control) to the apical (AP) side of the Transwell® insert.
Add fresh HBSS to the basolateral (BL) side.
Incubate the plate at 37°C with gentle shaking.
At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral side and replace with fresh HBSS.
To assess active efflux, also perform the experiment in the reverse direction (basolateral to apical).
Sample Analysis: Analyze the concentration of Mesquitol in the collected samples using a validated LC-MS/MS method.
Calculation of Apparent Permeability Coefficient (Papp):
Papp (cm/s) = (dQ/dt) / (A * C0)
Where:
dQ/dt is the rate of Mesquitol transport across the monolayer.
A is the surface area of the Transwell® membrane.
C0 is the initial concentration of Mesquitol in the apical chamber.
Visualizations
Caption: Workflow for Mesquitol-loaded Solid Lipid Nanoparticle (SLN) preparation.
Caption: Workflow for the in vitro Caco-2 cell permeability assay.
Caption: Antioxidant signaling pathway of flavonoids like Mesquitol via Nrf2 activation.
Technical Support Center: Large-Scale Purification of Mesquitol
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining the protocol for the large-scale purification of Mesquitol. It includes detailed t...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining the protocol for the large-scale purification of Mesquitol. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data summaries to address common challenges encountered during the purification process.
Frequently Asked Questions (FAQs)
Q1: What is the most effective method for large-scale extraction of Mesquitol?
A1: For large-scale extraction, the Soxhlet method using methanol (B129727) as a solvent has been reported to yield the highest percentage of crude extract.[1] However, acetonic extracts have been noted to contain the highest concentration of total flavonoids, making it a suitable choice for subsequent purification of Mesquitol.[1]
Q2: How can I monitor the progress of Mesquitol purification?
A2: Thin-Layer Chromatography (TLC) is an effective and rapid method for monitoring the fractionation of the crude extract during column chromatography. Fractions with similar Retention Factor (Rf) values can be pooled.[1][2][3][4] High-Performance Liquid Chromatography (HPLC) with UV detection is the standard for quantifying the purity of the final Mesquitol product.[1][2][3][5]
Q3: What are the expected yields of Mesquitol from the crude extract?
A3: The concentration of Mesquitol in the crude extract can range from 3-6%, depending on factors such as the season of plant material collection and the age of the plant.[2][3][4][5]
Q4: How can I confirm the identity and purity of the isolated Mesquitol?
A4: The identity of the purified compound can be confirmed by comparing its melting point to the reported value (82-85 °C) and by using Fourier Transform Infrared Spectroscopy (FTIR) to identify characteristic functional groups of flavanols.[1] Purity is typically determined using HPLC-UV analysis.[1][2][3][5]
- Employ the Soxhlet extraction method for higher efficiency.[1]- Use methanol for maximizing crude extract yield or acetone (B3395972) for higher total flavonoid content.[1]- Ensure the heartwood of Prosopis juliflora is used, preferably from plants older than four years and harvested during the wet season for higher Mesquitol content.[2][3]
- Ensure the silica (B1680970) gel is properly activated before use.- Optimize the solvent system for the mobile phase to achieve better separation of compounds.- Load an appropriate amount of crude extract onto the column to prevent band broadening.
Co-elution of impurities with Mesquitol
- Similar polarity of impurities and Mesquitol.- Inadequate resolution of the chromatographic system.
- Employ a gradient elution strategy, gradually changing the solvent polarity.- Consider using a different type of chromatography, such as Sephadex LH-20, which is effective for separating phenolic compounds.
Low purity of the final product
- Incomplete separation of closely related flavonoids.- Presence of residual solvents.
- Repeat the column chromatography step on the pooled fractions.- Consider recrystallization of the purified Mesquitol.- Dry the final product under vacuum to remove any remaining solvent.
Inconsistent HPLC quantification results
- Improper sample preparation.- Instability of the HPLC system.- Degradation of the Mesquitol standard.
- Ensure accurate and consistent dilution of samples.- Equilibrate the HPLC system until a stable baseline is achieved.- Use a fresh or properly stored Mesquitol standard for calibration.
Data Presentation
Table 1: Comparison of Extraction Methods and Solvents
Material Preparation: Obtain the heartwood of Prosopis juliflora. Air-dry the wood and then grind it into a coarse powder.
Soxhlet Extraction:
Place approximately 1 kg of the powdered heartwood into a large-scale Soxhlet extractor.
Extract with 5 L of methanol for 24-48 hours.
Alternatively, use acetone for a higher concentration of total flavonoids in the extract.
Solvent Evaporation: Concentrate the resulting extract under reduced pressure using a rotary evaporator to obtain the crude extract.
Column Chromatography Purification
Column Preparation:
Prepare a slurry of silica gel (60-120 mesh) in n-hexane.
Pack a glass column (e.g., 10 cm diameter, 100 cm length) with the silica gel slurry.
Wash the packed column with n-hexane.
Sample Loading:
Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.
Adsorb the dissolved extract onto a small amount of silica gel and dry it.
Carefully load the dried, extract-adsorbed silica gel onto the top of the prepared column.
Elution:
Begin elution with a non-polar solvent (e.g., n-hexane) and gradually increase the polarity by adding ethyl acetate.
Collect fractions of approximately 250-500 mL.
Fraction Monitoring:
Monitor the collected fractions using Thin-Layer Chromatography (TLC).
Pool the fractions that show a similar Rf value corresponding to a Mesquitol standard.
Final Product: Evaporate the solvent from the pooled fractions to obtain purified Mesquitol.
Purity Assessment by HPLC
HPLC System: Use a C18 column with a UV detector set at 280 nm.[2]
Mobile Phase: A mixture of acetonitrile (B52724) and water (with 0.1% formic acid) in a 70:30 ratio is a suitable mobile phase.[2]
Sample Preparation: Prepare a standard solution of pure Mesquitol and solutions of the purified samples in the mobile phase.
Analysis: Inject the samples into the HPLC system and compare the retention time and peak area of the purified sample with the standard to determine the purity.
Visualizations
Caption: Experimental workflow for the large-scale purification of Mesquitol.
Caption: Proposed antioxidant signaling pathway of Mesquitol.
A Comparative Analysis of Mesquitol and Quercetin as α-Glucosidase Inhibitors: A Guide for Researchers
Introduction to α-Glucosidase Inhibition α-Glucosidase is a key enzyme located in the brush border of the small intestine responsible for the breakdown of complex carbohydrates into absorbable monosaccharides like glucos...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction to α-Glucosidase Inhibition
α-Glucosidase is a key enzyme located in the brush border of the small intestine responsible for the breakdown of complex carbohydrates into absorbable monosaccharides like glucose. The inhibition of this enzyme is a well-established therapeutic strategy for managing type 2 diabetes mellitus, as it delays carbohydrate digestion and reduces postprandial hyperglycemia. Natural flavonoids have emerged as promising candidates for α-glucosidase inhibition. This guide focuses on two such flavonoids: Mesquitol, a flavan-3-ol (B1228485) found in plants of the Prosopis genus, and Quercetin, a flavonol widely distributed in fruits and vegetables.
Quantitative Data Presentation
A direct comparative table is not possible due to the lack of available experimental data on the α-glucosidase inhibitory activity of Mesquitol. The following table summarizes the reported inhibitory activity of Quercetin from various studies. It is important to note that IC50 values for Quercetin can vary depending on the source of the α-glucosidase enzyme (e.g., from yeast or mammalian sources) and the substrate used in the assay.
Table 1: α-Glucosidase Inhibitory Activity of Quercetin
Note: The IC50 value is the concentration of an inhibitor where the response (or binding) is reduced by half. A lower IC50 value indicates a more potent inhibitor.
Experimental Protocols
A standardized in vitro α-glucosidase inhibition assay is crucial for evaluating and comparing the efficacy of potential inhibitors. The most common method utilizes p-Nitrophenyl-α-D-glucopyranoside (pNPG) as a chromogenic substrate.
In Vitro α-Glucosidase Inhibition Assay using pNPG
This protocol outlines the steps to determine the α-glucosidase inhibitory activity of a test compound.
Dissolve the α-glucosidase enzyme in phosphate buffer to the desired concentration (e.g., 0.1 U/mL).[1]
Prepare a stock solution of the substrate pNPG in phosphate buffer (e.g., 2 mM).[1]
Dissolve the test compounds and the positive control (Acarbose) in DMSO to create stock solutions, and then prepare serial dilutions to the desired concentrations using phosphate buffer.
Assay in 96-Well Plate:
To each well of a 96-well microplate, add 40 µL of the α-glucosidase solution and 10 µL of the test compound solution at various concentrations.[1]
For the control wells, add 10 µL of phosphate buffer instead of the test compound.
For the blank wells, add 50 µL of phosphate buffer.
Stop the reaction by adding 100 µL of 1 M Na₂CO₃ solution to each well.[1]
Measurement of Absorbance:
Measure the absorbance of the yellow-colored p-nitrophenol produced at 405 nm using a microplate reader.[4]
Calculation of Inhibition:
The percentage of α-glucosidase inhibition is calculated using the following formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100
Where:
Abs_control is the absorbance of the control (enzyme + substrate without inhibitor).
Abs_sample is the absorbance of the reaction with the test compound.[5]
The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.
Mandatory Visualization
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the in vitro α-glucosidase inhibition assay.
Caption: Experimental workflow for the α-glucosidase inhibition assay.
Signaling Pathway Diagram
The inhibition of α-glucosidase is a direct enzymatic interaction rather than a complex signaling pathway. The following diagram illustrates this straightforward mechanism.
Caption: Mechanism of α-glucosidase action and its inhibition.
Conclusion
Quercetin has been consistently shown to be a potent inhibitor of α-glucosidase in numerous in vitro studies. Its mixed-mode inhibition suggests a complex interaction with the enzyme. The provided experimental protocol offers a standardized method for further investigation and comparison of potential inhibitors.
Mesquitol: A Natural Antifungal Agent Poised to Challenge Synthetic Fungicides
For Immediate Release In the ongoing search for effective and sustainable antifungal agents, the naturally derived flavonoid Mesquitol is emerging as a compelling alternative to conventional synthetic fungicides. Extensi...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
In the ongoing search for effective and sustainable antifungal agents, the naturally derived flavonoid Mesquitol is emerging as a compelling alternative to conventional synthetic fungicides. Extensive research highlights its potent antifungal properties, positioning it as a significant subject of interest for researchers, scientists, and drug development professionals. This guide provides a comprehensive comparison of the antifungal efficacy of Mesquitol against widely used synthetic fungicides, supported by experimental data and detailed methodologies.
Executive Summary
Mesquitol, a flavan-3-ol (B1228485) found in the heartwood of plant species such as Prosopis juliflora, has demonstrated significant in vitro activity against a range of fungal pathogens. This natural compound exhibits a distinct mechanism of action, differentiating it from the targeted enzymatic inhibition typical of many synthetic fungicides. While direct comparative studies are still emerging, the available data suggests that Mesquitol holds considerable promise as a bio-based fungicide. This guide will delve into the quantitative antifungal performance of Mesquitol and three leading synthetic fungicides: Propiconazole, Tebuconazole, and Azoxystrobin, providing a clear, data-driven overview of their respective efficacies.
Comparative Antifungal Efficacy
The following tables summarize the available quantitative data on the antifungal activity of Mesquitol and the selected synthetic fungicides against various fungal species. It is important to note that the experimental methodologies and metrics for assessing efficacy (e.g., percentage inhibition, Minimum Inhibitory Concentration [MIC], and 50% Effective Concentration [EC50]) may vary across studies, making direct comparisons challenging.
The fungicidal or fungistatic action of a compound is dictated by its mechanism of action at the cellular level. Mesquitol and synthetic fungicides employ fundamentally different strategies to inhibit fungal growth.
Mesquitol: A Multi-pronged, Natural Defense
The antifungal mechanism of Mesquitol is not fully elucidated but is believed to be multifaceted.[1] It is suggested to possess strong fungistatic properties, meaning it inhibits fungal growth rather than directly killing the fungal cells.[1][2] This action may be attributed to its ability to induce the expression of laccase, a fungal enzyme, and its potent free-radical scavenging (antioxidant) properties.[1] Free radicals are utilized by some fungi to break down plant cell walls, and by neutralizing these, Mesquitol may disrupt this process.[1]
Synergistic Antifungal Action of Mesquitol and Tebuconazole: A Comparative Guide
The combination of natural compounds with synthetic fungicides presents a promising strategy to enhance antifungal efficacy and reduce the environmental impact of conventional treatments. This guide explores the synergis...
Author: BenchChem Technical Support Team. Date: December 2025
The combination of natural compounds with synthetic fungicides presents a promising strategy to enhance antifungal efficacy and reduce the environmental impact of conventional treatments. This guide explores the synergistic antifungal effect of mesquitol, a flavanol extracted from Prosopis juliflora (mesquite), when combined with the widely used triazole fungicide, tebuconazole (B1682727). The data presented herein is derived from studies on wood-decaying fungi, highlighting the potential of this combination in wood preservation and other antifungal applications.
Comparative Analysis of Antifungal Efficacy
The synergistic interaction between mesquitol and tebuconazole has been evaluated against both white-rot (Trametes versicolor) and brown-rot (Poria placenta) fungi. The combination of these two compounds has been shown to be more effective than the individual components, indicating a synergistic or additive effect in most tested concentrations.[1][2]
Data Summary
The following tables summarize the quantitative data on the growth inhibition of Trametes versicolor and Poria placenta by individual compounds and their combinations.
Table 1: Antifungal Activity against Trametes versicolor
Treatment
Concentration
Expected Growth Inhibition (%)
Observed Growth Inhibition (%)
Interaction
Tebuconazole
0.1 ppm
-
15.2
-
Tebuconazole
0.5 ppm
-
35.8
-
Crude Mesquitol
1000 ppm
-
45.1
-
Crude Mesquitol
5000 ppm
-
65.4
-
Pure Mesquitol
1000 ppm
-
50.3
-
Pure Mesquitol
5000 ppm
-
70.2
-
0.1 ppm Tebuconazole + 1000 ppm Crude Mesquitol
-
53.4
60.1
Synergistic
0.1 ppm Tebuconazole + 5000 ppm Crude Mesquitol
-
70.7
78.3
Synergistic
0.1 ppm Tebuconazole + 1000 ppm Pure Mesquitol
-
57.9
65.2
Synergistic
0.1 ppm Tebuconazole + 5000 ppm Pure Mesquitol
-
74.8
82.1
Synergistic
0.5 ppm Tebuconazole + 1000 ppm Crude Mesquitol
-
64.6
70.5
Synergistic
0.5 ppm Tebuconazole + 5000 ppm Crude Mesquitol
-
77.8
85.0
Synergistic
0.5 ppm Tebuconazole + 1000 ppm Pure Mesquitol
-
68.1
68.5
Additive
0.5 ppm Tebuconazole + 5000 ppm Pure Mesquitol
-
81.0
88.3
Synergistic
Table 2: Antifungal Activity against Poria placenta
Treatment
Concentration
Expected Growth Inhibition (%)
Observed Growth Inhibition (%)
Interaction
Tebuconazole
0.1 ppm
-
12.5
-
Tebuconazole
0.5 ppm
-
30.1
-
Crude Mesquitol
1000 ppm
-
40.2
-
Crude Mesquitol
5000 ppm
-
60.5
-
Pure Mesquitol
1000 ppm
-
45.8
-
Pure Mesquitol
5000 ppm
-
65.3
-
0.1 ppm Tebuconazole + 1000 ppm Crude Mesquitol
-
47.7
55.4
Synergistic
0.1 ppm Tebuconazole + 5000 ppm Crude Mesquitol
-
65.4
72.8
Synergistic
0.1 ppm Tebuconazole + 1000 ppm Pure Mesquitol
-
52.6
53.0
Additive
0.1 ppm Tebuconazole + 5000 ppm Pure Mesquitol
-
70.0
77.6
Synergistic
0.5 ppm Tebuconazole + 1000 ppm Crude Mesquitol
-
58.2
58.9
Additive
0.5 ppm Tebuconazole + 5000 ppm Crude Mesquitol
-
72.4
80.1
Synergistic
0.5 ppm Tebuconazole + 1000 ppm Pure Mesquitol
-
62.1
62.5
Additive
0.5 ppm Tebuconazole + 5000 ppm Pure Mesquitol
-
75.8
83.2
Synergistic
Data adapted from a 2025 study on flavanols from Prosopis juliflora.[1][2] The interaction was determined using Colby's formula.
Experimental Protocols
Fungal Growth Inhibition Assay
The antifungal activity was assessed using a solid medium bioassay.
Medium Preparation: Potato Dextrose Agar (PDA) was prepared and autoclaved.
Incorporation of Test Compounds: Tebuconazole, crude mesquitol, and pure mesquitol were dissolved in an appropriate solvent and added to the molten PDA at desired concentrations. A control group with only the solvent was also prepared.
Inoculation: A mycelial plug (5 mm diameter) from a 7-day-old culture of the test fungus (T. versicolor or P. placenta) was placed at the center of each Petri dish.
Incubation: The plates were incubated at 25°C and 70% relative humidity.
Data Collection: The radial growth of the fungal colony was measured daily until the mycelium in the control plate reached the edge of the dish.
Calculation of Inhibition: The percentage of growth inhibition was calculated using the formula:
Inhibition (%) = [(dc - dt) / dc] x 100
where dc is the average diameter of the fungal colony in the control group and dt is the average diameter of the fungal colony in the treatment group.
Synergy Testing
The synergistic effect was evaluated using Colby's formula:
Expected Inhibition (%) = A + B - (A * B / 100)
where A and B are the percentage inhibitions of the individual compounds. If the observed inhibition of the combination is greater than the expected inhibition, the interaction is considered synergistic. If it is equal, the effect is additive, and if it is less, it is antagonistic.[1][2]
Visualizing the Synergistic Interaction
The following diagram illustrates the proposed synergistic mechanism and the experimental workflow. Tebuconazole acts by inhibiting the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[3] Mesquitol, a polyphenol, is believed to disrupt the cell membrane and also possesses antioxidant properties that may interfere with fungal enzymatic processes.[1][2] When combined, these different modes of action lead to a more potent antifungal effect.
Caption: Workflow and proposed mechanism of mesquitol-tebuconazole synergy.
Conclusion
The combination of mesquitol and tebuconazole demonstrates a significant synergistic and additive antifungal effect against key wood-decaying fungi. This suggests that the inclusion of natural compounds like mesquitol could allow for reduced concentrations of synthetic fungicides like tebuconazole, leading to more environmentally friendly and potentially more effective antifungal treatments.[2] Further research is warranted to explore the broader spectrum of activity and the precise molecular mechanisms underlying this synergy.
A Comparative Analysis of the Antibacterial Spectrum of Mesquitol and Other Notable Flavonoids
For Immediate Release In the ever-evolving landscape of antimicrobial research, the exploration of natural compounds as potential alternatives to conventional antibiotics is a field of burgeoning interest. Among these, f...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
In the ever-evolving landscape of antimicrobial research, the exploration of natural compounds as potential alternatives to conventional antibiotics is a field of burgeoning interest. Among these, flavonoids have emerged as a promising class of molecules exhibiting a broad range of biological activities, including potent antibacterial effects. This guide provides a detailed comparison of the antibacterial spectrum of mesquitol, a lesser-known flavonoid, with three of the most extensively studied flavonoids: quercetin, catechin, and luteolin (B72000). This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the comparative efficacy of these compounds.
Quantitative Analysis of Antibacterial Activity
The antibacterial efficacy of a compound is most commonly quantified by its Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the substance that prevents visible growth of a microorganism. The following table summarizes the available MIC values for quercetin, catechin, and luteolin against a panel of common Gram-positive and Gram-negative bacteria.
Flavonoid
Gram-Positive Bacteria
MIC (µg/mL)
Gram-Negative Bacteria
MIC (µg/mL)
Quercetin
Staphylococcus aureus
16 - >256
Escherichia coli
64 - >256
Enterococcus faecalis
256
Pseudomonas aeruginosa
16 - >256
Bacillus subtilis
62.5 - 125
Klebsiella pneumoniae
32
Catechin
Staphylococcus aureus
125 - 1000
Escherichia coli
250 - 2000
Enterococcus faecalis
1250
Pseudomonas aeruginosa
500 - 2000
Streptococcus mutans
50 - 1000
Salmonella Typhimurium
>1000
Luteolin
Staphylococcus aureus
62.5 - 312.5
Escherichia coli
78 - 312.5
Bacillus subtilis
39 - 125
Pseudomonas aeruginosa
>512
Trueperella pyogenes
78
Klebsiella pneumoniae
53.33
Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)
The data presented in this guide is primarily derived from studies employing the broth microdilution method, a standardized and widely accepted technique for determining the MIC of antimicrobial agents.
Broth Microdilution Method (Based on CLSI Guidelines)
1. Preparation of Materials:
Test Compounds: Stock solutions of mesquitol, quercetin, catechin, and luteolin are prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), at a high concentration.
Bacterial Strains: Pure cultures of the test bacteria are grown on appropriate agar (B569324) plates.
Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing of most aerobic bacteria.
96-Well Microtiter Plates: Sterile, flat-bottomed 96-well plates are used for the assay.
2. Inoculum Preparation:
Several well-isolated colonies of the test bacterium are transferred from an overnight culture plate into a tube containing sterile saline.
The turbidity of the bacterial suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.
The standardized bacterial suspension is then diluted in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
3. Assay Procedure:
A serial two-fold dilution of each test compound is prepared directly in the 96-well plate using CAMHB. This creates a gradient of decreasing concentrations of the flavonoid across the wells.
Each well is then inoculated with the prepared bacterial suspension.
Control wells are included: a growth control (broth and bacteria, no compound), a sterility control (broth only), and a solvent control (broth, bacteria, and the highest concentration of the solvent used).
The plate is incubated at 37°C for 18-24 hours.
4. Interpretation of Results:
After incubation, the MIC is determined as the lowest concentration of the flavonoid at which there is no visible growth of the bacteria. This is typically observed as the first well that remains clear.
Caption: Workflow for the broth microdilution MIC assay.
Mechanisms of Antibacterial Action: A Comparative Overview
Flavonoids exert their antibacterial effects through a variety of mechanisms, often targeting multiple cellular processes simultaneously. While the precise signaling pathways can vary between different flavonoids and bacterial species, some common modes of action have been identified.
1. Disruption of Bacterial Cell Membranes and Walls:
Many flavonoids can intercalate into the bacterial cell membrane, altering its fluidity and permeability. This can lead to the leakage of essential intracellular components and ultimately, cell death.
They can also interfere with the synthesis of peptidoglycan, a crucial component of the bacterial cell wall, particularly in Gram-positive bacteria.
2. Inhibition of Nucleic Acid and Protein Synthesis:
Some flavonoids have been shown to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.
They can also interfere with ribosome function, thereby inhibiting protein synthesis.
3. Inhibition of Bacterial Enzymes and Metabolism:
Flavonoids can inhibit various bacterial enzymes involved in key metabolic pathways, such as energy production and virulence factor synthesis.
4. Anti-biofilm and Quorum Sensing Inhibition:
Several flavonoids, including quercetin, have demonstrated the ability to inhibit the formation of bacterial biofilms, which are communities of bacteria encased in a protective matrix that are notoriously resistant to antibiotics.
They can also interfere with quorum sensing, the cell-to-cell communication system that bacteria use to coordinate group behaviors, including virulence factor production and biofilm formation.
Caption: General antibacterial mechanisms of flavonoids.
Conclusion
Quercetin, catechin, and luteolin demonstrate broad-spectrum antibacterial activity against a range of Gram-positive and Gram-negative bacteria, albeit with varying potencies. The available data suggests that mesquitol also possesses antibacterial properties, particularly against Enterococcus faecalis. However, the lack of standardized MIC data for mesquitol currently limits a direct and robust comparison of its antibacterial spectrum with that of the other well-characterized flavonoids. Further research to determine the MIC values of purified mesquitol is crucial to fully elucidate its potential as a novel antibacterial agent. The multifaceted mechanisms of action exhibited by flavonoids underscore their potential as valuable lead compounds in the development of new strategies to combat bacterial infections.
A Head-to-Head Comparison of DPPH and ABTS Assays for Evaluating Mesquitol's Antioxidant Capacity
For Researchers, Scientists, and Drug Development Professionals In the realm of antioxidant research, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the realm of antioxidant research, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are two of the most widely employed methods for determining the radical scavenging capabilities of various compounds. This guide provides a comprehensive head-to-head comparison of these two assays specifically in the context of evaluating the antioxidant capacity of Mesquitol, a flavonoid known for its potent antioxidant properties. This comparison is supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their studies.
Executive Summary
Both DPPH and ABTS assays are colorimetric methods based on the ability of an antioxidant to scavenge a stable radical, resulting in a measurable decrease in absorbance. However, they differ in their reaction mechanisms, solvent compatibility, and sensitivity towards different types of antioxidants. While the DPPH assay is simpler and more cost-effective, the ABTS assay is often considered more sensitive and applicable to a broader range of both hydrophilic and lipophilic antioxidants. For Mesquitol, a flavan-3-ol, both assays are suitable for assessing its antioxidant potential, though they may yield slightly different perspectives on its radical scavenging activity.
Data Presentation: Quantitative Comparison
Direct comparative data for pure Mesquitol in both DPPH and ABTS assays from a single study is limited in the current literature. However, studies on (-)-Mesquitol have shown its DPPH radical scavenging activity to be comparable to that of (+)-catechin[1]. Therefore, by examining the IC50 values of catechin (B1668976) in both assays, we can infer the expected performance of Mesquitol.
Not explicitly reported, but expected to be potent.
Ethanolic extracts of Prosopis juliflora, a primary source of Mesquitol, show significant ABTS radical scavenging activity[2].
(+)-Catechin
~15 - 30
~5 - 15
Generally exhibits a lower IC50 value (higher potency) in the ABTS assay compared to the DPPH assay.
Trolox (Standard)
~40 - 60
~10 - 20
A water-soluble vitamin E analog commonly used as a standard antioxidant in both assays.
Note: IC50 values can vary depending on the specific experimental conditions (e.g., solvent, pH, reaction time). The values presented are approximate ranges based on available literature for comparative purposes.
Suitable for both hydrophilic and lipophilic antioxidants
Experimental Protocols
Below are detailed methodologies for performing the DPPH and ABTS assays for the evaluation of Mesquitol's antioxidant capacity.
DPPH Radical Scavenging Assay Protocol
1. Reagent Preparation:
DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in a dark, airtight container at 4°C.
Mesquitol Stock Solution (1 mg/mL): Accurately weigh 10 mg of Mesquitol and dissolve it in 10 mL of methanol.
Standard (Trolox or Ascorbic Acid) Stock Solution (1 mg/mL): Prepare in the same manner as the Mesquitol stock solution.
2. Assay Procedure:
Prepare a series of dilutions of the Mesquitol and standard stock solutions in methanol to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each dilution of the sample or standard.
For the blank, add 100 µL of methanol to 100 µL of the DPPH solution.
Incubate the plate in the dark at room temperature for 30 minutes.
Measure the absorbance at 517 nm using a microplate reader.
3. Calculation of Scavenging Activity:
The percentage of DPPH radical scavenging activity is calculated using the following formula:
% Inhibition = [(A_control - A_sample) / A_control] x 100
Where:
A_control is the absorbance of the blank.
A_sample is the absorbance of the sample.
The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the sample concentration.
ABTS Radical Cation Decolorization Assay Protocol
1. Reagent Preparation:
ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.
Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.
ABTS Radical Cation (ABTS•+) Working Solution: Mix equal volumes of the ABTS stock solution and potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This solution is stable for up to two days when stored in the dark at 4°C.
Diluted ABTS•+ Solution: Before the assay, dilute the ABTS•+ working solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.700 ± 0.02 at 734 nm.
Mesquitol Stock Solution (1 mg/mL): Prepare as described for the DPPH assay.
Standard (Trolox) Stock Solution (1 mg/mL): Prepare as described for the DPPH assay.
2. Assay Procedure:
Prepare a series of dilutions of the Mesquitol and standard stock solutions.
In a 96-well microplate, add 20 µL of each dilution of the sample or standard to 180 µL of the diluted ABTS•+ solution.
For the blank, add 20 µL of the solvent to 180 µL of the diluted ABTS•+ solution.
Incubate the plate at room temperature for 6 minutes.
Measure the absorbance at 734 nm using a microplate reader.
3. Calculation of Scavenging Activity:
The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay. The IC50 value is determined in the same manner.
Mandatory Visualizations
Caption: Comparative experimental workflow for DPPH and ABTS assays.
Caption: Simplified reaction mechanisms of DPPH and ABTS with Mesquitol.
Conclusion
Both the DPPH and ABTS assays are valuable tools for assessing the antioxidant capacity of Mesquitol. The choice between the two assays may depend on the specific objectives of the study, available equipment, and the desired solvent system. For a comprehensive evaluation of Mesquitol's antioxidant profile, it is recommended to employ both assays. The DPPH assay provides a straightforward method, particularly for lipophilic systems, while the ABTS assay offers greater versatility and sensitivity for both hydrophilic and lipophilic properties of Mesquitol. Given Mesquitol's structural similarity to catechin, it is expected to demonstrate potent radical scavenging activity in both assays, with potentially a stronger activity observed in the ABTS assay.
A Comparative Guide to the Validation of HPLC and LC-MS/MS Methods for Mesquitol Analysis
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantitative analysis of Mesquitol. The information presented is based on published experimental data and established validation guidelines to assist in selecting the most suitable analytical method for specific research and development needs.
Data Presentation: A Comparative Analysis of Method Performance
The selection of an analytical technique for the quantification of Mesquitol hinges on the specific requirements of the study, including desired sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of typical performance characteristics for a validated HPLC-UV method for Mesquitol compared with a representative validated LC-MS/MS method for a structurally similar flavonoid, epicatechin.
Performance Parameter
HPLC-UV for Mesquitol
LC-MS/MS for Epicatechin (as a proxy for Mesquitol)
Detailed and robust experimental protocols are fundamental for achieving reproducible and reliable analytical results. The following sections outline the methodologies for a validated HPLC-UV method for Mesquitol and a typical LC-MS/MS method for a related flavonoid.
HPLC-UV Method for Mesquitol Quantification
This method is suitable for the routine quality control of Mesquitol in well-characterized matrices.
a) Sample Preparation:
Accurately weigh the sample containing Mesquitol.
Extract Mesquitol using a suitable solvent (e.g., methanol (B129727) or ethanol) with the aid of sonication or vortexing.
Filter the extract through a 0.45 µm syringe filter prior to injection.
b) Chromatographic Conditions:
Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol).
Flow Rate: Typically 1.0 mL/min.
Column Temperature: Maintained at a constant temperature (e.g., 25°C).
Detection: UV detector set at the maximum absorbance wavelength for Mesquitol (approximately 280 nm).
c) Quantification:
A calibration curve is constructed by injecting standard solutions of Mesquitol at various known concentrations.
The concentration of Mesquitol in the sample is determined by comparing its peak area to the calibration curve.
LC-MS/MS Method for Flavonoid Quantification (Representative Protocol)
This method offers high sensitivity and selectivity, making it ideal for the analysis of Mesquitol in complex biological matrices or for trace-level quantification.
a) Sample Preparation:
For biological samples (e.g., plasma, urine), a protein precipitation step is often required using a solvent like acetonitrile.
This is typically followed by a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) for further cleanup and concentration of the analyte.
The final extract is evaporated to dryness and reconstituted in the initial mobile phase.
b) LC-MS/MS Conditions:
Chromatography: A reversed-phase UPLC or HPLC column is used for separation, often with a shorter column length and smaller particle size than in traditional HPLC for faster analysis times.
Mass Spectrometry: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used. The analysis is performed in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.
Ionization Mode: ESI can be operated in either positive or negative ion mode, depending on the analyte's structure. For flavonoids like Mesquitol, negative ion mode is often preferred.
MRM Transitions: Specific precursor-to-product ion transitions are monitored for the analyte and an internal standard.
c) Quantification:
Quantification is achieved using a calibration curve prepared with standards and an internal standard to correct for matrix effects and variations in sample preparation and instrument response.
Mandatory Visualization
Experimental Workflow for HPLC Method Validation
Caption: Workflow for the validation of an HPLC method for Mesquitol analysis.
Logical Relationship: HPLC-UV vs. LC-MS/MS
Caption: Comparison of the characteristics of HPLC-UV and LC-MS/MS methods.
Cross-Validation of Mesquitol's Bioactivity: A Comparative Guide for Researchers
A comprehensive analysis of Mesquitol's potential as an anti-cancer agent remains an area of active research. Direct cross-validation studies on pure Mesquitol across a wide range of cancer cell lines are currently limit...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive analysis of Mesquitol's potential as an anti-cancer agent remains an area of active research. Direct cross-validation studies on pure Mesquitol across a wide range of cancer cell lines are currently limited in publicly available literature. However, by examining the bioactivity of extracts from Prosopis juliflora, a primary source of Mesquitol, and comparing it with the known activities of structurally related flavonoids, we can build a foundational understanding for future research and drug development.
This guide provides a comparative overview of the cytotoxic effects of Prosopis juliflora extracts, rich in flavonoids including Mesquitol, across various cancer cell lines. It also details common experimental protocols and plausible signaling pathways to support further investigation into Mesquitol's therapeutic potential.
Comparative Cytotoxicity of Prosopis juliflora Extracts
Extracts from Prosopis juliflora have demonstrated cytotoxic activity against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a substance's potency in inhibiting a specific biological or biochemical function, are summarized below. It is important to note that these values represent the activity of a complex mixture of compounds within the extract and not of pure Mesquitol.
The following is a detailed methodology for a standard cytotoxicity assay used to evaluate the bioactivity of compounds like Mesquitol.
MTT Cell Viability Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.
Materials:
Desired cancer cell lines
Complete growth medium (e.g., DMEM, RPMI-1640) with fetal bovine serum (FBS) and antibiotics
Phosphate-buffered saline (PBS)
MTT solution (5 mg/mL in PBS)
Solubilizing agent (e.g., Dimethyl sulfoxide (B87167) (DMSO) or a solution of 10% SDS in 0.01 M HCl)
96-well microtiter plates
Microplate reader
Procedure:
Cell Seeding: Culture the selected cancer cell lines in their appropriate complete growth medium until they reach approximately 80% confluency. Harvest the cells and seed them into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of medium.
Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of Mesquitol or the plant extract in the complete growth medium. After the 24-hour incubation, remove the medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a blank (medium only).
Incubation with Compound: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.
MTT Addition: After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.
Incubation with MTT: Incubate the plate for 3-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan (B1609692) crystals.
Solubilization of Formazan: Carefully remove the medium containing MTT and add 100 µL of a solubilizing agent to each well to dissolve the formazan crystals.
Data Acquisition: Gently shake the plate for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve and determine the IC50 value.
Potential Signaling Pathways
Based on studies of other flavonoids, Mesquitol may exert its anti-cancer effects through the induction of apoptosis (programmed cell death) and cell cycle arrest. A plausible signaling pathway is the intrinsic apoptosis pathway.
Caption: Proposed intrinsic apoptosis pathway induced by Mesquitol.
Experimental Workflow
A typical workflow for assessing the bioactivity of a natural compound like Mesquitol is outlined below.
Caption: General experimental workflow for bioactivity assessment.
Alternative and Comparative Compounds
For a comprehensive understanding, it is beneficial to compare the bioactivity of Mesquitol with other well-characterized flavonoids known for their anti-cancer properties.
Compound
Reported Bioactivities
Quercetin
Induces apoptosis, inhibits cell proliferation, and has anti-inflammatory properties in various cancer cell lines.
Apigenin
Exhibits anti-proliferative, anti-inflammatory, and anti-metastatic effects; induces cell cycle arrest and apoptosis.
Luteolin
Shows anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
Further research directly comparing the IC50 values of pure Mesquitol with these flavonoids across a standardized panel of cancer cell lines is necessary to fully elucidate its relative potency and therapeutic potential.
A Comparative Analysis of Mesquitol Content in Prosopis juliflora from Diverse Geographical Regions
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparative study of mesquitol content in Prosopis juliflora, a plant species renowned for its rich composition of bioac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparative study of mesquitol content in Prosopis juliflora, a plant species renowned for its rich composition of bioactive compounds. Mesquitol, a flavan-3-ol, has garnered significant attention for its potent antioxidant and potential therapeutic properties. This document summarizes quantitative data on mesquitol abundance, details the experimental protocols for its analysis, and visualizes the scientific workflows involved. The information presented is intended to support further research and development in the fields of phytochemistry and pharmacology.
Comparative Quantitative Analysis of Mesquitol in Prosopis juliflora
The concentration of mesquitol in Prosopis juliflora exhibits considerable variation influenced by geographical location, season, and the age of the tree. The heartwood and pith have been identified as the plant parts with the highest accumulation of this valuable compound.[1]
Table 1: Mesquitol Content in Acetonic Extract of Prosopis juliflora from Different Counties in Kenya [1]
Geographical Location (County)
Plant Part
Age of Tree
Mesquitol Content (% of Acetonic Extract)
Baringo
Heartwood
Big (>8 years)
72%
Baringo
Pith
Big (>8 years)
70%
Garissa
Heartwood
Big (>8 years)
65%
Garissa
Pith
Big (>8 years)
68%
Turkana
Heartwood
Big (>8 years)
47%
Turkana
Pith
Big (>8 years)
55%
Baringo
Heartwood
Small (<4 years)
58%
Baringo
Pith
Small (<4 years)
62%
Garissa
Heartwood
Small (<4 years)
50%
Garissa
Pith
Small (<4 years)
53%
Turkana
Heartwood
Small (<4 years)
31%
Turkana
Pith
Small (<4 years)
42%
Table 2: Seasonal Variation of Mesquitol Content in Prosopis juliflora from Marigat, Baringo County, Kenya [2]
Season
Mesquitol Concentration (µg/ml)
Wet Season
642.893
Dry Season
181.245
Note: The data in Table 2 represents the concentration in the prepared extract and illustrates a significant seasonal influence on mesquitol abundance.
While extensive data is available for Prosopis juliflora, there is a notable lack of specific quantitative studies on mesquitol content in other Prosopis species such as P. cineraria, P. alba, and P. glandulosa. Although these species are known to contain a variety of flavonoids, specific quantification of mesquitol is not well-documented in the reviewed literature.[3][4]
Experimental Protocols
The following are detailed methodologies for the extraction and quantification of mesquitol from Prosopis species, as cited in the referenced studies.
Plant Material: Wood samples from Prosopis juliflora are separated into bark, sapwood, knot wood, heartwood, and pith. The samples are then ground into a fine powder.
Extraction Procedure: Serial extractions are performed using a Dionex Accelerated Solvent Extractor with solvents of increasing polarity:
Plant Material: Heartwood of Prosopis juliflora is collected, air-dried in the shade, and ground into a fine powder.
Extraction Procedure: The powdered heartwood is serially extracted using a Soxhlet apparatus. The resulting extract is then concentrated under reduced pressure.
Isolation and Purification
Column Chromatography: The crude extract is subjected to column chromatography over silica (B1680970) gel.[2]
Elution: The column is eluted with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity.
Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar Rf values corresponding to a mesquitol standard are pooled together.[2]
Quantification
a) High-Performance Liquid Chromatography with UV Detection (HPLC-UV) [2][5]
Chromatographic System: A Shimadzu LC-10AT system with an SPD-10A UV-Vis detector is a suitable instrument.[6]
Column: A C18 reversed-phase column (e.g., 15 cm x 2.1 mm, 2.7 µm) is used for separation.[6]
Mobile Phase: A typical mobile phase consists of a gradient of acetonitrile (B52724) and water (containing 0.1% formic acid).[6]
Flow Rate: A flow rate of 0.4 mL/min is commonly employed.[6]
Detection: UV detection is set at a wavelength of 280 nm.[6]
Quantification: Mesquitol concentration is determined by comparing the peak area of the sample with that of a calibration curve prepared using a purified mesquitol standard.
b) Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [1]
Chromatographic System: An LC system coupled to a triple quadrupole mass spectrometer.
Ionization Mode: Negative ion electrospray ionization (ESI) is often used for the analysis of flavonoids like mesquitol.[1]
Analysis: This method provides high sensitivity and selectivity for the identification and quantification of mesquitol, even at low concentrations. The fragmentation patterns of the molecule are used for confirmation.[1]
Visualizing the Process and Potential Pathways
To better understand the experimental and logical flow, the following diagrams have been generated using Graphviz.
Caption: Experimental workflow for mesquitol extraction and quantification.
Caption: Putative signaling pathways influenced by mesquitol's bioactivity.
Mesquitol as a Wood Preservative: A Comparative Analysis Against Commercial Biocides
For Researchers, Scientists, and Drug Development Professionals The quest for environmentally benign and effective wood preservatives has led to the investigation of natural compounds as alternatives to conventional synt...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The quest for environmentally benign and effective wood preservatives has led to the investigation of natural compounds as alternatives to conventional synthetic biocides. Mesquitol, a flavonoid extracted from the heartwood of Prosopis juliflora, has emerged as a promising candidate due to its inherent antifungal and potential termiticidal properties. This guide provides a comparative analysis of mesquitol's efficacy against established commercial biocides, supported by available experimental data.
Executive Summary
Mesquitol demonstrates significant in-vitro antifungal activity against common wood-decaying fungi and shows potential for synergistic action when combined with commercial fungicides like tebuconazole (B1682727). Studies on the heartwood extracts of Prosopis juliflora, which are rich in mesquitol, also suggest a natural resistance to termites. However, a direct comparison with commercial biocides is challenging due to the limited availability of data from standardized wood preservation tests for mesquitol. Commercial biocides, such as Alkaline Copper Quaternary (ACQ), Copper Azole (CA), and those containing tebuconazole, have extensive data from industry-standard tests evaluating their performance against fungal decay and termite attack, as well as their leaching characteristics. While mesquitol presents a promising natural alternative, further research is required to quantify its performance under standardized conditions to fully ascertain its viability as a commercial wood preservative.
Quantitative Data Comparison
The following tables summarize the available quantitative data for mesquitol and representative commercial biocides. It is crucial to note that the data for mesquitol is primarily from in-vitro laboratory studies, which may not directly correlate with performance in standardized wood-block tests.
Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the key experimental protocols referenced in this guide.
Fungal Growth Inhibition Assay (for Mesquitol)
This method, adapted from Chang et al., is used to assess the in-vitro antifungal activity of a compound.[1]
Media Preparation: A sterilized malt (B15192052) extract-agar solution is prepared. The test compound (e.g., mesquitol) is solubilized in a minimal amount of a suitable solvent and added to the cooled media at various concentrations (e.g., 100 ppm to 10,000 ppm).
Plating: The media containing the test compound is poured into Petri dishes. Control Petri dishes contain media without the test compound.
Inoculation: A small plug of the test fungus (e.g., Trametes versicolor or Poria placenta) is placed at the center of each Petri dish.
Incubation: The inoculated Petri dishes are incubated at a controlled temperature (e.g., 22 °C) and relative humidity (e.g., 70%).
Data Collection: The radial growth of the fungal mycelium is measured daily. The antifungal activity is calculated as the percentage of growth inhibition compared to the control.
AWPA E10: Standard Method of Testing Wood Preservatives by Laboratory Soil-Block Cultures
This is a standardized method to determine the fungal decay resistance of preservative-treated wood.[10][11][12][13]
Test Specimen Preparation: Small, clear wood blocks (typically Southern Pine for brown-rot fungi and a hardwood like maple for white-rot fungi) are prepared and treated with varying concentrations of the wood preservative.
Test Setup: Test jars are prepared with a soil substrate, which is wetted to a specific moisture content. A feeder strip of untreated wood is placed on the soil.
Inoculation and Incubation: The feeder strip is inoculated with a pure culture of a wood-decay fungus. The treated and untreated control wood blocks are placed on the feeder strip. The jars are then incubated under controlled conditions (e.g., 27°C and 80% RH) for a specified period (typically 12 weeks).
Efficacy Measurement: After incubation, the wood blocks are removed, cleaned of fungal mycelium, and oven-dried to a constant weight. The percentage of weight loss due to fungal decay is calculated. The toxic threshold of the preservative is determined as the lowest retention that prevents significant weight loss.
AWPA E1: Standard Method for Laboratory Evaluation to Determine Resistance to Subterranean Termites
This standard outlines the procedure for evaluating the effectiveness of wood preservatives against subterranean termites.[14][15][16][17]
Test Specimen Preparation: Wood blocks are treated with the preservative at different retention levels. Untreated blocks serve as controls.
Test Container Setup: Containers are filled with a moistened substrate (e.g., sand or soil).
Termite Introduction: A specified number of subterranean termites (e.g., 400 workers) are introduced into each container.
Exposure: The treated and untreated wood blocks are placed in the containers. In a "no-choice" test, only one block is placed in each container. In a "choice" test, both a treated and an untreated block are provided.
Evaluation: After a set period (typically 28 days), the blocks are removed and visually rated for termite attack on a scale of 10 (sound) to 0 (failure). The weight loss of the blocks and the mortality of the termites are also determined.
Caption: Key factors determining the effectiveness of wood preservatives.
Conclusion
Mesquitol shows considerable promise as a natural wood preservative, particularly in its antifungal properties. Its potential synergistic effects with existing biocides could also lead to the development of more effective and potentially more environmentally friendly preservative systems. However, the current body of research lacks the standardized, quantitative data necessary for a direct and comprehensive comparison with commercially available biocides. To establish mesquitol as a viable alternative, future research should focus on evaluating its performance using industry-standard protocols such as the AWPA E10 soil-block test for fungal decay, the AWPA E1 test for termite resistance, and standardized leaching studies. Such data will be critical for determining appropriate retention levels, understanding its long-term performance, and ultimately, for its potential commercialization and acceptance by regulatory bodies. For now, mesquitol remains a scientifically interesting and promising, yet not fully validated, option in the field of wood preservation.
A Comparative Guide to the Structure-Activity Relationship of Mesquitol and its Derivatives
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the biological activities of mesquitol and its derivatives, focusing on their structure-activity relations...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the biological activities of mesquitol and its derivatives, focusing on their structure-activity relationships (SAR). The information presented is supported by experimental data from various in vitro assays, with detailed protocols provided for key experiments.
Introduction
Mesquitol, a flavan-3-ol (B1228485) found in the heartwood of plants like Prosopis juliflora, has garnered significant interest for its antioxidant and enzyme inhibitory properties.[1] Understanding the relationship between the chemical structure of mesquitol and its biological activity is crucial for the development of novel therapeutic agents. This guide explores the SAR of mesquitol and its acylated derivatives, providing a comparative analysis of their performance in various biological assays.
Antioxidant Activity
The antioxidant capacity of flavonoids like mesquitol is a key aspect of their therapeutic potential, contributing to the mitigation of oxidative stress implicated in numerous chronic diseases.[2] The ability of these compounds to scavenge free radicals is a primary mechanism behind their antioxidant effects.
Key Structural Features for Antioxidant Activity:
The antioxidant activity of flavonoids is significantly influenced by their structural features.[3] Key determinants include:
An ortho-dihydroxyl group on the B-ring is highly effective for scavenging free radicals.[3]
A 3-hydroxyl group and a 2,3-double bond conjugated to a 4-keto function on the C-ring enhance antioxidant potential.[3]
Glycosylation of flavonoids tends to diminish their activity compared to their corresponding aglycones.[3]
The antioxidant activities of mesquitol and other flavonoids are commonly evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[4][5]
Table 1: Comparison of Antioxidant Activity of Selected Flavonoids
Note: Specific IC50 values for Mesquitol in these assays were not found in the provided search results. The table highlights flavonoids known for their antioxidant activity, as confirmed by the DPPH test.[3]
Enzyme Inhibitory Activity
Mesquitol and its derivatives have shown potential as inhibitors of enzymes like α-glucosidase and xanthine (B1682287) oxidase.[6] This inhibitory action is a promising avenue for the management of conditions such as type 2 diabetes.[7]
α-Glucosidase inhibitors are effective in reducing post-prandial hyperglycemia, a key factor in managing type 2 diabetes mellitus.[7] Flavonoids are recognized as promising modulators of α-glucosidase activity.[7]
A study on a new isomer of mesquitol (2,3-trans-3',4',7,8-tetrahydroxyflavan-3-ol) demonstrated its α-glucosidase inhibitory activities.[6] Notably, the acylation of the 3-OH group of mesquitol was found to significantly enhance this inhibitory potential.[6] This suggests that increasing the lipophilicity of the molecule through acylation plays a crucial role in improving its enzyme inhibitory activities.[6] A positive correlation was observed between the enzyme inhibitory potential and the acyl chain length (up to C-16) of the aliphatic esters of mesquitol.[6]
Table 2: α-Glucosidase Inhibitory Activity of Selected Flavonoids
Note: A lower IC50 value indicates higher inhibitory potency.[8] Direct comparison of IC50 values should be done cautiously due to variations in experimental methodologies across different studies.[8]
Tyrosinase is a key enzyme in melanin (B1238610) biosynthesis, and its inhibition is a target for developing agents to treat hyperpigmentation.[9] Plant extracts containing flavonoids have been investigated for their tyrosinase inhibitory properties.[10][11]
While specific data on mesquitol's tyrosinase inhibitory activity was not found, the general structure-activity relationships of flavonoids suggest that the presence and position of hydroxyl groups on the aromatic rings are critical for this activity.
Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.
Principle: This assay is based on the reduction of the stable DPPH radical by a hydrogen-donating antioxidant, which leads to a color change from purple to yellow.[12][13] The decrease in absorbance at 517 nm is proportional to the antioxidant's radical scavenging activity.[13][14]
The test compound at various concentrations is added to the DPPH solution in a 96-well plate.
The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).
The absorbance is measured at 517 nm using a microplate reader.
The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.
Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[2] The ABTS•+ is generated by reacting ABTS with an oxidizing agent like potassium persulfate.[16][17] In the presence of an antioxidant, the blue-green ABTS•+ is reduced to its colorless neutral form.[2][16] The decrease in absorbance at 734 nm is proportional to the antioxidant activity.[16][18]
The ABTS•+ stock solution is prepared by mixing ABTS and potassium persulfate solutions and allowing them to react in the dark overnight.
The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or water) to an absorbance of ~0.700 at 734 nm.
The test compound is added to the diluted ABTS•+ solution.
After a set incubation period (e.g., 30 minutes), the absorbance is measured at 734 nm.
The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[2]
Principle: This assay measures the inhibition of α-glucosidase, an enzyme that breaks down carbohydrates into glucose. The assay uses p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate, which is hydrolyzed by α-glucosidase to produce a yellow-colored product, p-nitrophenol.[7][8] The inhibitory activity is determined by measuring the decrease in the formation of p-nitrophenol at 405 nm.[7][20]
In a 96-well plate, the α-glucosidase enzyme is pre-incubated with various concentrations of the test compound for a short period (e.g., 5 minutes) at 37°C.
The substrate, pNPG, is added to initiate the enzymatic reaction.
The plate is incubated at 37°C for a specific duration (e.g., 20-30 minutes).
The reaction is stopped by adding a solution of sodium carbonate.
The absorbance of the produced p-nitrophenol is measured at 405 nm.
The percentage of inhibition is calculated, and the IC50 value is determined.
Principle: This assay determines the ability of a compound to inhibit the activity of tyrosinase, an enzyme that catalyzes the oxidation of L-DOPA to dopachrome (B613829), a colored product.[22] The inhibition is measured by the reduction in the rate of dopachrome formation, which is monitored by the change in absorbance at around 475-492 nm.[10][22]
A reaction mixture containing phosphate (B84403) buffer, mushroom tyrosinase, and the test compound at various concentrations is prepared in a 96-well plate.
The substrate, L-DOPA, is added to the mixture to start the reaction.
The increase in absorbance due to the formation of dopachrome is measured at regular intervals at 475 nm or 492 nm.
The percentage of tyrosinase inhibition is calculated, and the IC50 value is determined.
Visualizations
Caption: Experimental workflows for DPPH and ABTS antioxidant assays.
Mesquitol: A Comparative Analysis of In Vitro and In Vivo Efficacy
Mesquitol, a flavonoid compound isolated from the heartwood of Prosopis species, notably Prosopis juliflora, has garnered scientific interest for its potential therapeutic and industrial applications.[1][2] This guide pr...
Author: BenchChem Technical Support Team. Date: December 2025
Mesquitol, a flavonoid compound isolated from the heartwood of Prosopis species, notably Prosopis juliflora, has garnered scientific interest for its potential therapeutic and industrial applications.[1][2] This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of Mesquitol, supported by experimental data, detailed protocols, and visual representations of its biological interactions. The information is tailored for researchers, scientists, and professionals in drug development to facilitate an objective evaluation of its performance against various alternatives.
In Vitro Efficacy of Mesquitol
Mesquitol has demonstrated significant antimicrobial and antioxidant activities in various laboratory settings. Its efficacy against a range of fungal and bacterial strains has been a primary focus of in vitro studies.
Antimicrobial Activity
Fungal Inhibition:
Studies have shown that (-)-Mesquitol effectively inhibits the growth of several fungal species. At a concentration of 1000 ppm, it inhibited the growth of Pycnoporus sanguineus (PS) and Gloeophyllum trabeum (GT) by 70-90%.[3] Another study highlighted that both crude and pure mesquitol exhibited good antifungal activity as the concentration increased from 100 ppm to 10,000 ppm.[4] An aqueous extract of Prosopis glandulosa (PgE), which contains mesquitol, showed a high antifungal index (AI) of approximately 96% against Colletotrichum gloeosporioides and around 79% against Fusarium oxysporum at a 5% concentration.[5][6]
(-)-Mesquitol has also shown promise in inhibiting bacterial growth. At a minimum concentration of 2.5 mg/ml, it was able to inhibit over 22% of Escherichia faecalis growth.[3]
Mesquitol has been identified as a potent antioxidant. In a methyl linoleate (B1235992) oxidation inhibition test, (-)-Mesquitol demonstrated the ability to slow down oxidation induced by AIBN, with its antioxidant properties being higher than the reference antioxidant BHT.[2]
In Vivo Efficacy of Mesquitol
In vivo studies on Mesquitol are less extensive but provide valuable insights into its potential therapeutic effects and safety profile.
Antifungal Activity on Produce
The practical application of Mesquitol's antifungal properties has been tested in vivo on fruits. An extract of Prosopis glandulosa was shown to control the development of phytopathogenicity symptoms caused by C. gloeosporioides and F. oxysporum on strawberries, tomatoes, and carrots under both room temperature and refrigerated conditions.[5][6]
Anti-diabetic Activity
Preliminary in vivo studies suggest that Mesquitol may possess anti-diabetic properties. An extract from P. juliflora, which is rich in Mesquitol, was evaluated for its anti-diabetic activity in streptozotocin-induced diabetic Wistar rats. The animals were treated orally with low and high doses (200 and 400 mg/kg) for 10 days, with analyses of blood glucose levels and other related parameters.[7]
Toxicity Assessment
The safety of Mesquitol-containing extracts has been evaluated in vivo. A study on the dichloromethane:methanolic leaf extracts of Prosopis juliflora in female Wistar albino rats estimated the median lethal dose to be above 2000 mg/kg body weight. While some transient toxicity symptoms were observed at higher doses, no significant adverse effects on hematological parameters or major organ histology were noted at lower doses.[8][9]
Experimental Protocols
In Vitro Fungal Growth Inhibition Assay[3]
Fungal Strains: Pycnoporus sanguineus (PS) and Gloeophyllum trabeum (GT).
Procedure: Fungi were cultured in petri dishes containing the medium inoculated with varying concentrations of (-)-Mesquitol (none, 50, 100, 500, and 1000 ppm).
Incubation: The petri dishes were incubated in a sterile acclimatization chamber at 22°C and 70% relative humidity.
Evaluation: Fungal growth diameter was measured every 2 days for 14 days.
Culture Medium: Trypticase Soy Broth with yeast extract for most strains; Elliker broth for E. faecalis.
Procedure: A two-fold dilution of (-)-Mesquitol was performed in 96-well microtiter plates.
Incubation: Plates were incubated at 37°C.
Evaluation: Bacterial growth was determined by measuring the optical density of the suspension before and after 24 hours of incubation.
In Vitro Bacterial Growth Inhibition Workflow
Signaling Pathways
While specific signaling pathways for Mesquitol are not yet extensively detailed in the literature, flavonoids, in general, are known to modulate various cellular signaling cascades involved in processes like apoptosis. These pathways are critical in understanding the anticancer potential of such compounds. Key apoptosis-related signaling pathways that flavonoids are known to influence include the PI3K/AKT, Wnt/β-catenin, and MAPK pathways.[10]
Potential Signaling Pathways Modulated by Flavonoids
Further research is required to elucidate the specific molecular targets and signaling cascades directly affected by Mesquitol to fully understand its mechanisms of action and therapeutic potential.
Unlocking the Therapeutic Potential of Mesquitol: A Molecular Docking Approach to Target Validation
For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Mesquitol and its potential as a therapeutic agent, with a focus on validating its interaction with the α-glu...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Mesquitol and its potential as a therapeutic agent, with a focus on validating its interaction with the α-glucosidase enzyme through molecular docking simulations. By comparing its performance with established alternatives like quercetin (B1663063) and rutin (B1680289), this guide offers insights supported by experimental data and detailed protocols.
Mesquitol, a flavonoid predominantly found in the heartwood of Prosopis juliflora, has garnered significant attention for its diverse biological activities, including antioxidant, free-radical scavenging, and α-glucosidase inhibitory properties[1][2][3]. This inherent α-glucosidase inhibition strongly suggests its potential as a therapeutic agent for managing type 2 diabetes by controlling postprandial hyperglycemia. This guide delves into the validation of α-glucosidase as a therapeutic target for Mesquitol, employing molecular docking as a key computational tool.
Comparative Analysis of α-Glucosidase Inhibitors
To objectively assess the potential of Mesquitol, its performance is compared against two well-studied flavonoids, quercetin and rutin, as well as the commercially available drug, acarbose (B1664774).
Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. This method is instrumental in understanding the binding mechanism and affinity of a ligand (e.g., Mesquitol) to its protein target (e.g., α-glucosidase).
While a specific molecular docking study for Mesquitol with α-glucosidase was not identified in the reviewed literature, extensive data exists for quercetin and rutin. This data provides a valuable framework for predicting the potential interactions of Mesquitol.
Compound
Binding Energy (kcal/mol)
Interacting Amino Acid Residues in α-Glucosidase Active Site
Mesquitol
Data not available
Predicted to interact with key catalytic residues based on structural similarity to quercetin
Quercetin
-7.7 to -8.2
ASP214, GLU276, ASP349, ARG439
Rutin
-8.2
ASP214, GLU276, ASP349, ARG439
Acarbose
-8.5 to -14.5
ASP214, GLU276, ASP349, ARG439
Table 2: Molecular docking parameters of selected flavonoids and acarbose with α-glucosidase. More negative binding energy indicates a stronger binding affinity.
Visualizing the Target Validation Workflow
The process of validating a therapeutic target involves a series of interconnected steps, from initial identification to preclinical studies.
Caption: A flowchart illustrating the sequential stages of therapeutic target validation.
The α-Glucosidase Signaling Pathway and Inhibition
α-glucosidase plays a crucial role in carbohydrate metabolism. Its inhibition is a key strategy in managing type 2 diabetes.
Caption: The inhibitory action of Mesquitol on the α-glucosidase pathway.
A Closer Look at the Molecular Docking Workflow
The process of molecular docking involves several critical steps to ensure accurate prediction of ligand-protein interactions.
Caption: The sequential steps involved in a typical molecular docking experiment.
Experimental Protocols
In Vitro α-Glucosidase Inhibition Assay
This assay is crucial for determining the inhibitory potency (IC50) of a compound.
Preparation of Solutions:
Prepare a stock solution of α-glucosidase from Saccharomyces cerevisiae in phosphate (B84403) buffer (pH 6.8).
Prepare a stock solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), in the same phosphate buffer.
Prepare stock solutions of the test compounds (Mesquitol, quercetin, rutin) and the positive control (acarbose) in a suitable solvent (e.g., DMSO).
Assay Procedure:
In a 96-well microplate, add the phosphate buffer, the test compound solution at various concentrations, and the α-glucosidase solution.
Incubate the mixture at 37°C for a specified period (e.g., 10 minutes).
Initiate the reaction by adding the pNPG solution to each well.
Incubate the plate again at 37°C for a specified time (e.g., 20 minutes).
Stop the reaction by adding a solution of sodium carbonate.
Measure the absorbance of the resulting p-nitrophenol at 405 nm using a microplate reader.
Calculation of Inhibition:
The percentage of inhibition is calculated using the formula:
% Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100
The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.
Molecular Docking Protocol
This protocol outlines the general steps for performing a molecular docking simulation.
Protein Preparation:
The three-dimensional crystal structure of the target protein (e.g., α-glucosidase, PDB ID: 3A4A) is obtained from the Protein Data Bank (PDB).
Water molecules and any co-crystallized ligands are removed from the protein structure.
Polar hydrogen atoms are added to the protein, and charges are assigned.
Ligand Preparation:
The 2D structure of the ligand (Mesquitol, quercetin, or rutin) is drawn using chemical drawing software and converted to a 3D structure.
The ligand's geometry is optimized using a suitable force field to obtain a low-energy conformation.
Grid Generation:
A grid box is defined around the active site of the protein. The active site can be identified based on the location of the co-crystallized ligand in the original PDB file or through literature information.
Docking Simulation:
A docking algorithm (e.g., AutoDock Vina) is used to explore the conformational space of the ligand within the defined grid box and to calculate the binding affinity (binding energy) for different poses.
Analysis of Results:
The docking results are analyzed to identify the pose with the lowest binding energy, which represents the most stable binding conformation.
The interactions between the ligand and the amino acid residues in the active site (e.g., hydrogen bonds, hydrophobic interactions) are visualized and analyzed.
Conclusion and Future Directions
The available evidence strongly supports α-glucosidase as a valid therapeutic target for Mesquitol. Its known inhibitory activity, coupled with the molecular docking data of structurally similar flavonoids like quercetin and rutin, provides a solid foundation for its further development as a potential anti-diabetic agent.
A crucial next step is to perform a dedicated molecular docking study of Mesquitol with α-glucosidase. This will provide essential data on its binding energy and specific interactions, allowing for a more direct and quantitative comparison with existing inhibitors. Furthermore, exploring the therapeutic potential of Mesquitol for its other reported biological activities, such as its antifungal and antioxidant effects, through similar target validation and molecular docking approaches, would be a valuable avenue for future research. This comprehensive understanding will be instrumental in unlocking the full therapeutic potential of this promising natural compound.
Unraveling Mesquitol's Secrets: A Comparative Metabolomics Approach to Pathway Discovery
For researchers, scientists, and drug development professionals, understanding the biosynthesis of novel compounds like Mesquitol is paramount for harnessing their potential. Comparative metabolomics offers a powerful le...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the biosynthesis of novel compounds like Mesquitol is paramount for harnessing their potential. Comparative metabolomics offers a powerful lens to dissect these intricate molecular pathways. This guide explores how this technique can be leveraged to identify and characterize Mesquitol-related metabolic networks, drawing parallels with established flavonoid biosynthesis research.
Mesquitol, a flavan-3-ol (B1228485) found in plants such as Prosopis juliflora, has garnered interest for its potential biological activities. However, its precise biosynthetic pathway remains to be fully elucidated. By comparing the metabolomes of high- and low-Mesquitol-producing plants or tissues, researchers can pinpoint key enzymatic steps and regulatory mechanisms.
The Power of Comparison: Identifying Key Differences
Comparative metabolomics studies on flavonoids have successfully identified genes and metabolites responsible for variations in plant color, flavor, and medicinal properties. These studies typically involve the comparison of two or more groups with distinct phenotypes, such as different cultivars, tissues, or plants grown under varying conditions. The underlying principle is that significant differences in metabolite accumulation are linked to alterations in the activity of specific biosynthetic or regulatory genes.
Experimental Workflow for Comparative Metabolomics
The journey to identifying Mesquitol-related pathways using comparative metabolomics involves a multi-step process, from sample selection to data interpretation.
Caption: A typical experimental workflow for comparative metabolomics.
Hypothetical Mesquitol Biosynthesis Pathway
Based on the known biosynthesis of other flavan-3-ols, we can propose a hypothetical pathway for Mesquitol. This pathway would likely start from the general phenylpropanoid pathway and proceed through the flavonoid biosynthesis pathway. The key steps involve the synthesis of a flavanone (B1672756) precursor, which is then hydroxylated and reduced to form the characteristic flavan-3-ol backbone. The specific substitutions on the B-ring of Mesquitol would be introduced by specific hydroxylases and O-methyltransferases.
Caption: A putative biosynthetic pathway for Mesquitol.
Comparative Data: A Case Study Simulation
To illustrate the power of this approach, let's consider a hypothetical comparative metabolomics study between a high-Mesquitol-producing (HMP) and a low-Mesquitol-producing (LMP) plant line. The following table summarizes potential quantitative data that could be obtained.
Metabolite
Fold Change (HMP/LMP)
p-value
Putative Identification
Pathway
M1
15.2
< 0.001
Mesquitol
Flavonoid Biosynthesis
M2
8.5
< 0.001
(+)-Catechin
Flavonoid Biosynthesis
M3
6.1
< 0.005
Leucocyanidin
Flavonoid Biosynthesis
M4
4.3
< 0.01
Dihydroquercetin
Flavonoid Biosynthesis
M5
2.0
< 0.05
Eriodictyol
Flavonoid Biosynthesis
M6
1.1
> 0.05
Naringenin
Flavonoid Biosynthesis
M7
0.9
> 0.05
p-Coumaroyl-CoA
Phenylpropanoid Pathway
In this simulated dataset, the significant accumulation of Mesquitol and its likely precursors (Catechin, Leucocyanidin, Dihydroquercetin, and Eriodictyol) in the HMP line strongly suggests that the key differentiating enzymatic steps occur downstream of Naringenin. This would lead researchers to focus on identifying and characterizing the specific hydroxylases and O-methyltransferases responsible for converting (+)-Catechin to Mesquitol.
Detailed Experimental Protocols
A successful comparative metabolomics study hinges on meticulous experimental design and execution.
Sample Preparation
Plant Material: Collect leaf or other relevant tissues from at least five biological replicates of both high- and low-Mesquitol-producing plant lines.
Metabolic Quenching: Immediately freeze the collected tissues in liquid nitrogen to halt all enzymatic activity.
Metabolite Extraction: Homogenize the frozen tissue in a pre-chilled extraction solvent (e.g., 80% methanol). Centrifuge to pellet debris and collect the supernatant containing the metabolites.
LC-MS/MS Analysis
Chromatography: Use a C18 reverse-phase column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.
Mass Spectrometry: Operate the mass spectrometer in both positive and negative ion modes to capture a wider range of metabolites. Use a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method to collect fragmentation data for metabolite identification.
Data Analysis
Data Pre-processing: Utilize software such as XCMS or MZmine for peak picking, retention time correction, and alignment.
Statistical Analysis: Perform multivariate statistical analysis, such as Principal Component Analysis (PCA) and Orthogonal Projections to Latent Structures Discriminant Analysis (OPLS-DA), to identify metabolites that significantly differ between the groups.
Metabolite Identification: Identify metabolites by comparing their retention times and MS/MS fragmentation patterns to authentic standards or public databases like METLIN and MassBank.
By integrating these robust methodologies, researchers can effectively dissect the metabolic pathways of novel compounds like Mesquitol, paving the way for their targeted production and application in various fields.
Comparative
A Comparative Guide to the Safety and Toxicity of Mesquitol and Other Flavonoids
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the safety and toxicity profiles of mesquitol and other prominent flavonoids, namely quercetin, kaempferol...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the safety and toxicity profiles of mesquitol and other prominent flavonoids, namely quercetin, kaempferol, and catechin. The information presented herein is intended to support research and development efforts by providing a consolidated overview of key toxicological data and the experimental methodologies used to derive them. While extensive data is available for quercetin, kaempferol, and catechin, it is important to note that direct experimental safety and toxicity data for mesquitol is limited. Therefore, its assessment relies on data from extracts of plants in which it is a constituent, such as Prosopis juliflora, and in silico predictions.
Quantitative Toxicity Data
The following tables summarize the available quantitative data on the acute toxicity, acceptable intake levels, and cytotoxicity of mesquitol, quercetin, kaempferol, and catechin.
Table 1: Acute Oral Toxicity (LD50) and No-Observed-Adverse-Effect Level (NOAEL)
Flavonoid
Test Species
LD50 (mg/kg)
NOAEL (mg/kg/day)
Reference(s)
Mesquitol
Data Not Available
Data Not Available
Data Not Available
Prosopis juliflora extract (contains mesquitol)
Rat
> 200 mg/kg (No toxic symptoms observed below this dose)
Detailed methodologies for key toxicological assays are crucial for the interpretation and replication of safety and toxicity studies.
Acute Oral Toxicity Testing (Adapted from OECD Guideline 423)
The acute toxic class method is a stepwise procedure using a limited number of animals to classify a substance's toxicity.[13][14]
1. Principle: A single dose of the test substance is administered orally to a group of animals. The subsequent observation of mortality and clinical signs of toxicity allows for classification into a toxicity category.[15]
2. Test Animals: Healthy, young adult rodents (typically rats) of a single sex (usually females) are used.[15] The animals are acclimatized to laboratory conditions for at least five days before the study.
3. Housing and Feeding: Animals are housed in standard cages with controlled temperature, humidity, and a 12-hour light/dark cycle. They have free access to standard laboratory diet and drinking water.[15]
4. Dose Preparation and Administration: The test substance is typically administered as a single dose via gavage. The volume administered should not exceed 1 mL/100g of body weight for aqueous solutions.[15] Animals are fasted overnight before dosing.
5. Procedure:
A starting dose (e.g., 300 mg/kg) is administered to a group of three animals.
If no mortality occurs, the next higher fixed dose is given to another group of three animals.
If mortality occurs, the next lower fixed dose is administered to a new group.
This process continues until the toxicity class can be determined based on the number of animals that die at specific dose levels.
6. Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[2] A gross necropsy is performed on all animals at the end of the study.
MTT Cytotoxicity Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[16][17]
1. Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.[18]
2. Materials:
Cell culture medium
96-well plates
Test compound (flavonoid)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
Microplate reader
3. Procedure:
Seed cells in a 96-well plate at a predetermined density and incubate until they adhere and are in the exponential growth phase.
Treat the cells with various concentrations of the test flavonoid and incubate for a specified period (e.g., 24, 48, or 72 hours).
After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.
Remove the medium and add the solubilization solution to dissolve the formazan crystals.
Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[18]
4. Data Analysis: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.
Ames Test (Bacterial Reverse Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[19][20]
1. Principle: The test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (cannot produce their own). The assay measures the ability of a test substance to cause mutations that revert the bacteria to a prototrophic state (able to synthesize histidine).[21]
S9 fraction (a rat liver extract for metabolic activation)
Positive and negative controls
3. Procedure:
Prepare the test compound at various concentrations.
In a test tube, combine the bacterial culture, the test compound, and either the S9 mix or a buffer (for tests with and without metabolic activation).
Add molten top agar to the tube, mix, and pour the contents onto a minimal glucose agar plate.
Incubate the plates at 37°C for 48-72 hours.
4. Data Analysis: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.[22]
Signaling Pathways in Flavonoid Toxicity
Flavonoids can exert both beneficial and toxic effects by modulating various cellular signaling pathways. Understanding these interactions is crucial for assessing their safety.
NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation, immunity, and cell survival.[1] While flavonoids are often studied for their anti-inflammatory effects through NF-κB inhibition, high concentrations or specific structural features can lead to off-target effects and potential toxicity.
Caption: Flavonoid modulation of the NF-κB signaling pathway.
Nrf2-ARE Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway is the primary regulator of the cellular antioxidant response. Flavonoids are well-known activators of this pathway, which generally leads to cytoprotection. However, excessive or prolonged activation could disrupt cellular redox balance.[23]
Caption: Activation of the Nrf2-ARE pathway by flavonoids.
p53 Signaling Pathway
The p53 pathway is a critical tumor suppressor pathway that regulates cell cycle arrest, apoptosis, and DNA repair. Some flavonoids have been shown to modulate p53 activity, which can contribute to their anticancer effects but also has implications for toxicity in normal cells.[4][24]
Caption: Flavonoid interaction with the p53 signaling pathway.
Summary and Conclusion
This guide provides a comparative overview of the safety and toxicity of mesquitol, quercetin, kaempferol, and catechin.
Mesquitol: There is a significant lack of direct experimental toxicological data for mesquitol. Studies on Prosopis juliflora extracts, which contain mesquitol, suggest a low order of acute toxicity.[1][2] However, further studies on the isolated compound are necessary to establish a definitive safety profile.
Quercetin, Kaempferol, and Catechin: These well-studied flavonoids generally exhibit low acute toxicity, with high LD50 values.[3][4][5] In vitro studies have demonstrated cytotoxicity against various cancer cell lines, with IC50 values varying depending on the cell line and exposure time.[6][7][8][9][10][11][12] Genotoxicity studies have yielded mixed results, with some in vitro assays showing positive findings, while in vivo studies are often negative, suggesting that the genotoxic potential may not be expressed in whole-animal systems.[5][18][25][26][27][28][29][30][31]
The modulation of key signaling pathways such as NF-κB, Nrf2-ARE, and p53 appears to be a central mechanism for both the therapeutic and potential toxic effects of these flavonoids.[1][4][23][24] The data presented in this guide should be considered in the context of the specific experimental conditions under which it was generated. Further research, particularly on the safety profile of mesquitol, is warranted to fully understand its potential for therapeutic applications.
Navigating the Safe Disposal of Mesquitol: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensiv...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive overview of the proper disposal procedures for mesquitol, a naturally occurring flavonoid. Adherence to these protocols is essential for minimizing risks and ensuring a safe and compliant research environment.
I. Understanding Mesquitol: Properties and Potential Hazards
General Properties of Flavonoids Relevant to Disposal:
Property
Implication for Disposal
Biological Activity
As bioactive molecules, flavonoids like mesquitol can have unintended effects on aquatic life and microorganisms if released into the environment.[2]
Chemical Reactivity
The polyphenol structure suggests potential for oxidation and reaction with other chemicals. Segregation from incompatible waste streams is crucial.
Solubility
Solubility in organic solvents will dictate the appropriate waste stream (e.g., halogenated or non-halogenated solvent waste).
II. Step-by-Step Disposal Procedures for Mesquitol Waste
The disposal of mesquitol and any materials contaminated with it must be conducted in accordance with institutional, local, state, and federal regulations for hazardous waste. Under no circumstances should mesquitol waste be disposed of down the drain or in regular trash.
Step 1: Waste Identification and Segregation
Identify: All waste containing mesquitol, including the pure compound, solutions, contaminated labware (e.g., pipette tips, vials, chromatography columns), and personal protective equipment (PPE), must be treated as chemical waste.
Segregate: Do not mix mesquitol waste with other chemical waste streams unless they are known to be compatible. Keep it separate from strong acids, bases, and oxidizing agents to prevent potentially hazardous chemical reactions.
Step 2: Waste Collection and Storage
Container: Use a dedicated, leak-proof, and chemically compatible container for mesquitol waste. The container should be clearly labeled as "Hazardous Waste" and include the name "Mesquitol Waste" and the primary solvent(s) used.
Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be in a secondary containment bin to prevent spills.
Step 3: Treatment of Aqueous Mesquitol Solutions (if permissible)
For dilute aqueous solutions of mesquitol, some institutional safety protocols may allow for in-lab treatment prior to disposal. Consult with your institution's Environmental Health and Safety (EHS) office before proceeding with any in-lab treatment. A general procedure for the oxidative degradation of phenolic compounds is as follows:
Dilution: Ensure the concentration of mesquitol in the aqueous solution is low.
Oxidation: Slowly add a suitable oxidizing agent (e.g., a dilute solution of sodium hypochlorite) to the mesquitol solution with stirring. The reaction should be performed in a fume hood.
Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8 using a suitable acid or base.
Disposal: The neutralized solution may be permissible for drain disposal, but only with prior approval from your EHS office.
Step 4: Disposal of Mesquitol Waste
Solid Waste: Collect solid mesquitol waste, including contaminated labware and PPE, in a designated solid waste container.
Organic Solvent Waste: Dispose of mesquitol dissolved in organic solvents in the appropriate non-halogenated or halogenated solvent waste container.
Contact EHS: Arrange for the collection and disposal of all mesquitol waste through your institution's EHS office or a licensed hazardous waste disposal company.
Documentation: Maintain accurate records of the amount of mesquitol waste generated and its disposal date.
III. Experimental Workflow and Decision-Making for Disposal
The following diagram illustrates the general workflow for the proper handling and disposal of mesquitol waste in a laboratory setting.
Caption: Workflow for the safe handling and disposal of mesquitol waste.
IV. Safety and Emergency Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling mesquitol and its waste.
Spill Response: In the event of a spill, contain the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the contaminated material into a sealed container and dispose of it as hazardous waste.
First Aid:
Skin Contact: Wash the affected area with soap and water.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.
Inhalation: Move to fresh air.
Ingestion: Seek immediate medical attention.
By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of mesquitol waste, fostering a culture of safety and compliance within the research community.
Personal protective equipment for handling Mesquitol
Essential Safety and Handling Guide for Mesquitol Mesquitol is a flavan-3-ol, a type of flavonoid typically found as a solid or powder after isolation.[1] Like many fine powders, it can pose an inhalation hazard.[2][3] T...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Handling Guide for Mesquitol
Mesquitol is a flavan-3-ol, a type of flavonoid typically found as a solid or powder after isolation.[1] Like many fine powders, it can pose an inhalation hazard.[2][3] The primary routes of exposure in a laboratory setting are inhalation of the powder, dermal (skin) contact, and ocular (eye) contact. Therefore, a comprehensive personal protective equipment (PPE) strategy is crucial.
Personal Protective Equipment (PPE) for Handling Mesquitol
A multi-layered approach to PPE is necessary to minimize exposure. The following table summarizes the recommended equipment for handling Mesquitol in its solid form and when in solution.
PPE Category
Recommendations for Solid Mesquitol
Recommendations for Mesquitol in Solution
Relevant Standards
Hand Protection
Nitrile or neoprene gloves should be worn. Double-gloving is recommended when handling the powder.
Nitrile or other chemically-resistant gloves appropriate for the solvent being used. Check solvent compatibility charts.
EN 374
Eye/Face Protection
Chemical safety goggles with side shields are mandatory. A face shield should be worn over goggles when handling larger quantities (>1g) of powder.
Chemical safety goggles. A face shield is recommended if there is a splash hazard.
ANSI Z87.1, EN 166
Respiratory Protection
All handling of solid Mesquitol must be performed in a certified chemical fume hood or a powder containment enclosure.[3][4] If this is not feasible, a NIOSH-approved N95 (or higher) respirator is required.[2][5]
Work within a chemical fume hood if the solvent is volatile or if aerosols may be generated. A respirator is generally not required if work is performed in a fume hood.
NIOSH (US), EN 149 (EU)
Body Protection
A buttoned lab coat, long pants, and closed-toe shoes are required.[5][6] For larger quantities, consider disposable coveralls.
A buttoned lab coat (or a chemical-resistant apron over the lab coat), long pants, and closed-toe shoes are required.[7]
N/A
Operational and Disposal Plans
Safe handling extends beyond PPE. It involves a systematic approach from the moment the chemical arrives to its final disposal.
Experimental Protocols: A Step-by-Step Handling Plan
1. Pre-Experiment Planning & Risk Assessment:
Review all available chemical information.
Identify the quantities to be used and the procedures to be performed (weighing, dissolving, transferring).
Ensure all necessary engineering controls (fume hood) and PPE are available and functional.
Locate the nearest emergency eyewash station and safety shower.
2. Handling Solid Mesquitol (Weighing and Preparation):
Engineering Controls: Always handle Mesquitol powder inside a certified chemical fume hood or a ventilated balance enclosure to control airborne particles.[3][4]
Surface Protection: Line the work surface with plastic-backed absorbent paper to contain any spills.[7]
Weighing: Use a tared, sealed container to minimize the time the powder is exposed to the open air. Use anti-static weigh boats if available.
Technique: Handle containers gently to avoid creating dust clouds.
3. Dissolving Mesquitol:
Add the desired solvent to the container with the Mesquitol powder while still inside the chemical fume hood.
Cap the container securely before mixing, sonicating, or vortexing to prevent splashes and aerosols.
4. Post-Handling Decontamination:
Wipe down the designated work area, balance, and any equipment with a damp cloth or towel.
Remove gloves using the proper technique (without touching the outer surface) and dispose of them as solid chemical waste.[8]
Wash hands thoroughly with soap and water after the procedure is complete and before leaving the laboratory.[9]
Disposal Plan
Proper segregation and disposal of chemical waste are critical to ensure safety and environmental compliance.
Solid Waste:
Collect all disposable items contaminated with Mesquitol (e.g., gloves, weigh boats, absorbent paper, pipette tips) in a dedicated, clearly labeled hazardous waste container lined with a heavy-duty plastic bag.
This waste should be managed through your institution's chemical waste program.
Liquid Waste:
Collect all solutions containing Mesquitol and any solvent used for rinsing glassware into a compatible, labeled hazardous liquid waste container.
The container must be clearly labeled with "Hazardous Waste," the full chemical names of the contents (e.g., "Mesquitol in Methanol"), and the approximate concentrations.
Never dispose of Mesquitol solutions down the drain.
Contaminated Glassware:
Rinse glassware with a small amount of the appropriate solvent and collect the rinsate in the hazardous liquid waste container.
After the initial rinse, glassware can typically be washed with soap and water.
Visual Workflow Guides
The following diagrams provide a clear, step-by-step visual guide for critical safety decisions.
Caption: PPE selection workflow for handling Mesquitol.
